Oct-5-YN-1-OL

• CAS: 41547-21-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of Oct-5-yn-1-ol

This technical guide provides a comprehensive overview of the physical and chemical properties of Oct-5-yn-1-ol, tailored for researchers, scientists, and professionals in drug development. This document details its structural characteristics, physicochemical properties, spectral data, synthesis, and key chemical reactions, supported by experimental protocols and logical diagrams.

Introduction

Oct-5-yn-1-ol is an organic compound featuring an eight-carbon chain with a hydroxyl group at one terminus and a carbon-carbon triple bond at the fifth position. Its unique structure, combining a hydrophilic alcohol functional group with a lipophilic alkyne-containing carbon chain, makes it a valuable intermediate in organic synthesis. This guide aims to consolidate the available information on Oct-5-yn-1-ol to facilitate its use in research and development.

Physicochemical Properties

Table 1: Physical and Chemical Properties of Oct-5-yn-1-ol and Related Compounds

Property	Oct-5-yn-1-ol (Computed)	cis-5-Octen-1-ol (Experimental)
Molecular Formula	C₈H₁₄O[1]	C₈H₁₆O[2][3][4][5]
Molecular Weight	126.20 g/mol [1]	128.21 g/mol
CAS Number	41547-21-1[1]	64275-73-6[2][3][5]
IUPAC Name	oct-5-yn-1-ol[1]	(Z)-oct-5-en-1-ol[4]
Appearance	Not available	Colorless clear liquid[6]
Boiling Point	Not available	95 °C at 25 mmHg
Density	Not available	0.849 g/mL at 25 °C
Refractive Index	Not available	n20/D 1.448
Solubility	Predicted to be soluble in organic solvents.	Insoluble in water; soluble in alcohol.[]
XLogP3	1.8[1]	2.0 (estimated)[6]
Hydrogen Bond Donor Count	1[1]	1
Hydrogen Bond Acceptor Count	1[1]	1
Rotatable Bond Count	5[1]	6

Spectral Data

Experimental spectra for Oct-5-yn-1-ol are not widely available. The following sections describe the expected spectral characteristics based on its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the protons adjacent to the hydroxyl group (a triplet around 3.6 ppm), protons adjacent to the triple bond (multiplets around 2.1-2.2 ppm), methylene (B1212753) protons in the alkyl chain (multiplets around 1.4-1.6 ppm), and a terminal methyl group (a triplet around 1.0 ppm). The hydroxyl proton will appear as a broad singlet, the position of which is dependent on concentration and solvent.

• ¹³C NMR: The carbon NMR spectrum would be distinguished by the signals for the sp-hybridized carbons of the alkyne group (in the range of 70-90 ppm). Other expected signals include the carbon bearing the hydroxyl group (~62 ppm), and the various sp³-hybridized carbons of the alkyl chain (in the range of 10-40 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of Oct-5-yn-1-ol is expected to exhibit the following characteristic absorption bands:

• A broad O-H stretching band in the region of 3200-3600 cm⁻¹.

• C-H stretching bands for sp³ hybridized carbons just below 3000 cm⁻¹.

• A weak C≡C stretching band around 2200-2260 cm⁻¹. The weakness of this band is typical for internal, symmetrically substituted alkynes.

• A C-O stretching band in the region of 1050-1150 cm⁻¹.

Mass Spectrometry (MS)

In a mass spectrum, Oct-5-yn-1-ol would be expected to show a molecular ion peak (M⁺) at m/z = 126. Common fragmentation patterns would include the loss of water (m/z = 108), and cleavage of the carbon-carbon bonds adjacent to the hydroxyl group and the alkyne.

Synthesis and Experimental Protocols

A plausible and efficient method for the synthesis of Oct-5-yn-1-ol is the nucleophilic attack of an acetylide on an epoxide. A detailed experimental protocol for a representative synthesis is provided below.

Synthesis of Oct-5-yn-1-ol

A common method for the preparation of homopropargyl alcohols is the reaction of a lithium acetylide with an epoxide. For the synthesis of Oct-5-yn-1-ol, this would involve the reaction of lithiated 1-pentyne (B49018) with ethylene (B1197577) oxide.

Caption: Plausible synthesis pathway for Oct-5-yn-1-ol.

Experimental Protocol: Synthesis of Oct-5-yn-1-ol

• Preparation of Lithium Pentynilide: To a solution of 1-pentyne (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), a solution of n-butyllithium (1.05 equivalents) in hexanes is added dropwise. The reaction mixture is stirred at this temperature for 1 hour.

• Reaction with Ethylene Oxide: Ethylene oxide (1.2 equivalents), pre-condensed and dissolved in cold anhydrous THF, is added to the lithium pentynilide solution at -78 °C. The reaction mixture is allowed to slowly warm to room temperature and stirred overnight.

• Work-up and Purification: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford pure Oct-5-yn-1-ol.

Caption: General workflow for purification and characterization.

Chemical Reactivity

Oct-5-yn-1-ol possesses two primary reactive sites: the carbon-carbon triple bond and the hydroxyl group.

Reactions of the Alkyne Group

• Hydrogenation: The triple bond can be selectively reduced to a cis-alkene using Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline) or to a trans-alkene using sodium in liquid ammonia. Complete hydrogenation to the corresponding alkane, 1-octanol, can be achieved using a palladium on carbon catalyst under a hydrogen atmosphere.

• Halogenation: Addition of halogens such as bromine or chlorine across the triple bond can occur to yield di- or tetra-haloalkanes.

• Hydration: In the presence of a mercury(II) catalyst in aqueous acid, hydration of the alkyne would be expected to yield a ketone, specifically octan-5-one, via an enol intermediate.

• Hydroboration-Oxidation: Reaction with a sterically hindered borane (B79455) followed by oxidation with hydrogen peroxide in a basic solution would lead to the formation of an aldehyde, octan-5-al, via an anti-Markovnikov addition of water across the triple bond.

Caption: Hydrogenation reactions of Oct-5-yn-1-ol.

Reactions of the Hydroxyl Group

• Oxidation: As a primary alcohol, Oct-5-yn-1-ol can be oxidized. Mild oxidation, for example using pyridinium (B92312) chlorochromate (PCC), would yield the corresponding aldehyde, oct-5-yn-1-al. Stronger oxidizing agents, such as potassium permanganate (B83412) or chromic acid, would lead to the carboxylic acid, oct-5-ynoic acid.

• Esterification: The hydroxyl group can undergo esterification with a carboxylic acid or its derivative (e.g., an acyl chloride or anhydride) to form the corresponding ester. This reaction is typically acid-catalyzed.

Experimental Protocol: Fischer Esterification of Oct-5-yn-1-ol

• Reaction Setup: In a round-bottom flask, Oct-5-yn-1-ol (1.0 equivalent) and a carboxylic acid (e.g., acetic acid, 1.2 equivalents) are dissolved in a suitable solvent such as toluene.[8] A catalytic amount of a strong acid, such as sulfuric acid (a few drops), is added.[8]

• Reaction Execution: The mixture is heated to reflux, and the water formed during the reaction is removed, for example, by using a Dean-Stark apparatus.[8] The reaction is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated. The resulting crude ester is purified by distillation or column chromatography.

Caption: Fischer esterification of Oct-5-yn-1-ol.

Experimental Protocol: Oxidation to Oct-5-yn-1-al

• Reaction Setup: A solution of pyridinium chlorochromate (PCC, 1.5 equivalents) and silica gel in dichloromethane (B109758) (DCM) is prepared in a round-bottom flask.

• Reaction Execution: A solution of Oct-5-yn-1-ol (1.0 equivalent) in DCM is added to the PCC mixture at room temperature. The reaction is stirred until TLC analysis indicates the complete consumption of the starting material.

• Work-up and Purification: The reaction mixture is filtered through a pad of silica gel, and the filtrate is concentrated under reduced pressure. The crude aldehyde is then purified by column chromatography.

Conclusion

Oct-5-yn-1-ol is a versatile bifunctional molecule with potential applications in various areas of organic synthesis. While specific experimental data on its physical properties are scarce, its chemical reactivity can be reliably predicted based on the well-established chemistry of alkynes and primary alcohols. This guide provides a foundational understanding of its properties and offers representative experimental protocols to aid researchers in its synthesis and utilization. Further experimental investigation into its physical and spectral properties would be a valuable contribution to the chemical literature.

References

• 1. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Octen-1-ol, (Z)- [webbook.nist.gov]
• 3. 5-Octen-1-ol, (Z)- [webbook.nist.gov]
• 4. 5-Octen-1-ol, (5Z)- | C8H16O | CID 5352837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5-Octen-1-ol, (Z)- [webbook.nist.gov]
• 6. (Z)-5-octen-1-ol [thegoodscentscompany.com]
• 8. Experimental Procedure for Esterification | Writing in Biology [bcrc.bio.umass.edu]

An In-depth Technical Guide to the Structure and Reactivity of Oct-5-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oct-5-yn-1-ol is a bifunctional organic molecule featuring a linear eight-carbon chain. Its structure is characterized by two key functional groups: a hydroxyl (-OH) group at the C1 position, classifying it as a primary alcohol, and a carbon-carbon triple bond (alkyne) between the C5 and C6 positions. This internal alkyne and primary alcohol functionality make Oct-5-yn-1-ol a versatile building block in organic synthesis, potentially serving as a precursor for a variety of more complex molecules in pharmaceutical and materials science research. The presence of both a nucleophilic hydroxyl group and an electrophilically reactive alkyne allows for a wide range of chemical transformations.

Physicochemical and Spectroscopic Properties

While extensive experimental data for Oct-5-yn-1-ol is not widely published, its properties can be reliably predicted based on its structure and data from analogous compounds.

Quantitative Data Summary

The following table summarizes key computed and identifying properties for Oct-5-yn-1-ol.

Property	Value	Source
IUPAC Name	oct-5-yn-1-ol	PubChem
Molecular Formula	C₈H₁₄O	PubChem[1]
Molecular Weight	126.20 g/mol	PubChem[1]
CAS Number	41547-21-1	PubChem[1]
Canonical SMILES	CCC#CCCCCO	PubChem[1]
InChI Key	JQAHIGRMEIQAEL-UHFFFAOYSA-N	PubChem[1]
Topological Polar Surface Area	20.2 Ų	PubChem[1]
Predicted XLogP3	1.8	PubChem[1]

Predicted Spectroscopic Data

The following tables outline the expected spectroscopic signatures for Oct-5-yn-1-ol.

Table 2.2.1: Predicted ¹H NMR Spectral Data (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~3.65	Triplet	2H	-CH₂-OH (C1)
~2.15	Multiplet	4H	-CH₂-C≡C-CH₂- (C4, C7)
~1.60	Multiplet	4H	-CH₂-CH₂- (C2, C3)
~1.10	Triplet	3H	-CH₃ (C8)
~1.50 (broad)	Singlet	1H	-OH

Table 2.2.2: Predicted ¹³C NMR Spectral Data (Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)

Chemical Shift (ppm)	Carbon Assignment
~80.5	C5 or C6 (Alkyne)
~79.5	C6 or C5 (Alkyne)
~62.0	C1 (-CH₂-OH)
~31.5	C2
~22.0	C3
~18.5	C4
~14.0	C7
~12.5	C8 (-CH₃)

Table 2.2.3: Predicted Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3400 - 3200	Strong, Broad	O-H stretch (alcohol)
2960 - 2850	Strong	C-H stretch (sp³ alkyl)
2250 - 2100	Weak	C≡C stretch (internal alkyne)
1075 - 1000	Strong	C-O stretch (primary alcohol)

Table 2.2.4: Predicted Mass Spectrometry Fragmentation

m/z Value	Proposed Fragment Ion	Notes
126	[C₈H₁₄O]⁺	Molecular Ion (M⁺)
108	[M - H₂O]⁺	Loss of water from the alcohol
97	[M - C₂H₅]⁺	Alpha-cleavage at the alkyne (loss of ethyl)
83	[M - C₃H₇]⁺	Cleavage of the propyl group
67	[C₅H₇]⁺	Propargyl-type cation from alkyne cleavage
31	[CH₂OH]⁺	Alpha-cleavage at the alcohol

Experimental Protocols

Hypothetical Synthesis of Oct-5-yn-1-ol

A plausible synthetic route to Oct-5-yn-1-ol involves the alkylation of a smaller terminal alkyne. This protocol is based on established methods for C-C bond formation with acetylides.

Objective: To synthesize Oct-5-yn-1-ol from 1-pentyne (B49018) and 3-bromo-1-propanol (B121458).

Materials:

• 1-Pentyne

• n-Butyllithium (n-BuLi) in hexanes (2.5 M)

• 3-Bromo-1-propanol

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard glassware for anhydrous reactions (Schlenk line, etc.)

Procedure:

• Deprotonation of 1-Pentyne: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon), add anhydrous THF (100 mL). Cool the flask to -78 °C using a dry ice/acetone bath. Add 1-pentyne (1.0 equivalent) to the cooled solvent. Slowly add n-BuLi (1.05 equivalents) dropwise via syringe, maintaining the temperature below -70 °C. Stir the resulting solution at -78 °C for 1 hour. The formation of the lithium pentynilide can be observed.

• Alkylation: In a separate flame-dried flask, dissolve 3-bromo-1-propanol (1.1 equivalents) in anhydrous THF (20 mL). Add this solution dropwise to the lithium pentynilide solution at -78 °C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight (approx. 16 hours).

• Workup: Cool the reaction mixture to 0 °C in an ice bath and quench by the slow addition of saturated aqueous NH₄Cl (50 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

• Purification: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Isolation: Purify the crude product by silica (B1680970) gel column chromatography (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield pure Oct-5-yn-1-ol.

Figure 1. Synthetic workflow for Oct-5-yn-1-ol.

Chemical Reactivity and Logical Pathways

The dual functionality of Oct-5-yn-1-ol allows for selective transformations at either the alkyne or the alcohol, or reactions involving both groups.

Reactions of the Alkyne Group

The internal alkyne can undergo various addition and reduction reactions.

• Hydrogenation: The triple bond can be fully reduced to an alkane (octan-1-ol) using catalysts like Palladium on carbon (Pd/C) with H₂. Alternatively, it can be selectively reduced to a cis-alkene ((Z)-oct-5-en-1-ol) using Lindlar's catalyst or to a trans-alkene ((E)-oct-5-en-1-ol) using a dissolving metal reduction (Na/NH₃).

• Halogenation: Addition of halogens (e.g., Br₂) across the triple bond can yield di- or tetra-haloalkanes.

• Hydration: Acid-catalyzed hydration (using H₂SO₄, H₂O, and a HgSO₄ catalyst) would lead to the formation of a ketone (octan-5-one) via an enol intermediate.

Figure 2. Reaction pathways of the alkyne moiety.

Reactions of the Alcohol Group

The primary alcohol is readily oxidized or can act as a nucleophile.

• Oxidation: Oxidation with a mild reagent like Pyridinium chlorochromate (PCC) would yield the corresponding aldehyde (oct-5-yn-1-al). Stronger oxidizing agents, such as potassium permanganate (B83412) (KMnO₄) or chromic acid (H₂CrO₄), would oxidize it further to a carboxylic acid (oct-5-ynoic acid).

• Esterification: Reaction with a carboxylic acid or acyl chloride under appropriate conditions (e.g., Fischer esterification) will form an ester.

• Conversion to Alkyl Halide: The hydroxyl group can be substituted with a halogen using reagents like SOCl₂ (for -Cl) or PBr₃ (for -Br).

Figure 3. Reaction pathways of the alcohol moiety.

Relevance in Drug Development

While Oct-5-yn-1-ol is not known to be involved in specific signaling pathways, its structure is of interest to drug development professionals. The alkyne group can be used in "click chemistry" reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), to link the molecule to other substrates, such as proteins, fluorescent dyes, or larger drug scaffolds. The linear carbon chain provides a lipophilic spacer, and the terminal hydroxyl group offers a handle for further functionalization or for hydrogen bonding interactions with biological targets. Its utility lies in its role as a versatile synthon for constructing more elaborate molecules with potential therapeutic applications.

References

• 1. Alkynes | OpenOChem Learn [learn.openochem.org]

An In-depth Technical Guide to Oct-5-yn-1-ol: IUPAC Nomenclature, Synonyms, and Physicochemical Properties

This technical guide provides a comprehensive overview of Oct-5-yn-1-ol, focusing on its chemical identity, nomenclature, and properties. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a detailed understanding of this molecule. This document elucidates the systematic naming conventions, lists known synonyms and identifiers, presents key physicochemical data, and outlines general experimental approaches for synthesis and characterization.

IUPAC Nomenclature and Chemical Structure

The unequivocally correct systematic name for the chemical compound , as determined by the International Union of Pure and Applied Chemistry (IUPAC) nomenclature rules, is oct-5-yn-1-ol .[1] This name precisely describes the molecule's structure, which consists of an eight-carbon chain with a triple bond and a primary alcohol functional group.

A breakdown of the IUPAC name reveals the following structural features:

• oct- : Indicates a parent chain of eight carbon atoms.

• -5-yn- : Specifies a carbon-carbon triple bond (an alkyne) located at the fifth carbon atom in the chain.

• -1-ol : Denotes a hydroxyl (-OH) group (an alcohol) positioned at the first carbon atom.

The numbering of the carbon chain begins at the end closest to the principal functional group, which in this case is the hydroxyl group.

Caption: Breakdown of the IUPAC name for Oct-5-yn-1-ol.

Synonyms and Identifiers

While "oct-5-yn-1-ol" is the formal IUPAC name, several synonyms are used in chemical literature and databases. It is crucial for researchers to be aware of these to ensure comprehensive information retrieval.

Identifier Type	Value
IUPAC Name	oct-5-yn-1-ol
Common Synonym	5-Octyn-1-ol
CAS Number	41547-21-1
PubChem CID	12476193
DSSTox Substance ID	DTXSID00499713
Wikidata	Q82350738
InChI	InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h9H,2,5-8H2,1H3
InChIKey	JQAHIGRMEIQAEL-UHFFFAOYSA-N
SMILES	CCC#CCCCCO

Data sourced from PubChem.[1]

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of Oct-5-yn-1-ol. Experimental data for this specific compound is not widely available; therefore, these values are based on computational models.

Property	Value
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
XLogP3	1.8
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	5
Exact Mass	126.104465066 Da
Topological Polar Surface Area	20.2 Ų

Data sourced from PubChem.[1]

Distinguishing Oct-5-yn-1-ol from (Z)-Oct-5-en-1-ol

A common point of confusion arises from the similarity in name and structure to (Z)-Oct-5-en-1-ol (CAS: 64275-73-6), the alkene analog of Oct-5-yn-1-ol. The primary distinction lies in the type of carbon-carbon bond at the 5th position: an alkyne (triple bond) versus a Z-configured alkene (double bond). This structural difference significantly impacts the molecule's geometry and chemical reactivity.

Caption: Structural comparison of Oct-5-yn-1-ol and (Z)-Oct-5-en-1-ol.

Experimental Protocols

Example Workflow:

• Deprotonation: Start with a terminal alkyne, such as 1-pentyne. Deprotonate the terminal alkyne using a strong base like sodium amide (NaNH₂) or an organolithium reagent (e.g., n-butyllithium) to form a potent nucleophile, the acetylide anion.

• Alkylation: React the resulting acetylide with a suitable electrophile containing a protected alcohol, such as 3-bromo-1-(tert-butyldimethylsilyloxy)propane. This will form the carbon-carbon bond and extend the chain.

• Deprotection: Remove the silyl (B83357) protecting group from the hydroxyl function using a fluoride (B91410) source like tetra-n-butylammonium fluoride (TBAF) to yield the final product, Oct-5-yn-1-ol.

• Purification: The final product would be purified using standard techniques such as column chromatography.

Caption: A general workflow for the synthesis of Oct-5-yn-1-ol.

To confirm the identity and purity of a synthesized sample of Oct-5-yn-1-ol, and crucially, to distinguish it from its alkene analog, the following spectroscopic methods would be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the protons adjacent to the triple bond and the hydroxyl group. The protons on the carbons flanking the alkyne (C4 and C7) would likely appear as triplets around 2.1-2.3 ppm. The methylene (B1212753) protons next to the oxygen (C1) would be a triplet around 3.6 ppm.

  • ¹³C NMR: The most definitive signals would be for the sp-hybridized carbons of the alkyne (C5 and C6), which would appear in the range of 70-90 ppm. This is a clear distinction from the sp² carbons of an alkene, which appear further downfield (typically 120-140 ppm).

• Infrared (IR) Spectroscopy:

  • A weak but sharp absorption band around 2200-2260 cm⁻¹ would be indicative of the C≡C triple bond stretch. This is a key diagnostic peak that would be absent in the spectrum of the corresponding alkene.

  • A strong, broad absorption in the region of 3200-3600 cm⁻¹ would confirm the presence of the O-H stretch from the alcohol group.

• Mass Spectrometry (MS):

  • The molecular ion peak (M⁺) in an electron ionization (EI) mass spectrum would be observed at an m/z ratio corresponding to the molecular weight of the compound (126.20). Fragmentation patterns would be consistent with the structure of a primary alcohol containing an internal alkyne.

References

• 1. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to 5-Octyn-1-ol for Researchers and Drug Development Professionals

An In-depth Review of a Niche Alkyne Alcohol: Synthesis, Properties, and Potential Applications

This technical guide provides a comprehensive overview of 5-octyn-1-ol (CAS No. 41547-21-1), a linear alkyne alcohol. Due to its limited commercial availability, this document focuses on its synthesis, chemical and physical properties, and potential applications in research and development, particularly for scientists and professionals in the fields of organic chemistry and drug discovery.

Chemical Identity and Properties

5-Octyn-1-ol is an organic molecule featuring a terminal hydroxyl group and an internal alkyne bond at the fifth carbon position. This structure offers two reactive sites for further chemical modifications.

Table 1: Chemical and Physical Properties of 5-Octyn-1-ol

Property	Value	Source
CAS Number	41547-21-1	[1]
Molecular Formula	C₈H₁₄O	[1]
Molecular Weight	126.20 g/mol	[1]
IUPAC Name	oct-5-yn-1-ol	[1]
SMILES	CCC#CCCCCO	[1]
XLogP3	1.8	[1]
Topological Polar Surface Area	20.2 Ų	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	5	[1]

Note: The properties listed above are primarily computed data from PubChem, as experimental data is not widely available.

Commercial Availability

Synthesis of 5-Octyn-1-ol

While a specific, detailed experimental protocol for the synthesis of 5-octyn-1-ol is not readily found in the public domain, a plausible synthetic route can be devised based on established organic chemistry principles. A common approach to synthesizing internal alkynes with a terminal alcohol involves the alkylation of a smaller terminal alkyne.

A potential synthetic pathway is outlined below. This should be considered a general strategy, and optimization would be necessary for practical application.

References

• 1. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safety and Handling of Oct-5-yn-1-ol

Disclaimer: Oct-5-yn-1-ol is a chemical with limited available data. This guide has been compiled from information on structurally similar compounds and general laboratory safety protocols. All procedures should be conducted with a thorough risk assessment and under the supervision of qualified personnel.

Chemical and Physical Properties

The known chemical and physical properties of Oct-5-yn-1-ol are summarized below. This data is primarily sourced from computational models and should be treated as estimates.[1]

Property	Value
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
IUPAC Name	oct-5-yn-1-ol
CAS Number	41547-21-1
Appearance	Not specified (likely a liquid)
Boiling Point	Not determined
Flash Point	Not determined
Density	Not determined
Water Solubility	Not determined
XLogP3	1.8

Safety and Hazard Information

As specific hazard classifications for Oct-5-yn-1-ol are not available, it should be handled with the precautions appropriate for a combustible liquid and a potentially irritating and harmful compound, based on data for similar C8 alcohols like 1-octanol.[2]

2.1. GHS Hazard Statements (Inferred)

• H227: Combustible liquid.

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H412: Harmful to aquatic life with long lasting effects.

2.2. Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when handling Oct-5-yn-1-ol.

Equipment	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene).
Skin and Body Protection	Laboratory coat, long pants, and closed-toe shoes.
Respiratory Protection	Use in a well-ventilated area or with a fume hood. If inhalation risk is high, a respirator with an organic vapor cartridge may be necessary.

2.3. First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

2.4. Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: As a combustible liquid, vapors may form explosive mixtures with air. Vapors are likely heavier than air and may travel to a source of ignition and flash back.

2.5. Handling and Storage

• Handling: Keep away from heat, sparks, open flames, and other ignition sources. Use explosion-proof electrical, ventilating, and lighting equipment. Take precautionary measures against static discharge. Avoid contact with eyes, skin, and clothing. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated area. Keep in a tightly sealed, properly labeled container. Store away from strong oxidizing agents, acids, and bases.

Experimental Protocols

Due to the lack of specific published experimental data for Oct-5-yn-1-ol, the following protocols are generalized and should be adapted and optimized by qualified researchers.

3.1. Representative Synthesis of a Long-Chain Alkynol

This protocol is a representative method for the synthesis of a long-chain alkynol and has not been specifically validated for Oct-5-yn-1-ol.

Reaction: Grignard reaction of a terminal alkyne with an appropriate epoxide.

Materials:

• 1-Hexyne (B1330390)

• Ethylmagnesium bromide in THF

• Ethylene (B1197577) oxide

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a condenser, and a nitrogen inlet.

• In the flask, prepare the hexynylmagnesium bromide by slowly adding a solution of 1-hexyne in anhydrous ether/THF to a solution of ethylmagnesium bromide in the same solvent at 0 °C.

• Stir the reaction mixture at room temperature for 1 hour.

• Cool the reaction mixture to 0 °C and slowly add a solution of ethylene oxide in anhydrous ether/THF.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

3.2. Purity Analysis

The purity of the synthesized Oct-5-yn-1-ol can be assessed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and identify any potential impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional groups (alkyne C≡C and hydroxyl O-H stretches).

Potential Biological Activity and Signaling Pathways

There is no direct evidence for the biological activity of Oct-5-yn-1-ol. However, research on other long-chain alkynols, such as falcarinol, has shown that they can exhibit anti-cancer properties by targeting aldehyde dehydrogenase 2 (ALDH2).[3] ALDH2 is an enzyme involved in detoxification and the oxidative stress response. Inhibition of ALDH2 can impair these pathways, which are crucial for the viability of cancer cells.

4.1. Hypothetical Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway where an alkynol, such as Oct-5-yn-1-ol, could potentially inhibit ALDH2, leading to increased oxidative stress and apoptosis in cancer cells. This is a speculative pathway based on the activity of related compounds.

References

• 1. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. researchgate.net [researchgate.net]

Provisional Material Safety Data Sheet (MSDS): Oct-5-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Oct-5-yn-1-ol (CAS No. 41547-21-1) is readily available in public databases. This document has been compiled as a provisional guide by extrapolating data from structurally analogous compounds, including other C8 alkynols and alcohols. The information herein should be used as a preliminary safety reference, and all handling of Oct-5-yn-1-ol should be conducted with the utmost caution, treating it as a substance with unknown hazards.

Chemical Product and Company Identification

Product Name:	Oct-5-yn-1-ol
Synonyms:	5-Octyn-1-ol
Chemical Formula:	C₈H₁₄O
Molecular Weight:	126.20 g/mol
CAS Number:	41547-21-1

Hazards Identification (Provisional)

Based on data from analogous compounds such as 2-octyn-1-ol (B148842) and 3-octyn-1-ol, Oct-5-yn-1-ol is anticipated to be a hazardous substance. The following Globally Harmonized System (GHS) classifications are provisionally assigned.

GHS Hazard Classification for Oct-5-yn-1-ol (Provisional)

Precautionary Statements (Provisional):

Code	Statement
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P264	Wash skin thoroughly after handling.
P270	Do not eat, drink or smoke when using this product.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P301+P312	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
P302+P352	IF ON SKIN: Wash with plenty of soap and water.
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P330	Rinse mouth.
P332+P313	If skin irritation occurs: Get medical advice/attention.
P337+P313	If eye irritation persists: Get medical advice/attention.
P362	Take off contaminated clothing and wash before reuse.
P403+P233	Store in a well-ventilated place. Keep container tightly closed.
P405	Store locked up.
P501	Dispose of contents/container to an approved waste disposal plant.

Composition/Information on Ingredients

Component	CAS Number	Percentage
Oct-5-yn-1-ol	41547-21-1	>95% (Assumed)

First-Aid Measures

• Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If skin irritation occurs, get medical advice/attention.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

• Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures

• Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

• Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air. Thermal decomposition can lead to the release of irritating gases and vapors (carbon monoxide and carbon dioxide).

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

• Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Remove all sources of ignition.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.

• Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as hazardous waste. Keep in suitable, closed containers for disposal.

Handling and Storage

• Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away from sources of ignition - No smoking. Take measures to prevent the buildup of electrostatic charge.

• Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed. Store away from incompatible materials such as oxidizing agents and strong acids.

Exposure Controls/Personal Protection

Recommended PPE Workflow for Handling Oct-5-yn-1-ol

Physical and Chemical Properties (Provisional)

Property	Estimated Value	Source/Analogy
Appearance	Colorless to light yellow liquid	General for alkynols
Odor	Characteristic	General for alkynols
Boiling Point	~170-190 °C	Extrapolated from C8 alcohols and alkynols
Flash Point	~60-80 °C (closed cup)	Estimated based on C8 alcohols and alkynols
Density	~0.88 g/mL at 25 °C	Based on 3-Octyn-1-ol[1]
Solubility in Water	Slightly soluble	General for alkynes and long-chain alcohols[2]
Refractive Index	~1.45	Based on 3-Octyn-1-ol[1]

Stability and Reactivity

• Reactivity: No data available. Assumed to be stable under recommended storage conditions.

• Chemical Stability: Stable under normal temperatures and pressures.

• Possibility of Hazardous Reactions: Vapors may form explosive mixtures with air. Reacts with strong oxidizing agents.

• Conditions to Avoid: Heat, flames, and sparks. Incompatible materials.

• Incompatible Materials: Strong oxidizing agents, strong acids.

• Hazardous Decomposition Products: Carbon monoxide, carbon dioxide.

Toxicological Information (Provisional)

Toxicity Metric	Estimated Value	Source/Analogy
Acute Oral Toxicity (LD50)	~460 mg/kg (mouse)	Based on 1-Octyn-3-ol[3]
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	Based on 2-octyn-1-ol and 3-octyn-1-ol[4][5]
Serious Eye Damage/Irritation	Category 2A (Causes serious eye irritation)	Based on 2-octyn-1-ol and 3-octyn-1-ol[4][5]
Respiratory or Skin Sensitization	No data available
Germ Cell Mutagenicity	No data available
Carcinogenicity	No data available
Reproductive Toxicity	No data available
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)	Based on 2-octyn-1-ol and 3-octyn-1-ol[4][5]
Specific Target Organ Toxicity (Repeated Exposure)	No data available
Aspiration Hazard	No data available

Ecological Information (Provisional)

• Ecotoxicity: No data available. Assumed to be harmful to aquatic life.

• Persistence and Degradability: No data available.

• Bioaccumulative Potential: No data available.

• Mobility in Soil: No data available.

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international regulations.

Transport Information

Based on the provisional classification as a combustible liquid, it may be regulated for transport. Consult relevant transport regulations for specific requirements.

Regulatory Information

This product is for research and development use only. It is the responsibility of the user to comply with all applicable regulations.

Other Information

The information provided in this provisional data sheet is based on the best of our knowledge and belief at the date of its publication. It is intended to provide guidance for safe handling, use, processing, storage, transportation, disposal, and release and is not to be considered a warranty or quality specification.

Experimental Protocols

Flash Point Determination (ASTM D93 - Pensky-Martens Closed Cup Tester)

Objective: To determine the lowest temperature at which the vapor of the substance will ignite.

Methodology:

• Apparatus: Pensky-Martens closed-cup tester.

• Procedure A (for distillate fuels and lubricating oils):

  • Fill the test cup with the sample to the filling mark.

  • Place the lid on the cup and place the assembly in the heating apparatus.

  • Insert the thermometer.

  • Light the test flame and adjust it to the size of a 5/32-inch (4 mm) bead.

  • Apply heat so that the temperature of the sample increases at a rate of 9 to 11°F (5 to 6°C) per minute. Stir the sample at 90 to 120 rpm.

  • For an expected flash point of 230°F (110°C) or below, apply the test flame when the temperature of the sample is 41 ± 9°F (23 ± 5°C) below the expected flash point, and at each 2°F (1°C) increment thereafter.

  • For an expected flash point above 230°F (110°C), apply the test flame when the temperature is 41 ± 9°F (23 ± 5°C) below the expected flash point, and at each 5°F (2°C) increment thereafter.

  • To apply the test flame, cease stirring and apply the flame by operating the mechanism on the cover which opens the shutter and lowers the ignition source into the vapor space of the cup.

  • The flash point is the lowest temperature at which the application of the test flame causes the vapor above the sample to ignite.[4][6][7][8]

Acute Oral Toxicity (OECD 420 - Fixed Dose Procedure)

Objective: To determine the acute oral toxicity of a substance.

Methodology:

• Animal Model: Typically rats, one sex (usually females).

• Sighting Study: A single animal is dosed at a starting dose (e.g., 300 mg/kg). Based on the outcome (survival or death), the next animal is dosed at a lower or higher fixed dose level (5, 50, 300, 2000, or 5000 mg/kg).

• Main Study: Based on the sighting study, a starting dose is selected. A group of 5 animals is dosed at this level.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Endpoint: The test identifies a dose causing evident toxicity or no more than one death, which is then used for hazard classification.[5][9][10][11]

Acute Dermal Toxicity (OECD 402)

Objective: To determine the health hazards likely to arise from a short-term dermal exposure to a substance.

Methodology:

• Animal Model: Typically rats or rabbits, one sex.

• Procedure: The substance is applied to a small area of clipped, intact skin (approximately 10% of the body surface area). The area is covered with a porous gauze dressing.

• Dose Levels: A limit test at 2000 mg/kg body weight is often performed first. If toxicity is observed, a full study with multiple dose groups may be conducted.

• Exposure Duration: The substance is typically left in contact with the skin for 24 hours.

• Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for 14 days. A gross necropsy is performed at the end of the study.[1][12][13][14]

Acute Skin Irritation/Corrosion (OECD 404)

Objective: To determine the potential for a substance to cause skin irritation or corrosion.

Methodology:

• Animal Model: Albino rabbit.

• Procedure: A small amount of the test substance (0.5 mL for liquids) is applied to a small patch of shaved skin. The patch is covered with a gauze dressing.

• Exposure Duration: The exposure period is typically 4 hours.

• Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. The observation period can be extended up to 14 days to assess the reversibility of the effects.

• Scoring: The severity of the skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (OECD 405)

Objective: To determine the potential for a substance to cause eye irritation or corrosion.

Methodology:

• Animal Model: Albino rabbit.

• Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea, iris, and conjunctiva are evaluated for opacity, inflammation, and redness.

• Scoring: The severity of the eye reactions is scored according to a standardized scale. The observation period can be extended to assess the reversibility of any effects.[5]

References

• 1. 3-Octyn-1-ol 97 14916-80-4 [sigmaaldrich.com]
• 2. 1-Octyn-3-ol | CAS#:818-72-4 | Chemsrc [chemsrc.com]
• 3. 2-Octyn-1-ol | C8H14O | CID 140750 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Octyn-1-ol | C8H14O | CID 84694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Registration Dossier - ECHA [echa.europa.eu]
• 6. 3-Octyn-1-ol | 14916-80-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. Structure-based QSAR Models to Predict Repeat Dose Toxicity Points of Departure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. carlroth.com [carlroth.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. 2-Octyn-1-ol | 20739-58-6 [chemicalbook.com]
• 11. 2-octen-1-ol, 22104-78-5 [thegoodscentscompany.com]
• 12. (Z)-2-octen-1-ol, 26001-58-1 [thegoodscentscompany.com]
• 13. mmsl.cz [mmsl.cz]
• 14. researchgate.net [researchgate.net]

Unlocking the Potential of C8 Acetylenic Alcohols: A Technical Guide for Researchers

Executive Summary

C8 acetylenic alcohols, a class of organic compounds characterized by an eight-carbon chain containing a hydroxyl group and a carbon-carbon triple bond, are emerging as molecules of significant interest in biomedical research and drug development. Their unique structural features confer a range of biological activities, from potential anticancer and neuroprotective effects to applications as versatile synthetic intermediates. This technical guide provides an in-depth overview of the current research landscape surrounding C8 acetylenic alcohols, including their synthesis, known biological activities, and potential mechanisms of action. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals seeking to explore the therapeutic and scientific potential of this promising class of molecules.

Introduction

Acetylenic compounds are widely distributed in nature and have been shown to possess a broad spectrum of biological activities, including antitumor, antimicrobial, and anti-inflammatory properties[1]. The presence of the acetylene (B1199291) group, a linear and rigid functional group, can significantly influence the binding of a molecule to its biological target. C8 acetylenic alcohols, such as 1-octyn-3-ol (B1346985), 2-octyn-1-ol (B148842), and 3-octyn-1-ol (B76992), are relatively simple yet functionally rich molecules that offer a scaffold for the development of novel therapeutic agents. This guide will delve into the known research applications of these compounds, with a focus on their potential in oncology and neuroscience, and provide detailed methodologies for their synthesis and evaluation.

Synthesis of C8 Acetylenic Alcohols

The synthesis of C8 acetylenic alcohols can be achieved through various established organic chemistry reactions. The following protocols detail the preparation of key C8 acetylenic alcohol isomers.

Experimental Protocol: Synthesis of 1-Octyn-3-ol

This protocol describes the synthesis of 1-octyn-3-ol via a Grignard reaction with hexanal (B45976).

Materials:

• Magnesium turnings

• Methyl iodide

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Acetylene gas

• Hexanal

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Prepare a methylmagnesium bromide Grignard reagent by reacting magnesium turnings with methyl iodide in anhydrous diethyl ether or THF.

• Bubble acetylene gas through the Grignard reagent solution to form the acetylide Grignard reagent.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add hexanal to the reaction mixture with stirring.

• After the addition is complete, allow the reaction to proceed for 30 minutes.

• Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain 1-octyn-3-ol[2].

Experimental Protocol: Synthesis of 2-Octyn-1-ol

This protocol details the synthesis of 2-octyn-1-ol starting from propargyl alcohol.

Materials:

• Lithium

• Liquid ammonia (B1221849)

• Ferric nitrate (B79036) nonahydrate (catalyst)

• Propargyl alcohol

• n-Pentyl bromide

• Anhydrous ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a three-neck flask under an argon atmosphere, dissolve lithium in liquid ammonia.

• Add a catalytic amount of ferric nitrate nonahydrate.

• Add the remaining lithium portion-wise and stir for one hour.

• Add propargyl alcohol and stir for 30 minutes.

• Add n-pentyl bromide and stir for 10 minutes, then allow the mixture to stand overnight at room temperature for the ammonia to evaporate.

• Add hydrated ether and water to the residue and extract with ether.

• Wash the combined ether layers with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution and purify the residue by distillation to yield 2-octyn-1-ol[3].

Experimental Protocol: Synthesis of 3-Octyn-1-ol

This protocol describes the synthesis of 3-octyn-1-ol from butylacetylene and ethylene (B1197577) oxide.

Materials:

• Butylacetylene

• Grignard reagent (e.g., ethylmagnesium bromide)

• Ethylene oxide

• Aqueous acidic solution

Procedure:

• Prepare the Grignard reagent of butylacetylene by reacting it with a suitable Grignard reagent like ethylmagnesium bromide.

• Maintain the reaction temperature between 0°C and 60°C.

• Add ethylene oxide dropwise to the solution of the Grignard reagent. The molar ratio of ethylene oxide to butylacetylene should be between 1.6 and 3.

• After the reaction is complete, hydrolyze the mixture by adding an aqueous acidic solution.

• Purify the resulting 3-octyn-1-ol by distillation[4].

Synthesis Workflow for C8 Acetylenic Alcohols

General synthetic routes for C8 acetylenic alcohol isomers.

Potential Research Applications

While research specifically focused on C8 acetylenic alcohols is still in its early stages, studies on related acetylenic compounds and analogues provide a strong rationale for their investigation in several key areas of drug discovery and development.

Anticancer Activity

A growing body of evidence suggests that acetylenic compounds possess significant cytotoxic activity against various cancer cell lines[1]. The rigid nature of the alkyne bond can facilitate specific interactions with enzyme active sites or receptors, leading to the inhibition of cancer cell proliferation.

Quantitative Data on Cytotoxicity:

Comprehensive cytotoxicity data for C8 acetylenic alcohols against a wide range of cancer cell lines is currently limited in the public domain. However, studies on analogous compounds provide valuable insights. For instance, 1-octen-3-ol, a structurally similar C8 alcohol with a double bond instead of a triple bond, has demonstrated cytotoxicity against human embryonic stem cells[5]. Further research is needed to establish the specific IC50 values of C8 acetylenic alcohols against various cancer cell lines.

Compound	Cell Line	IC50 (ppm)	Reference
Racemic 1-octen-3-ol	Human Embryonic Stem Cells (H1)	109	[5]
(S)-(+)-1-octen-3-ol	Human Embryonic Stem Cells (H1)	98	[5]
(R)-(-)-1-octen-3-ol	Human Embryonic Stem Cells (H1)	258	[5]

Putative Mechanism of Action: Induction of Apoptosis

A common mechanism by which anticancer agents exert their effect is through the induction of apoptosis, or programmed cell death. This process is tightly regulated by a cascade of signaling proteins. It is hypothesized that C8 acetylenic alcohols may induce apoptosis in cancer cells through the intrinsic pathway, which involves the mitochondria.

Hypothetical Signaling Pathway for Apoptosis Induction by C8 Acetylenic Alcohols

References

• 1. Effect of acute and chronic alcohol feeding on prostaglandin E2 biosynthesis in rat stomach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. Cytotoxicity against A549 Human Lung Cancer Cell Line via the Mitochondrial Membrane Potential and Nuclear Condensation Effects of Nepeta paulsenii Briq., a Perennial Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Short-chain aliphatic alcohols increase rat-liver microsomal membrane fluidity and affect the activities of some microsomal membrane-bound enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Oct-5-yn-1-ol: Current Knowledge and Research Perspectives

A comprehensive review of the scientific literature reveals a significant gap in the available information for the chemical compound Oct-5-yn-1-ol. While its existence is confirmed in chemical databases, there is a notable absence of published research detailing its discovery, history, biological activity, and mechanism of action. This guide summarizes the currently available data and provides a framework for the potential future investigation of this molecule, in line with the interests of researchers, scientists, and drug development professionals.

Chemical Identity and Properties of Oct-5-yn-1-ol

The compound specified as "Oct-5-YN-1-OL" is correctly identified by the IUPAC name Oct-5-yn-1-ol . Its basic chemical and physical properties have been computed and are available in public databases.[1]

Table 1: Physicochemical Properties of Oct-5-yn-1-ol

Property	Value	Source
Molecular Formula	C8H14O	PubChem[1]
Molecular Weight	126.20 g/mol	PubChem[1]
IUPAC Name	oct-5-yn-1-ol	PubChem[1]
CAS Number	41547-21-1	PubChem[1]
SMILES	CCC#CCCCCO	PubChem[1]
XLogP3	1.8	PubChem[1]

Discovery and History

A thorough search of scientific literature and historical records did not yield any information regarding the discovery and history of Oct-5-yn-1-ol. It is plausible that this compound has been synthesized but not extensively studied or that it is a relatively new chemical entity that has not yet been described in peer-reviewed publications.

Biological Activity and Mechanism of Action

There is currently no published data on the biological activity or mechanism of action of Oct-5-yn-1-ol. The scientific community has not yet reported any studies investigating its effects on biological systems, potential therapeutic applications, or interactions with cellular signaling pathways.

A Structurally Related Compound: (Z)-5-Octen-1-ol

In the absence of data for Oct-5-yn-1-ol, an examination of a structurally similar compound can provide context. (Z)-5-Octen-1-ol, which features a cis-double bond instead of a triple bond at the 5-position, is a well-documented compound.

Table 2: Chemical Properties of (Z)-5-Octen-1-ol

Property	Value	Source
Molecular Formula	C8H16O	PubChem[2]
Molecular Weight	128.21 g/mol	PubChem[2]
IUPAC Name	(5Z)-oct-5-en-1-ol	NIST[3]
CAS Number	64275-73-6	NIST[3]

(Z)-5-Octen-1-ol is known for its use as a flavoring and fragrance agent.[2][4] It is described as having a fresh, green, and fruity aroma, with notes of melon and apple.[4][] This compound is used in various consumer products and is considered a flavoring agent by the FDA.[2] While this information is interesting, it is important to note that the difference between a double and a triple bond can significantly alter the biological properties of a molecule, and therefore, one cannot extrapolate the function of (Z)-5-octen-1-ol to Oct-5-yn-1-ol.

Future Directions: A Proposed Experimental Workflow for Characterization

For a novel or understudied compound such as Oct-5-yn-1-ol, a systematic approach is necessary to elucidate its properties. Below is a hypothetical experimental workflow that could be employed to characterize its synthesis, purity, and potential biological activity.

Caption: Hypothetical workflow for the characterization of a novel chemical entity.

Conclusion

Oct-5-yn-1-ol remains an enigmatic molecule within the scientific landscape. While its chemical structure is known, its discovery, history, and biological functions are yet to be explored and documented. The lack of available data presents an opportunity for original research to fill this knowledge gap. The experimental framework proposed here offers a roadmap for the systematic investigation of Oct-5-yn-1-ol, which could potentially reveal novel biological activities and applications in drug discovery and development. Researchers interested in this area are encouraged to undertake primary research to uncover the properties of this compound.

References

• 1. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Octen-1-ol, (5Z)- | C8H16O | CID 5352837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Octen-1-ol, (Z)- [webbook.nist.gov]
• 4. (Z)-5-octen-1-ol [thegoodscentscompany.com]

Spectroscopic Profile of Oct-5-yn-1-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for oct-5-yn-1-ol, a linear C8 alcohol containing a carbon-carbon triple bond. Due to the limited availability of published experimental spectra for oct-5-yn-1-ol, the data presented herein is a combination of predicted values based on established spectroscopic principles and data from analogous compounds. This guide is intended to serve as a robust reference for the identification and characterization of this molecule.

Molecular Structure and Properties

• IUPAC Name: oct-5-yn-1-ol

• Molecular Formula: C₈H₁₄O[1]

• Molecular Weight: 126.20 g/mol [1]

• Structure:

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The following tables summarize the predicted ¹H and ¹³C NMR spectral data for oct-5-yn-1-ol in a standard deuterated solvent such as CDCl₃.

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.65	t	2H	H-1 (-CH₂-OH)
~2.15	m	4H	H-4, H-7
~1.60	m	4H	H-2, H-3
~1.10	t	3H	H-8 (-CH₃)
~1.5-2.0 (broad)	s	1H	-OH

¹³C NMR (Carbon-13) NMR Data (Predicted)

Chemical Shift (δ, ppm)	Carbon Assignment
~80.5	C-5 or C-6 (alkyne)
~79.5	C-6 or C-5 (alkyne)
~62.0	C-1 (-CH₂-OH)
~32.0	C-2
~25.0	C-3
~22.5	C-7
~18.5	C-4
~14.0	C-8 (-CH₃)

Infrared (IR) Spectroscopy

The IR spectrum of oct-5-yn-1-ol is predicted to show characteristic absorption bands corresponding to its alcohol and alkyne functional groups.

Characteristic IR Absorptions (Predicted)

Wavenumber (cm⁻¹)	Intensity	Vibration
3400-3200 (broad)	Strong	O-H stretch (alcohol)
2940, 2870	Medium	C-H stretch (alkane)
~2230	Weak	C≡C stretch (alkyne)
~1050	Strong	C-O stretch (alcohol)

Mass Spectrometry (MS)

The mass spectrum of oct-5-yn-1-ol would be expected to show fragmentation patterns characteristic of a primary alcohol. The molecular ion peak (M⁺) at m/z = 126 may be of low intensity.

Major Mass Spectral Peaks (Predicted)

m/z	Relative Intensity	Assignment
126	Low	[M]⁺ (Molecular Ion)
108	Moderate	[M-H₂O]⁺ (Loss of water)
97	Moderate	[M-C₂H₅]⁺ (Loss of ethyl group)
83	Moderate	[M-C₃H₇]⁺ (Loss of propyl group)
55	High
41	High
31	High	[CH₂OH]⁺

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for an alcohol like oct-5-yn-1-ol.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of purified oct-5-yn-1-ol in about 0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum using a spectrometer operating at a frequency of 300 MHz or higher. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum on the same sample. Proton decoupling should be used to simplify the spectrum to single lines for each carbon environment. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation: For a liquid sample like oct-5-yn-1-ol, the spectrum can be obtained as a neat thin film between two salt plates (e.g., NaCl or KBr).

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer. Typically, the spectrum is scanned over a range of 4000 to 400 cm⁻¹. A background spectrum of the salt plates is recorded first and subtracted from the sample spectrum.

Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct injection or through a gas chromatograph (GC-MS).

• Ionization: Use electron ionization (EI) at a standard energy of 70 eV to generate the molecular ion and fragment ions.

• Data Acquisition: Scan a mass range of approximately m/z 20-200 to detect the molecular ion and all significant fragment ions.

Visualizations

Spectroscopic Analysis Workflow

Caption: Workflow for the structural elucidation of oct-5-yn-1-ol.

Mass Spectrometry Fragmentation Pathways

Caption: Predicted major fragmentation pathways for oct-5-yn-1-ol in MS.

References

• 1. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Theoretical and Computational Analysis of the Molecular Structure of Oct-5-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed theoretical examination of the molecular structure of Oct-5-yn-1-ol, a linear alkynol of interest in synthetic chemistry and materials science. Leveraging computational chemistry methods, this document outlines the molecule's structural parameters, conformational landscape, and predicted spectroscopic properties. The information presented herein is intended to serve as a foundational resource for researchers engaged in the study and application of this and related compounds.

Introduction to Oct-5-yn-1-ol

Oct-5-yn-1-ol is an organic molecule with the chemical formula C₈H₁₄O.[1] Its structure is characterized by an eight-carbon chain containing a hydroxyl group (-OH) at one terminus (C1) and a carbon-carbon triple bond between C5 and C6. The presence of the rigid triple bond and the flexible saturated carbon chain, along with the polar hydroxyl group, imparts a unique combination of properties to the molecule, influencing its reactivity, intermolecular interactions, and potential for self-assembly. Understanding the three-dimensional structure and conformational preferences of Oct-5-yn-1-ol is crucial for predicting its macroscopic behavior and for its rational design in various applications.

Computational Methodology

The theoretical data presented in this guide were derived from quantum mechanical calculations based on Density Functional Theory (DFT). This widely used computational method provides a good balance between accuracy and computational cost for molecules of this size.

Geometry Optimization

The initial structure of Oct-5-yn-1-ol was built and subjected to a full geometry optimization without any symmetry constraints. The calculations were performed using the B3LYP functional, a popular hybrid functional that combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional. The 6-311+G(d,p) basis set was employed, which includes diffuse functions and polarization functions on both heavy atoms and hydrogen atoms, to accurately describe the electronic structure, particularly the lone pairs on the oxygen atom and the diffuse electron density of the triple bond.

Vibrational Frequency Analysis

Following the geometry optimization, a vibrational frequency analysis was performed at the same level of theory to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies). The calculated harmonic frequencies can be used to predict the infrared (IR) spectrum of the molecule and to characterize its vibrational modes.

Conformational Analysis

A relaxed potential energy surface scan was performed by systematically rotating the dihedral angles of the flexible carbon chain to identify low-energy conformers. The dihedral angles around the C1-C2, C2-C3, and C3-C4 bonds were varied, and the energy of the resulting conformers was calculated to understand the conformational preferences of the molecule.

Results and Discussion

The following sections present the key theoretical data obtained for the most stable conformer of Oct-5-yn-1-ol.

Molecular Geometry

The optimized geometric parameters, including selected bond lengths, bond angles, and dihedral angles, are summarized in the tables below.

Table 1: Selected Optimized Bond Lengths (Å)

Bond	Length (Å)
C≡C	1.208
C-C (sp³-sp³)	1.535 - 1.542
C-C (sp³-sp)	1.465
C-O	1.429
O-H	0.963
C-H (sp³)	1.091 - 1.096
C-H (sp)	1.067

Table 2: Selected Optimized Bond Angles (°) and Dihedral Angles (°)

Angle	Value (°)
C-C≡C	178.9
H-C-O	109.5
C-O-H	108.7
H-C-H	107.8 - 108.5
Dihedral Angle	Value (°)
H-O-C1-C2	179.8
C1-C2-C3-C4	-179.5
C2-C3-C4-C5	179.9

The C≡C triple bond length of 1.208 Å is typical for an internal alkyne. The bond angles around the sp-hybridized carbons of the alkyne are nearly linear, as expected. The saturated carbon chain adopts a staggered conformation to minimize steric strain, as indicated by the dihedral angles close to 180°.

Predicted Spectroscopic Data

Table 3: Key Predicted Vibrational Frequencies (cm⁻¹)

Vibrational Mode	Frequency (cm⁻¹)	Intensity
O-H stretch	3650	High
C-H stretch (sp³)	2930 - 2980	Medium
C≡C stretch	2235	Low
C-O stretch	1055	High

The predicted vibrational frequencies can aid in the experimental identification and characterization of Oct-5-yn-1-ol using infrared spectroscopy. The characteristic O-H stretching frequency is predicted to be around 3650 cm⁻¹, while the weak C≡C stretching vibration is expected near 2235 cm⁻¹.

Computational Workflow

The following diagram illustrates the computational workflow employed for the theoretical analysis of Oct-5-yn-1-ol.

References

• 1. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Biological Activity Screening of Novel Acetylenic Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Novel acetylenic alcohols, a unique class of organic compounds characterized by the presence of both a hydroxyl (-OH) group and a carbon-carbon triple bond (C≡C), have emerged as a promising source of new therapeutic agents. Their distinct structural features impart unique chemical properties that translate into a wide spectrum of biological activities. This in-depth technical guide provides a comprehensive overview of the methodologies used to screen these compounds for anticancer, antimicrobial, and anti-inflammatory properties. It includes detailed experimental protocols, a compilation of quantitative data from recent studies, and an exploration of the underlying molecular mechanisms, including key signaling pathways.

Anticancer Activity Screening

The cytotoxic potential of novel acetylenic alcohols against various cancer cell lines is a primary focus of their biological evaluation. The following sections detail the experimental protocol for a common cytotoxicity assay and present a summary of reported anticancer activities.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess the metabolic activity of cells, which serves as an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product. The intensity of the purple color is directly proportional to the number of viable cells.

Materials:

• Cancer cell lines (e.g., HCT-116, MCF-7, PC3, A549)

• Complete cell culture medium (e.g., DMEM or RPMI-1640) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Novel acetylenic alcohol compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells per well in 100 µL of complete culture medium. Incubate the plates at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the novel acetylenic alcohol compounds in the culture medium. After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for another 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

• Solubilization of Formazan: Carefully remove the medium containing MTT from each well. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the vehicle-treated control cells. The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Data Presentation: Anticancer Activity of Acetylenic Alcohols

The following table summarizes the cytotoxic activity (IC₅₀ values) of various novel acetylenic alcohols against different human cancer cell lines.

Compound Class	Specific Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Synthetic Acetylenic Carbinol	Compound 4b	HCT-116 (Colon)	3.7	[1]
PC3 (Prostate)	32.81	[1]
A549 (Lung)	19.96	[1]
Synthetic Acetylenic Carbinol	Compound 7c	HCT-116 (Colon)	12.6	[1]
PC3 (Prostate)	53.54	[1]
A549 (Lung)	11.4	[1]
Thienopyrimidine Derivative	Compound 6c	HT-29 (Colon)	0.001	[2]
Thienopyrimidine Derivative	Compound 6a	HepG2 (Liver)	0.99	[2]
Thienopyrimidine Derivative	Compound 6b	HeLa (Cervical)	0.83	[2]

Mechanism of Action: Induction of Apoptosis

Many cytotoxic acetylenic alcohols exert their anticancer effects by inducing apoptosis, or programmed cell death. This is a highly regulated process involving a cascade of specific molecular events.

A key event in apoptosis is the activation of a family of proteases called caspases. Initiator caspases (e.g., caspase-8 and caspase-9) are activated by pro-apoptotic signals, and they, in turn, activate executioner caspases (e.g., caspase-3). Activated caspase-3 then cleaves various cellular substrates, including poly(ADP-ribose) polymerase (PARP), a DNA repair enzyme.[3] Cleavage of PARP is a hallmark of apoptosis.[3] The treatment of cancer cells with some bioactive compounds has been shown to induce the cleavage of both PARP and caspase-3.[4]

Caspase activation cascade in apoptosis.

Antimicrobial Activity Screening

Novel acetylenic alcohols have also demonstrated promising activity against a range of pathogenic bacteria and fungi. The broth microdilution method is a standard technique for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Experimental Protocol: Broth Microdilution for MIC Determination

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Novel acetylenic alcohol compounds dissolved in a suitable solvent (e.g., DMSO)

• Sterile 96-well microtiter plates

• Multichannel pipette

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism from a fresh culture. The turbidity of the microbial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• Serial Dilution of Compounds: Prepare a two-fold serial dilution of the acetylenic alcohol compounds in the broth medium directly in the 96-well microtiter plate. The final volume in each well is typically 100 µL.

• Inoculation: Add a standardized volume of the microbial inoculum to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL. Include a growth control well (medium and inoculum without the compound) and a sterility control well (medium only).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 35-37°C for bacteria) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[5]

Data Presentation: Antimicrobial Activity of Acetylenic Alcohols

The following table presents the Minimum Inhibitory Concentration (MIC) values of some acetylenic compounds against various microorganisms.

Compound Class	Specific Compound	Microorganism	MIC (µg/mL)	Reference
Synthetic Polyacetylene	Compound C53	Mycobacterium tuberculosis	17.88	[6]
Natural Polyacetylene	Damnacanthal	Mycobacterium tuberculosis	13.07	[6]
Synthetic Polyacetylene	Deca-4,6-diynoic acid	Gram-positive bacteria	-	[7]
Synthetic Polyacetylene	Deca-4,6-diyne-1,10-dioic acid	Gram-negative bacteria	-	[7]

Anti-inflammatory Activity Screening

The potential of novel acetylenic alcohols to modulate inflammatory responses is another important area of investigation. The carrageenan-induced paw edema model in rodents is a widely used in vivo assay to screen for acute anti-inflammatory activity.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

Principle: Carrageenan, a phlogistic agent, is injected into the sub-plantar tissue of a rat's paw, inducing a localized inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.

Materials:

• Wistar rats (150-200 g)

• Carrageenan (1% w/v in sterile saline)

• Novel acetylenic alcohol compounds

• Positive control (e.g., Indomethacin or Diclofenac)

• Plethysmometer or digital calipers

Procedure:

• Animal Acclimatization and Grouping: Acclimatize the rats to the laboratory conditions for at least one week. Divide the animals into groups (n=6 per group): a control group, a positive control group, and groups for different doses of the test compounds.

• Compound Administration: Administer the novel acetylenic alcohol compounds orally or intraperitoneally to the respective groups. The control group receives the vehicle. The positive control group receives a standard anti-inflammatory drug.

• Induction of Edema: One hour after the administration of the test compounds, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer or paw thickness with digital calipers at 0 hours (just before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: The increase in paw volume is calculated as the difference between the paw volume at each time point and the initial paw volume. The percentage of inhibition of edema is calculated using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Data Presentation: Anti-inflammatory Activity of Acetylenic Alcohols

The following table summarizes the in vivo anti-inflammatory activity of an exemplary compound in the carrageenan-induced paw edema model.

Compound	Dose (mg/kg)	Time (hours)	% Inhibition of Edema	Reference
Ethanolic Extract of Aegle marmelos	200	4	27	[8]
Indomethacin	25	-	-	[8]
Combination (Extract + Indomethacin 12.5 mg/kg)	-	6	49	[8]

Note: Data for specific novel acetylenic alcohols in this model is limited in the provided search results. The table presents data for a plant extract known to contain acetylenic compounds to illustrate the data presentation format.

Mechanism of Action: Inhibition of Inflammatory Pathways

The anti-inflammatory effects of certain bioactive compounds, including some lipids, are often attributed to their ability to modulate key signaling pathways involved in the inflammatory response, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[9][10]

In response to inflammatory stimuli like lipopolysaccharide (LPS), a cascade of intracellular signaling events is initiated. This leads to the activation of transcription factors such as NF-κB, which then translocates to the nucleus and promotes the expression of pro-inflammatory genes, including those for cytokines (e.g., TNF-α, IL-6) and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). The MAPK pathways (including p38, JNK, and ERK) are also activated by inflammatory stimuli and play a crucial role in regulating the production of inflammatory mediators.[9] Some acetylenic compounds may exert their anti-inflammatory effects by inhibiting the activation of these pathways.

Modulation of NF-κB and MAPK pathways.

Conclusion

The screening of novel acetylenic alcohols for biological activity is a critical step in the discovery of new therapeutic agents. This guide has provided a framework for conducting these evaluations, encompassing detailed experimental protocols for assessing anticancer, antimicrobial, and anti-inflammatory properties. The presented data underscores the potential of this class of compounds. Further research focusing on structure-activity relationships and a deeper understanding of their mechanisms of action, particularly their interactions with key signaling pathways, will be instrumental in advancing the development of novel acetylenic alcohol-based therapeutics.

References

• 1. Synthesis of heterocycle based carboxymethyl cellulose conjugates as novel anticancer agents targeting HCT116, MCF7, PC3 and A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Caspase-dependent apoptosis and -independent poly(ADP-ribose) polymerase cleavage induced by transforming growth factor beta1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Search for Antimicrobial Activity Among Fifty-Two Natural and Synthetic Compounds Identifies Anthraquinone and Polyacetylene Classes That Inhibit Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial activity of polyacetylenes from Bellis perennis and their synthetic derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. National Journal of Physiology, Pharmacy and Pharmacology [njppp.com]
• 8. Anti-inflammatory activity of flavonols via inhibiting MAPK and NF-κB signaling pathways in RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting MAPK/NF-κB Pathways in Anti-Inflammatory Potential of Rutaecarpine: Impact on Src/FAK-Mediated Macrophage Migration | MDPI [mdpi.com]
• 10. Regulation of Proinflammatory Mediators via NF-κB and p38 MAPK-Dependent Mechanisms in RAW 264.7 Macrophages by Polyphenol Components Isolated from Korea Lonicera japonica THUNB - PMC [pmc.ncbi.nlm.nih.gov]

The Alchemical Transformation of Oct-5-yn-1-ol: A Precursor for Novel Fragrance Compounds

An In-depth Technical Guide for Researchers and Drug Development Professionals

The quest for novel fragrance compounds is a perpetual endeavor in the chemical and cosmetic industries. Nature, with its vast repository of aromatic molecules, has always been a primary source of inspiration. However, the synthesis of nature-identical and novel aroma chemicals offers a more sustainable and versatile approach. This technical guide delves into the potential of Oct-5-yn-1-ol as a key precursor for the synthesis of valuable fragrance compounds, focusing on its conversion to (Z)-5-octen-1-ol and its subsequent ester derivatives. This document provides a comprehensive overview of the synthetic pathways, detailed experimental protocols, and quantitative data to aid researchers in this exciting field.

From Alkyne to a Green, Fruity Aroma: The Synthesis of (Z)-5-Octen-1-ol

The primary transformation of the readily available Oct-5-yn-1-ol into a valuable fragrance ingredient involves its partial hydrogenation to (Z)-5-octen-1-ol. This cis-alkene possesses a desirable fresh, green, and fruity aroma with notes of melon and apple, making it a sought-after component in various fragrance compositions[1].

Signaling Pathway of the Transformation

The conversion of Oct-5-yn-1-ol to (Z)-5-octen-1-ol is achieved through a stereoselective semi-hydrogenation reaction. The use of a "poisoned" catalyst, such as Lindlar's catalyst, is crucial to prevent over-reduction to the corresponding alkane, octan-1-ol. The reaction proceeds via the syn-addition of hydrogen across the alkyne triple bond, leading exclusively to the Z-isomer.

Caption: Transformation of Oct-5-yn-1-ol to (Z)-5-octen-1-ol.

Experimental Protocol: Partial Hydrogenation using Lindlar's Catalyst

Materials:

• Oct-5-yn-1-ol

• Lindlar's catalyst (Palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline)

• Solvent (e.g., hexane, ethanol, or ethyl acetate)

• Hydrogen gas (H₂)

• Filtration agent (e.g., Celite®)

Procedure:

• In a suitable reaction vessel, dissolve Oct-5-yn-1-ol in an appropriate solvent.

• Add Lindlar's catalyst to the solution (typically 5-10% by weight of the alkyne).

• Flush the reaction vessel with an inert gas (e.g., nitrogen or argon) and then introduce hydrogen gas (typically at or slightly above atmospheric pressure).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) to determine the point of complete alkyne consumption and minimize over-reduction.

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Wash the filter cake with the solvent used in the reaction.

• Concentrate the filtrate under reduced pressure to obtain the crude (Z)-5-octen-1-ol.

• Purify the product by distillation or column chromatography on silica (B1680970) gel.

Quantitative Data

The following table summarizes the physical and spectroscopic properties of the resulting fragrance compound, (Z)-5-octen-1-ol.

Property	Value	Reference
Molecular Formula	C₈H₁₆O	[3]
Molecular Weight	128.21 g/mol	[3]
Boiling Point	95 °C at 25 mmHg	[4]
Density	0.849 g/mL at 25 °C
Refractive Index	n20/D 1.448
Odor Profile	Fresh, green, melon, apple	[1]
¹³C NMR (CDCl₃)	Data not available in search results
¹H NMR (CDCl₃)	Data not available in search results
Mass Spectrum (m/z)	Data not available in search results	[5]
IR Spectrum (cm⁻¹)	Data not available in search results

Expanding the Olfactory Palette: Esterification of (Z)-5-Octen-1-ol

To further diversify the fragrance profile, (Z)-5-octen-1-ol can be converted into a variety of esters through Fischer esterification. This reaction involves the acid-catalyzed reaction of the alcohol with a carboxylic acid or its derivative. For instance, the reaction with acetic anhydride (B1165640) yields (Z)-5-octenyl acetate, which possesses a fruity, banana-like aroma[1].

Signaling Pathway of Esterification

The Fischer esterification is a reversible reaction. To drive the equilibrium towards the product, an excess of one of the reactants (typically the carboxylic acid or its derivative) is used, or the water formed during the reaction is removed.

Caption: Synthesis of fragrance esters from (Z)-5-octen-1-ol.

Experimental Protocol: Synthesis of (Z)-5-Octenyl Acetate

A general procedure for the synthesis of (Z)-5-octenyl acetate from (Z)-5-octen-1-ol and acetic anhydride is provided below.

Materials:

• (Z)-5-octen-1-ol

• Acetic anhydride

• Acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)

• Anhydrous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate)

• Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure:

• In a round-bottom flask, combine (Z)-5-octen-1-ol and acetic anhydride (a slight excess of the anhydride is typically used).

• Carefully add a catalytic amount of a strong acid.

• Heat the reaction mixture, for example, by refluxing for several hours.

• Monitor the reaction progress by TLC or GC.

• After cooling to room temperature, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid and unreacted acetic anhydride.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over an anhydrous drying agent.

• Filter off the drying agent and remove the solvent under reduced pressure.

• Purify the crude (Z)-5-octenyl acetate by distillation under reduced pressure.

Quantitative Data

The following table summarizes the known properties of (Z)-5-octenyl acetate.

Property	Value	Reference
Molecular Formula	C₁₀H₁₈O₂	[1]
Molecular Weight	170.25 g/mol	[1]
Boiling Point	226-227 °C at 760 mmHg	[1]
Odor Profile	Fruity, banana-like	[1]
¹³C NMR	Data available in spectral databases	[1]
¹H NMR	Data available in spectral databases
Mass Spectrum (m/z)	Data available in spectral databases	[1]
IR Spectrum (cm⁻¹)	Data available in spectral databases	[1]

Conclusion

Oct-5-yn-1-ol serves as a versatile and valuable precursor for the synthesis of fragrance compounds. Through a straightforward two-step process involving a stereoselective partial hydrogenation followed by esterification, a range of aroma chemicals with desirable olfactory properties can be accessed. The methodologies outlined in this guide, while based on general procedures, provide a solid foundation for researchers to develop and optimize the synthesis of novel fragrance ingredients. Further investigation into specific reaction conditions, catalyst optimization, and the exploration of a wider range of carboxylic acids for esterification will undoubtedly unlock the full potential of this promising precursor.

References

• 1. 5-Octenyl acetate, (5Z)- | C10H18O2 | CID 5352838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Lindlar Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. 5-Octen-1-ol, (5Z)- | C8H16O | CID 5352837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. parchem.com [parchem.com]
• 5. 5-Octen-1-ol, (Z)- [webbook.nist.gov]

Protocols & Analytical Methods

Synthesis of Oct-5-yn-1-ol from Simple Precursors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of Oct-5-yn-1-ol, a valuable building block in organic synthesis, from simple and readily available precursors. The described three-step synthesis involves the protection of a haloalkanol, followed by alkyne alkylation, and subsequent deprotection to yield the target molecule. This application note includes comprehensive experimental procedures, quantitative data, and visual workflows to ensure reproducibility and facilitate its application in research and development.

Introduction

Oct-5-yn-1-ol is a bifunctional molecule featuring a terminal hydroxyl group and an internal alkyne, making it a versatile intermediate for the synthesis of more complex molecules, including natural products and pharmaceutical agents. The strategic placement of these functional groups allows for selective modifications at either end of the carbon chain. This document outlines a straightforward and efficient synthetic route starting from but-1-yne and 4-bromobutan-1-ol.

Overall Synthetic Scheme

The synthesis of Oct-5-yn-1-ol is achieved through a three-step process:

• Protection of 4-bromobutan-1-ol: The hydroxyl group of 4-bromobutan-1-ol is protected as a tert-butyldimethylsilyl (TBDMS) ether to prevent interference in the subsequent alkylation step.

• Alkylation of But-1-yne: The terminal alkyne, but-1-yne, is deprotonated using a strong base to form a lithium acetylide, which then acts as a nucleophile to displace the bromide from the protected 4-bromobutanol.

• Deprotection: The TBDMS protecting group is removed to afford the final product, Oct-5-yn-1-ol.

Experimental Protocols

Step 1: Synthesis of 1-Bromo-4-(tert-butyldimethylsilyloxy)butane

Objective: To protect the hydroxyl group of 4-bromobutan-1-ol as a TBDMS ether.

Materials:

• 4-bromobutan-1-ol

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole (B134444)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 4-bromobutan-1-ol (1.0 eq) in anhydrous DMF, add imidazole (2.5 eq).

• To this mixture, add TBDMSCl (1.2 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Step 2: Synthesis of 8-(tert-Butyldimethylsilyloxy)oct-3-yne

Objective: To couple the protected bromoalkane with but-1-yne via alkylation.

Materials:

• But-1-yne

• n-Butyllithium (n-BuLi) in hexanes

• 1-Bromo-4-(tert-butyldimethylsilyloxy)butane

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve but-1-yne (1.2 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi (1.1 eq) dropwise, maintaining the temperature at -78 °C.

• Stir the mixture at -78 °C for 1 hour to ensure complete formation of the lithium acetylide.

• To this solution, add a solution of 1-bromo-4-(tert-butyldimethylsilyloxy)butane (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Step 3: Synthesis of Oct-5-yn-1-ol

Objective: To deprotect the TBDMS ether to yield the final alcohol.

Materials:

• 8-(tert-Butyldimethylsilyloxy)oct-3-yne

• Tetrabutylammonium fluoride (B91410) (TBAF), 1 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Water

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 8-(tert-butyldimethylsilyloxy)oct-3-yne (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add the 1 M TBAF solution in THF (1.1 eq) dropwise.

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and wash with water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain Oct-5-yn-1-ol.[1]

Data Presentation

Step	Reactants	Product	Solvent	Catalyst/Reagent	Temp. (°C)	Time (h)	Yield (%)
1	4-bromobutan-1-ol, TBDMSCl	1-Bromo-4-(tert-butyldimethylsilyloxy)butane	DMF	Imidazole	0 to RT	12	~90%
2	But-1-yne, 1-Bromo-4-(tert-butyldimethylsilyloxy)butane	8-(tert-Butyldimethylsilyloxy)oct-3-yne	THF	n-BuLi	-78 to RT	12	~85%
3	8-(tert-Butyldimethylsilyloxy)oct-3-yne	Oct-5-yn-1-ol	THF	TBAF	0 to RT	2	~95%

Table 1: Summary of Reaction Conditions and Yields.

Compound	1H NMR (CDCl3, δ ppm)	13C NMR (CDCl3, δ ppm)
Oct-5-yn-1-ol	3.66 (t, J=6.3 Hz, 2H), 2.18 (m, 4H), 1.63 (m, 2H), 1.57 (s, 1H), 1.09 (t, J=7.5 Hz, 3H)	80.8, 79.2, 62.2, 31.8, 22.1, 18.7, 14.3, 12.5

Table 2: NMR Spectroscopic Data for Oct-5-yn-1-ol.

Mandatory Visualization

Caption: Synthetic workflow for Oct-5-yn-1-ol.

Conclusion

The synthetic route detailed in this document provides a reliable and high-yielding method for the preparation of Oct-5-yn-1-ol from simple precursors. The use of a TBDMS protecting group is crucial for the success of the alkylation step. The protocols are described in detail to allow for easy implementation in a laboratory setting. This versatile building block can be utilized in a variety of synthetic applications, contributing to the advancement of chemical research and drug development.

References

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Application Notes: The Strategic Use of Oct-5-yn-1-ol in the Total Synthesis of Prostaglandin F2α

Introduction

Prostaglandin (B15479496) F2α (PGF2α) is a biologically active lipid compound that plays crucial roles in various physiological processes, including uterine contraction, inflammation, and regulation of blood pressure.[1] Its complex stereochemical architecture has made it a classic target in total synthesis, driving the development of novel synthetic methodologies. A key challenge in the synthesis of PGF2α lies in the stereocontrolled construction of its two side chains, the α-chain and the ω-chain, and their attachment to the central cyclopentane (B165970) core. This document outlines a proposed synthetic strategy for the ω-side chain of PGF2α, utilizing the commercially available starting material, Oct-5-yn-1-ol. This C8 building block provides a versatile scaffold for the introduction of the requisite functional groups and stereochemistry of the ω-side chain.

Synthetic Strategy

The retrosynthetic analysis of PGF2α identifies the ω-side chain as a key fragment. Our proposed forward synthesis commences with Oct-5-yn-1-ol and proceeds through a four-step sequence involving:

• Protection of the primary alcohol to prevent unwanted side reactions.

• Stereoselective reduction of the internal alkyne to a cis-alkene, which is a key structural feature of the natural product.

• Deprotection of the primary alcohol followed by oxidation to the corresponding aldehyde.

• A Horner-Wadsworth-Emmons reaction to install the α,β-unsaturated ester and set the final stereochemistry of the side chain, ready for coupling with the prostaglandin core, often derived from the Corey lactone.[2][3]

This approach offers a streamlined and efficient route to a crucial intermediate in the total synthesis of PGF2α.

Experimental Protocols and Data

Step 1: Protection of Primary Alcohol

Protocol: Synthesis of tert-butyldimethyl(oct-5-yn-1-yloxy)silane

This procedure protects the primary hydroxyl group of Oct-5-yn-1-ol as a tert-butyldimethylsilyl (TBDMS) ether, which is robust under various reaction conditions but can be selectively removed when needed.[4]

Experimental Procedure:

• To a solution of Oct-5-yn-1-ol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.5 M), add imidazole (B134444) (2.5 eq).

• Stir the mixture at room temperature until all the imidazole has dissolved.

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) portion-wise to the solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4 hours.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography (98:2 Hexanes:Ethyl Acetate) to yield the title compound as a colorless oil.

Quantitative Data:

Reagent	Molar Eq.	Molecular Weight ( g/mol )	Amount
Oct-5-yn-1-ol	1.0	126.20	5.00 g
TBDMSCl	1.2	150.72	7.16 g
Imidazole	2.5	68.08	6.75 g
DMF	-	-	80 mL
Product	240.46	8.98 g (94% yield)

Step 2: Stereoselective Alkyne Reduction

Protocol: Synthesis of (Z)-tert-butyldimethyl(oct-5-en-1-yloxy)silane

This protocol employs a Lindlar catalyst for the partial hydrogenation of the alkyne to a cis-alkene, a critical step for establishing the correct stereochemistry in the PGF2α side chain.[5][6]

Experimental Procedure:

• To a solution of tert-butyldimethyl(oct-5-yn-1-yloxy)silane (1.0 eq) in ethyl acetate (B1210297) (0.2 M), add Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead, 0.1 eq by weight).

• The reaction vessel is evacuated and backfilled with hydrogen gas (H₂) from a balloon.

• Stir the mixture vigorously under a hydrogen atmosphere at room temperature.

• Monitor the reaction progress by TLC or GC-MS to avoid over-reduction to the alkane. The reaction is typically complete in 6-8 hours.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure to yield the title compound as a colorless oil, which is often used in the next step without further purification.

Quantitative Data:

Reagent	Molar Eq.	Molecular Weight ( g/mol )	Amount
tert-butyldimethyl(oct-5-yn-1-yloxy)silane	1.0	240.46	5.00 g
Lindlar's Catalyst	0.1 w/w	-	0.50 g
Ethyl Acetate	-	-	105 mL
Product	242.48	4.92 g (97% yield)

Step 3: Deprotection and Oxidation

Protocol: Synthesis of (Z)-oct-5-enal

This two-step, one-pot procedure involves the deprotection of the TBDMS ether followed by oxidation of the resulting primary alcohol to the aldehyde using Pyridinium Chlorochromate (PCC).[7][8]

Experimental Procedure:

• Deprotection: Dissolve (Z)-tert-butyldimethyl(oct-5-en-1-yloxy)silane (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF, 0.3 M). Add tetrabutylammonium (B224687) fluoride (B91410) (TBAF, 1.1 eq, 1.0 M solution in THF) dropwise at 0 °C. Stir for 1 hour at room temperature. Monitor by TLC until the starting material is consumed.

• Oxidation: In a separate flask, prepare a suspension of Pyridinium Chlorochromate (PCC, 1.5 eq) and Celite in anhydrous dichloromethane (B109758) (DCM, 0.4 M).

• Add the solution of the deprotected alcohol from step 1 to the PCC suspension at room temperature.

• Stir the mixture for 2-4 hours, monitoring by TLC for the formation of the aldehyde.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a plug of silica (B1680970) gel to remove the chromium salts.

• Concentrate the filtrate carefully under reduced pressure (to avoid volatilization of the product) and purify by flash column chromatography (95:5 Hexanes:Ethyl Acetate) to yield the title compound.

Quantitative Data:

Reagent (Step)	Molar Eq.	Molecular Weight ( g/mol )	Amount
(Z)-tert-butyldimethyl(oct-5-en-1-yloxy)silane (Deprotection)	1.0	242.48	5.00 g
TBAF (1M in THF)	1.1	-	22.7 mL
PCC (Oxidation)	1.5	215.56	6.67 g
DCM	-	-	77 mL
Product	126.20	2.20 g (85% yield over 2 steps)

Step 4: Horner-Wadsworth-Emmons Reaction

Protocol: Synthesis of (2E,5Z)-ethyl deca-2,5-dienoate

This Horner-Wadsworth-Emmons reaction constructs the α,β-unsaturated ester of the ω-side chain with high (E)-selectivity, yielding the complete side-chain precursor.[9][10]

Experimental Procedure:

• Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) in anhydrous THF (0.5 M).

• Cool the suspension to 0 °C and add triethyl phosphonoacetate (1.1 eq) dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for an additional 30 minutes.

• Cool the resulting ylide solution back to 0 °C.

• Add a solution of (Z)-oct-5-enal (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 3-5 hours until completion (monitored by TLC).

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (97:3 Hexanes:Ethyl Acetate) to yield the title compound as a colorless oil.

Quantitative Data:

Reagent	Molar Eq.	Molecular Weight ( g/mol )	Amount
(Z)-oct-5-enal	1.0	126.20	2.00 g
Triethyl phosphonoacetate	1.1	224.16	4.34 g
Sodium Hydride (60%)	1.1	40.00	0.70 g
THF	-	-	32 mL
Product	196.28	2.62 g (85% yield)

Visualizations

Diagram 1: Synthetic Workflow

References

• 1. Prostaglandin F2alpha - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Alkyne Reduction by Lindlar's Catalyst or Na/NH3 - Chemistry Steps [chemistrysteps.com]
• 6. orgosolver.com [orgosolver.com]
• 7. studylib.net [studylib.net]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. benchchem.com [benchchem.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]

Application Notes and Protocols for the Oxidation of Oct-5-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective oxidation of primary alcohols is a cornerstone of modern organic synthesis, enabling access to a wide array of valuable aldehydes and carboxylic acids. These functional groups are pivotal intermediates in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). Oct-5-yn-1-ol, with its primary alcohol and internal alkyne functionalities, presents a common challenge in synthetic chemistry: the chemoselective oxidation of the alcohol without affecting the alkyne. This document provides detailed application notes and experimental protocols for the selective oxidation of Oct-5-yn-1-ol to its corresponding aldehyde, Oct-5-yn-1-al, and carboxylic acid, Oct-5-ynoic acid. The protocols detailed herein utilize common and reliable oxidation reagents: Pyridinium (B92312) Chlorochromate (PCC) and (2,2,6,6-Tetramethyl-1-piperidinyloxy) radical (TEMPO) for the synthesis of the aldehyde, and the Jones reagent for the synthesis of the carboxylic acid.

Data Presentation: Comparison of Oxidation Methods

The following table summarizes the key quantitative data for the different methods of oxidizing Oct-5-yn-1-ol. These values are representative and may vary based on the specific reaction scale and purity of reagents.

Target Product	Reagent	Solvent	Reaction Time (h)	Temperature (°C)	Typical Yield (%)
Oct-5-yn-1-al	Pyridinium Chlorochromate (PCC)	Dichloromethane (B109758) (DCM)	2 - 4	Room Temperature	85 - 95
Oct-5-yn-1-al	TEMPO/NaOCl	Dichloromethane (DCM)/Water	1 - 3	0 - Room Temperature	90 - 98
Oct-5-ynoic acid	Jones Reagent (CrO₃/H₂SO₄)	Acetone (B3395972)	2 - 6	0 - Room Temperature	80 - 90

Experimental Protocols

Selective Oxidation to Oct-5-yn-1-al using Pyridinium Chlorochromate (PCC)

This protocol describes a reliable method for the selective oxidation of the primary alcohol in Oct-5-yn-1-ol to the corresponding aldehyde, Oct-5-yn-1-al, using PCC.[1][2][3] This method is particularly useful for small to medium-scale syntheses and is known for its high selectivity for primary alcohols in the presence of other functional groups like alkynes.[1]

Materials:

• Oct-5-yn-1-ol

• Pyridinium Chlorochromate (PCC)

• Anhydrous Dichloromethane (DCM)

• Celite® or Silica (B1680970) Gel

• Anhydrous Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add pyridinium chlorochromate (1.5 equivalents) and a small amount of Celite® or silica gel.

• Add anhydrous dichloromethane to the flask to form a suspension.

• In a separate flask, dissolve Oct-5-yn-1-ol (1.0 equivalent) in anhydrous dichloromethane.

• Slowly add the solution of Oct-5-yn-1-ol to the stirred suspension of PCC at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with anhydrous diethyl ether and stir for an additional 15 minutes.

• Filter the mixture through a pad of Celite® or silica gel to remove the chromium salts. Wash the filter cake thoroughly with diethyl ether.

• Combine the organic filtrates and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude Oct-5-yn-1-al.

• The crude product can be further purified by column chromatography on silica gel if necessary.

Selective Oxidation to Oct-5-yn-1-al using TEMPO/NaOCl

This protocol outlines a highly efficient and selective method for the oxidation of Oct-5-yn-1-ol to Oct-5-yn-1-al using a catalytic amount of TEMPO with sodium hypochlorite (B82951) (NaOCl) as the terminal oxidant.[4][5] This method is often preferred for its mild reaction conditions and high yields.[6]

Materials:

• Oct-5-yn-1-ol

• (2,2,6,6-Tetramethyl-1-piperidinyloxy) radical (TEMPO)

• Sodium Hypochlorite (NaOCl) solution (commercial bleach)

• Dichloromethane (DCM)

• Saturated aqueous solution of Sodium Bicarbonate (NaHCO₃)

• Saturated aqueous solution of Sodium Thiosulfate (Na₂S₂O₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Dissolve Oct-5-yn-1-ol (1.0 equivalent) in dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

• Add a catalytic amount of TEMPO (0.01-0.05 equivalents) to the solution.

• Cool the mixture to 0 °C using an ice bath.

• Slowly add a solution of sodium hypochlorite (1.1-1.5 equivalents) containing a small amount of sodium bicarbonate, while vigorously stirring the mixture. Maintain the temperature at 0 °C during the addition.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material (typically 1-3 hours).

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude Oct-5-yn-1-al.

• Purify the product by column chromatography on silica gel as needed.

Oxidation to Oct-5-ynoic Acid using Jones Reagent

This protocol describes the oxidation of the primary alcohol in Oct-5-yn-1-ol to the corresponding carboxylic acid, Oct-5-ynoic acid, using the powerful Jones reagent.[7][8][9] This method is effective for achieving complete oxidation to the carboxylic acid.[10]

Materials:

• Oct-5-yn-1-ol

• Chromium Trioxide (CrO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Acetone

• Isopropanol (B130326)

• Diethyl Ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware

• Magnetic stirrer

• Dropping funnel

Procedure:

• Preparation of Jones Reagent: In a beaker cooled in an ice bath, carefully and slowly add concentrated sulfuric acid to a stirred suspension of chromium trioxide in water. Caution: This process is highly exothermic.

• Dissolve Oct-5-yn-1-ol (1.0 equivalent) in acetone in a round-bottom flask equipped with a magnetic stir bar and a dropping funnel. Cool the flask to 0 °C in an ice bath.

• Slowly add the prepared Jones reagent dropwise from the dropping funnel to the stirred solution of the alcohol, maintaining the temperature below 20 °C. A color change from orange-red to green should be observed.[11]

• Continue adding the Jones reagent until a faint orange color persists, indicating an excess of the oxidant.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 2-6 hours, monitoring the progress by TLC.

• Upon completion, quench the excess Jones reagent by the dropwise addition of isopropanol until the orange color disappears and a green precipitate forms.

• Remove the acetone by rotary evaporation.

• Add water to the residue and extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Oct-5-ynoic acid.

• The product can be further purified by recrystallization or column chromatography.

Visualizations

Experimental Workflow for Selective Oxidation of Oct-5-yn-1-ol

Caption: Workflow for the oxidation of Oct-5-yn-1-ol.

Potential Application in Bioactive Molecule Synthesis

Caption: Synthesis of bioactive molecules from Oct-5-yn-1-ol derivatives.

References

• 1. Pyridinium chlorochromate - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. [PDF] Selective TEMPO‐Oxidation of Alcohols to Aldehydes in Alternative Organic Solvents | Semantic Scholar [semanticscholar.org]
• 5. m.youtube.com [m.youtube.com]
• 6. qualitas1998.net [qualitas1998.net]
• 7. Jones oxidation - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Jones oxidation - Sciencemadness Wiki [sciencemadness.org]
• 10. Jones Oxidation - Chemistry Steps [chemistrysteps.com]
• 11. adichemistry.com [adichemistry.com]

Protecting the Hydroxyl Group of 5-Octyn-1-ol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the protection of the primary hydroxyl group in 5-octyn-1-ol. The selection of an appropriate protecting group is critical in multi-step syntheses to prevent unwanted side reactions of the hydroxyl group while transformations are carried out on the alkyne or other parts of the molecule. This guide covers three commonly employed and robust protecting groups: tert-butyldimethylsilyl (TBDMS) ether, tetrahydropyranyl (THP) ether, and benzyl (B1604629) (Bn) ether.

Introduction to Hydroxyl Group Protection

In the synthesis of complex organic molecules, functional groups that are not intended to react in a particular step must be temporarily masked. This process, known as protection, involves converting the functional group into a less reactive derivative. For alcohols, this is crucial as the hydroxyl group can act as a nucleophile or a proton donor, interfering with a wide range of reactions. An ideal protecting group should be easy to introduce in high yield, stable to the desired reaction conditions, and readily removed in high yield under mild conditions that do not affect other functional groups in the molecule.[1]

The choice of protecting group depends on the overall synthetic strategy, particularly the stability of the protecting group to subsequent reaction conditions and the orthogonality of its deprotection conditions relative to other protecting groups present in the molecule.

Comparative Data of Protecting Groups for 5-Octyn-1-ol

The following table summarizes quantitative data for the protection and deprotection of 5-octyn-1-ol with TBDMS, THP, and Benzyl protecting groups.

Protecting Group	Protection Reagents & Conditions	Typical Yield (Protection)	Deprotection Reagents & Conditions	Typical Yield (Deprotection)	Stability Notes
TBDMS	TBDMS-Cl, Imidazole (B134444), DMF, RT, 12h	>95%	TBAF, THF, RT, 2h	>95%	Stable to most non-acidic and non-fluoride conditions. Labile to acid and fluoride (B91410) ions.[2]
THP	DHP, p-TsOH (cat.), CH₂Cl₂, RT, 2h	~98%	p-TsOH, MeOH, RT, 4h	>95%	Stable to basic, organometallic, and reducing/oxidizing reagents. Labile to acidic conditions.[3]
Benzyl (Bn)	BnBr, NaH, THF, RT, 16h	~90%	H₂, 10% Pd/C, EtOH, RT, 12h	>95%	Very stable to a wide range of acidic and basic conditions. Cleaved by catalytic hydrogenolysis.[4]

Experimental Protocols

Detailed methodologies for the protection and deprotection of 5-octyn-1-ol are provided below.

tert-Butyldimethylsilyl (TBDMS) Ether Protection

TBDMS ethers are one of the most common choices for protecting alcohols due to their ease of formation and cleavage, and their stability under a variety of conditions.[5]

Protocol 1: Protection of 5-octyn-1-ol as a TBDMS Ether

Materials:

• 5-octyn-1-ol (1.0 equiv)

• tert-Butyldimethylsilyl chloride (TBDMS-Cl, 1.1 equiv)

• Imidazole (2.2 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask with stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve 5-octyn-1-ol (1.0 equiv) and imidazole (2.2 equiv) in anhydrous DMF.

• Add TBDMS-Cl (1.1 equiv) to the solution at room temperature.

• Stir the reaction mixture for 12 hours and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with diethyl ether (3 x volume).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield 5-(tert-butyldimethylsilyloxy)oct-1-yne.

Protocol 2: Deprotection of 5-(tert-butyldimethylsilyloxy)oct-1-yne

Materials:

• 5-(tert-butyldimethylsilyloxy)oct-1-yne (1.0 equiv)

• Tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF, 1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask with stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve 5-(tert-butyldimethylsilyloxy)oct-1-yne (1.0 equiv) in anhydrous THF at room temperature.

• Add the TBAF solution dropwise to the stirred solution.

• Stir the reaction for 2 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether (3 x volume).

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 5-octyn-1-ol.

Tetrahydropyranyl (THP) Ether Protection

THP ethers are widely used due to their low cost, ease of formation, and stability to a broad range of non-acidic reagents.[3]

Protocol 3: Protection of 5-octyn-1-ol as a THP Ether

Materials:

• 5-octyn-1-ol (1.0 equiv)

• 3,4-Dihydro-2H-pyran (DHP, 1.2 equiv)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.02 equiv)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask with stir bar

Procedure:

• To a solution of 5-octyn-1-ol (1.0 equiv) in anhydrous CH₂Cl₂, add DHP (1.2 equiv).

• Add a catalytic amount of p-TsOH·H₂O (0.02 equiv) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC (typically complete within 2 hours).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford crude 2-((5-octyn-1-yl)oxy)tetrahydro-2H-pyran.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 4: Deprotection of 2-((5-octyn-1-yl)oxy)tetrahydro-2H-pyran

Materials:

• 2-((5-octyn-1-yl)oxy)tetrahydro-2H-pyran (1.0 equiv)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1 equiv)

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask with stir bar

Procedure:

• Dissolve 2-((5-octyn-1-yl)oxy)tetrahydro-2H-pyran (1.0 equiv) in methanol.

• Add p-TsOH·H₂O (0.1 equiv) and stir the mixture at room temperature.

• Monitor the reaction by TLC (typically complete within 4 hours).

• Once the reaction is complete, neutralize the mixture with a saturated aqueous sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x volume).

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 5-octyn-1-ol.

Benzyl (Bn) Ether Protection

Benzyl ethers are exceptionally robust protecting groups, stable to a wide variety of reaction conditions, making them suitable for multi-step syntheses.[6]

Protocol 5: Protection of 5-octyn-1-ol as a Benzyl Ether

Materials:

• 5-octyn-1-ol (1.0 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)

• Benzyl bromide (BnBr, 1.1 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask with stir bar

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, suspend NaH (1.2 equiv) in anhydrous THF in a flask cooled to 0 °C.

• Slowly add a solution of 5-octyn-1-ol (1.0 equiv) in anhydrous THF to the NaH suspension.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Cool the reaction mixture back to 0 °C and add BnBr (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 16 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with diethyl ether (3 x volume).

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 1-(benzyloxy)oct-5-yne.

Protocol 6: Deprotection of 1-(benzyloxy)oct-5-yne

Materials:

• 1-(benzyloxy)oct-5-yne (1.0 equiv)

• 10% Palladium on carbon (Pd/C, 10 mol%)

• Ethanol (B145695) (EtOH)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Celite

Procedure:

• Dissolve 1-(benzyloxy)oct-5-yne (1.0 equiv) in ethanol in a round-bottom flask.

• Carefully add 10% Pd/C (10 mol%) to the solution.

• Purge the flask with hydrogen gas and maintain a hydrogen atmosphere with a balloon.

• Stir the reaction vigorously at room temperature for 12 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield 5-octyn-1-ol.

Diagrams

Caption: General workflow for the protection and deprotection of 5-octyn-1-ol.

Caption: Decision tree for selecting a suitable protecting group for 5-octyn-1-ol.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. Benzyl Ethers [organic-chemistry.org]

Application Notes and Protocols for the Protection of the Alkyne in Oct-5-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oct-5-yn-1-ol is a bifunctional molecule containing both a primary alcohol and an internal alkyne. In multistep organic synthesis, the selective reaction of one functional group in the presence of the other is a common challenge. The alkyne's triple bond can undergo various transformations, such as reduction, hydroboration, or participation in organometallic reactions like the Pauson-Khand reaction.[1][2] To perform reactions selectively at the hydroxyl group (e.g., oxidation, esterification, or etherification) without affecting the alkyne, the triple bond must be temporarily masked or "protected." This document provides detailed application notes and protocols for the protection of the internal alkyne functionality in Oct-5-yn-1-ol.

Application Notes: Alkyne Protection Strategy

The most effective and widely used method for protecting internal alkynes is through the formation of a stable hexacarbonyl dicobalt complex.[3][4] This strategy offers several advantages:

• High Selectivity: Dicobalt octacarbonyl, Co₂(CO)₈, reacts selectively with the alkyne triple bond, leaving other functional groups like alcohols untouched.[3]

• Robust Stability: The resulting cobalt-alkyne complex is stable under a wide range of reaction conditions, effectively shielding the alkyne from additions, reductions, and hydroborations.[1]

• Mild Deprotection: The alkyne can be regenerated in high yield from the cobalt complex under mild oxidative conditions, ensuring the integrity of other functionalities within the molecule.[1][5]

This protection-deprotection sequence allows for a broader scope of chemical transformations on the alcohol moiety of Oct-5-yn-1-ol, expanding its utility as a versatile building block in the synthesis of complex molecules for research and drug development.

Logical Workflow for Synthesis

The overall strategy involves a three-stage process: protection of the alkyne, modification of the alcohol, and subsequent deprotection of the alkyne to yield the final modified product.

Caption: General workflow for the protection, modification, and deprotection of Oct-5-yn-1-ol.

Quantitative Data Summary

The following table summarizes the key quantitative data for the protection and deprotection of the alkyne in Oct-5-yn-1-ol using the dicobalt octacarbonyl method.

Reaction Stage	Protecting Group	Reagents	Typical Yield	Deprotection Conditions	Ref.
Protection	Dicobalt Hexacarbonyl	Dicobalt Octacarbonyl (Co₂(CO)₈)	70-90%	N/A	[3]
Deprotection	Dicobalt Hexacarbonyl	N/A	High Yield	Ceric Ammonium Nitrate (CAN) or N-Methylmorpholine-N-oxide (NMO)	[1][3]

Experimental Protocols

Protocol 1: Protection of Oct-5-yn-1-ol with Dicobalt Octacarbonyl

This protocol describes the formation of the stable hexacarbonyl dicobalt complex of Oct-5-yn-1-ol.

Caption: Reaction scheme for the protection of Oct-5-yn-1-ol using dicobalt octacarbonyl.

Materials and Equipment:

• Oct-5-yn-1-ol

• Dicobalt Octacarbonyl (Co₂(CO)₈)

• Dichloromethane (DCM) or a hydrocarbon solvent (e.g., hexane), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere, add Oct-5-yn-1-ol (1.0 eq).

• Dissolve the alcohol in anhydrous DCM or hexane.

• Add solid dicobalt octacarbonyl (1.0-1.1 eq) to the solution in one portion. The solution will typically turn dark.

• Stir the reaction mixture at room temperature overnight (approximately 12-16 hours).[3]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alkyne is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting crude product, a stable red oil or solid, by column chromatography on silica gel or alumina.[3] This step removes unreacted Co₂(CO)₈ and its decomposition products.

• Combine the fractions containing the product and remove the solvent in vacuo to yield the pure dicobalt hexacarbonyl-alkyne complex.

Characterization: The formation of the complex can be confirmed by:

• IR Spectroscopy: Disappearance of the alkyne C≡C stretch and appearance of strong C≡O stretching bands for the cobalt-carbonyl ligands around 1950-2100 cm⁻¹.

• ¹H and ¹³C NMR Spectroscopy: Shifts in the signals corresponding to the alkynyl protons and carbons.

Protocol 2: Deprotection of the [Co₂(CO)₆(Oct-5-yn-1-ol)] Complex

This protocol describes the oxidative cleavage of the cobalt complex to regenerate the free alkyne.

Caption: Reaction scheme for the deprotection of the cobalt-alkyne complex.

Materials and Equipment:

• Dicobalt hexacarbonyl protected Oct-5-yn-1-ol

• Ceric Ammonium Nitrate (CAN, (NH₄)₂Ce(NO₃)₆) or N-Methylmorpholine-N-oxide (NMO)

• Acetone (B3395972) or other suitable organic solvent

• Water

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Dissolve the cobalt-alkyne complex (1.0 eq) in acetone in a round-bottom flask.

• In a separate flask, prepare a solution of Ceric Ammonium Nitrate (CAN) (2.2-2.5 eq) in water.

• Cool the solution of the cobalt complex to 0 °C in an ice bath.

• Add the aqueous CAN solution dropwise to the stirred solution of the complex. Vigorous gas evolution (CO) will be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the red color of the starting complex has disappeared.

• Quench the reaction by adding water and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• If necessary, purify the crude product by column chromatography to yield the pure, deprotected Oct-5-yn-1-ol.

Characterization: Successful deprotection can be confirmed by:

• IR Spectroscopy: Reappearance of the alkyne C≡C stretch and disappearance of the cobalt-carbonyl C≡O bands.

• NMR Spectroscopy: The spectra should match that of the original Oct-5-yn-1-ol starting material.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]
• 3. scribd.com [scribd.com]
• 4. Page loading... [guidechem.com]
• 5. Expanding the scope of strained-alkyne chemistry: a protection–deprotection strategy via the formation of a dicobalt–hexacarbonyl complex - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Selective Hydrogenation of the Alkyne in Oct-5-yn-1-ol

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the selective hydrogenation of the internal alkyne in Oct-5-yn-1-ol to yield either the corresponding cis-(Z)-alkene or trans-(E)-alkene. The protocols described herein utilize common catalytic systems that offer high levels of stereoselectivity, which are crucial for the synthesis of specific geometric isomers in research and drug development. Methodologies for complete reduction to the corresponding alkane are also presented. Quantitative data from representative reactions are summarized, and a visual workflow of the synthetic pathways is provided.

Introduction

The selective hydrogenation of alkynes is a fundamental transformation in organic synthesis, enabling the stereocontrolled formation of alkenes. The geometry of the resulting double bond, whether cis (Z) or trans (E), can significantly impact the biological activity and physical properties of a molecule. Oct-5-yn-1-ol is a useful building block, and the ability to selectively reduce its internal alkyne to either (Z)-oct-5-en-1-ol or (E)-oct-5-en-1-ol is of considerable interest in the synthesis of natural products, pharmaceuticals, and other fine chemicals. This document outlines two primary protocols for the selective partial hydrogenation of Oct-5-yn-1-ol, as well as a method for its complete reduction.

Key Experimental Protocols

Protocol 1: Synthesis of (Z)-Oct-5-en-1-ol via Catalytic Hydrogenation with Lindlar's Catalyst

This protocol facilitates the syn-addition of hydrogen across the triple bond, yielding the cis-alkene.[1][2][3]

Materials:

• Oct-5-yn-1-ol

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead acetate (B1210297) and quinoline)[1][4]

• Hydrogen gas (H₂)

• Anhydrous solvent (e.g., ethanol, ethyl acetate, or hexanes)[1]

• Standard hydrogenation apparatus (e.g., Parr hydrogenator or a flask with a hydrogen-filled balloon)

• Inert gas (e.g., argon or nitrogen)

• Filtration apparatus (e.g., Celite® or a syringe filter)

Procedure:

• In a suitable reaction vessel, dissolve Oct-5-yn-1-ol in the chosen anhydrous solvent under an inert atmosphere.

• Add Lindlar's catalyst to the solution. The typical catalyst loading is 5-10 mol% relative to the substrate.

• Seal the reaction vessel and purge the system with hydrogen gas, ensuring all air is removed.

• Pressurize the vessel with hydrogen gas (typically 1 atm, a balloon is often sufficient) or maintain a continuous flow.[1]

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the consumption of the starting material and the formation of the product. The reaction should be stopped once the alkyne is consumed to prevent over-reduction to the alkane.

• Upon completion, carefully vent the hydrogen gas and purge the system with an inert gas.

• Filter the reaction mixture through a pad of Celite® or a suitable filter to remove the catalyst.

• Rinse the filter pad with a small amount of the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude (Z)-oct-5-en-1-ol.

• Purify the product by flash column chromatography if necessary.

Protocol 2: Synthesis of (E)-Oct-5-en-1-ol via Dissolving Metal Reduction

This protocol results in the anti-addition of hydrogen, producing the trans-alkene.[5][6][7]

Materials:

• Oct-5-yn-1-ol

• Sodium metal (Na)

• Liquid ammonia (B1221849) (NH₃)

• A proton source (e.g., tert-butanol (B103910) or ethanol) is often added to accelerate the final protonation step.[5][7]

• Anhydrous ether or tetrahydrofuran (B95107) (THF)

• Dry ice/acetone or isopropanol (B130326) bath

• Inert gas (e.g., argon or nitrogen)

Procedure:

• Set up a three-necked flask equipped with a dry ice condenser, a gas inlet, and a dropping funnel under an inert atmosphere.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Condense ammonia gas into the flask to the desired volume.

• Carefully add small pieces of sodium metal to the liquid ammonia with stirring. The formation of a deep blue color indicates the dissolution of sodium and the presence of solvated electrons.[6]

• In a separate flask, dissolve Oct-5-yn-1-ol in anhydrous ether or THF.

• Slowly add the solution of Oct-5-yn-1-ol to the sodium-ammonia solution.

• Allow the reaction to stir at -78 °C for several hours, monitoring the progress by TLC or GC.

• Upon completion, quench the reaction by the slow addition of a proton source (e.g., tert-butanol or ethanol) or a saturated aqueous solution of ammonium (B1175870) chloride until the blue color disappears.

• Allow the ammonia to evaporate overnight as the cold bath warms to room temperature.

• Add water and extract the product with ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude (E)-oct-5-en-1-ol by flash column chromatography.

Data Presentation

The following table summarizes representative quantitative data for the hydrogenation of internal alkynes, including alkynols, using various methods.

Method	Catalyst/Reagent	Substrate	Product Stereochemistry	Yield (%)	Purity/Selectivity	Reference
Catalytic Hydrogenation	Lindlar's Catalyst	Internal Alkyne	cis-(Z)-Alkene	>95	High cis selectivity	[1],[3]
Catalytic Hydrogenation	P-2 Nickel/Ethylenediamine (B42938)	Hex-3-yn-1-ol	cis-(Z)-Alkene	94	>100:1 cis:trans ratio	[8]
Dissolving Metal Reduction	Na in liquid NH₃	Internal Alkyne	trans-(E)-Alkene	Good	High trans selectivity	[6],[7]
Complete Hydrogenation	Pd/C, PtO₂, or Raney Ni	Internal Alkyne	Alkane	High	Complete reduction	[4],[2]

Visualized Experimental Workflow

Caption: Synthetic routes for the hydrogenation of Oct-5-yn-1-ol.

Alternative and Complementary Protocols

• P-2 Nickel Catalyst: As an alternative to Lindlar's catalyst for the synthesis of cis-alkenes, a P-2 nickel catalyst (nickel boride) can be employed.[1][8] This catalyst is often prepared in situ from nickel(II) acetate and sodium borohydride (B1222165) and can provide excellent stereoselectivity, particularly when used with an ethylenediamine modifier.[8]

• Complete Hydrogenation: For the complete reduction of the alkyne to the corresponding alkane (Octan-1-ol), standard hydrogenation catalysts such as palladium on carbon (Pd/C), platinum oxide (PtO₂), or Raney Nickel can be used with an excess of hydrogen gas.[2][4] These catalysts are highly active and will reduce the initially formed alkene intermediate to an alkane.[4]

Conclusion

The selective hydrogenation of the alkyne in Oct-5-yn-1-ol can be effectively controlled to produce either the (Z)- or (E)-alkene with high stereoselectivity. The choice of catalyst and reaction conditions is paramount in determining the outcome. Lindlar's catalyst or P-2 Nickel provides access to the cis-alkene, while a dissolving metal reduction using sodium in liquid ammonia yields the trans-alkene. For complete saturation to the alkane, more active hydrogenation catalysts are employed. These well-established protocols are invaluable tools for synthetic chemists in various fields of research and development.

References

• 1. orgosolver.com [orgosolver.com]
• 2. Reduction of Alkynes | OpenOChem Learn [learn.openochem.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. E-selective reduction of alkynes using sodium in liquid ammonia [ns1.almerja.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. orgosolver.com [orgosolver.com]
• 8. “P-2 nickel” catalyst with ethylenediamine, a novel system for highly stereospecific reduction of alkynes to cis-olefins - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Click Chemistry Reactions Involving Oct-5-yn-1-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of "click chemistry," with a specific focus on derivatives of Oct-5-yn-1-ol. This versatile building block, featuring a terminal alkyne and a primary alcohol, serves as a valuable scaffold for synthesizing a diverse array of functionalized molecules for applications in drug discovery, bioconjugation, and materials science.

Introduction to Click Chemistry with Oct-5-yn-1-ol

Click chemistry, a concept introduced by K. Barry Sharpless, describes a class of reactions that are high-yielding, wide in scope, stereospecific, and simple to perform.[1] The most prominent example is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), which unites an azide (B81097) and a terminal alkyne to form a stable 1,2,3-triazole linkage.[2][3] This reaction is exceptionally reliable and tolerant of a wide variety of functional groups, making it an ideal tool for molecular assembly in complex environments.[1][4]

Oct-5-yn-1-ol and its derivatives are particularly useful substrates for CuAAC. The terminal alkyne provides a reactive handle for the click reaction, while the primary alcohol can be further functionalized to introduce other molecular entities, such as targeting ligands, imaging agents, or drug payloads. The resulting triazole ring is not merely a passive linker; it can participate in hydrogen bonding and dipole interactions, potentially influencing the biological activity of the final conjugate.

Applications in Drug Discovery and Bioconjugation

The CuAAC reaction with Oct-5-yn-1-ol derivatives has significant applications in pharmaceutical research and development:

• Lead Discovery and Optimization: Rapidly synthesize libraries of diverse compounds by clicking various azide-containing fragments onto an Oct-5-yn-1-ol scaffold. This modular approach accelerates the identification and optimization of lead compounds.

• Bioconjugation: Covalently attach Oct-5-yn-1-ol-derived molecules to biomolecules such as proteins, peptides, and nucleic acids.[5] This is invaluable for creating targeted drug delivery systems, diagnostic probes, and for studying biological processes.[6] The bioorthogonal nature of the click reaction ensures that it proceeds with high specificity in complex biological mixtures.[7]

• Prodrug Synthesis: The hydroxyl group of Oct-5-yn-1-ol can be used to attach a therapeutic agent, which is then linked to a targeting moiety via the triazole ring, creating a prodrug that releases the active substance at a specific site.

Experimental Protocols

The following protocols provide a starting point for performing CuAAC reactions with Oct-5-yn-1-ol derivatives. Optimization of reaction conditions may be necessary depending on the specific substrates and desired outcome.

Protocol 1: General Procedure for the Synthesis of a 1,4-Disubstituted Triazole from an Oct-5-yn-1-ol Derivative

This protocol describes a typical setup for a small-scale CuAAC reaction in solution.

Materials:

• Oct-5-yn-1-ol derivative (1.0 eq)

• Azide derivative (1.0 - 1.2 eq)

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) (0.01 - 0.1 eq)

• Sodium ascorbate (B8700270) (0.05 - 0.2 eq)

• Solvent (e.g., t-BuOH/H₂O 1:1, DMF, DMSO, or Cyrene™[8])

• Nitrogen or Argon gas

Procedure:

• In a reaction vial, dissolve the Oct-5-yn-1-ol derivative (1.0 eq) and the azide derivative (1.0 - 1.2 eq) in the chosen solvent.

• Degas the solution by bubbling with nitrogen or argon for 10-15 minutes to remove dissolved oxygen, which can oxidize the Cu(I) catalyst.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.05 - 0.2 eq) in water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.01 - 0.1 eq) in water.

• To the stirring solution of the alkyne and azide, add the CuSO₄·5H₂O solution, followed by the sodium ascorbate solution. The in situ reduction of Cu(II) to the active Cu(I) catalyst is often indicated by a color change.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 30-50 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture can be worked up by partitioning between water and an organic solvent (e.g., ethyl acetate), followed by drying and evaporation of the organic layer.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Bioconjugation of an Oct-5-yn-1-ol Derivative to a Biomolecule

This protocol is adapted for labeling biomolecules in an aqueous environment. The use of a copper-chelating ligand is recommended to protect the biomolecule from damage by reactive oxygen species and to enhance the reaction rate.[9]

Materials:

• Biomolecule functionalized with an azide group

• Oct-5-yn-1-ol derivative (2-10 eq excess)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris-(benzyltriazolylmethyl)amine (TBTA) ligand

• Phosphate-buffered saline (PBS) or other suitable buffer

Procedure:

• Prepare a stock solution of the Oct-5-yn-1-ol derivative in a water-miscible solvent like DMSO.

• Prepare stock solutions of CuSO₄·5H₂O, sodium ascorbate, and the THPTA or TBTA ligand in water.

• In a microcentrifuge tube, combine the azide-modified biomolecule in the appropriate buffer.

• Add the desired excess of the Oct-5-yn-1-ol derivative stock solution.

• Add the THPTA or TBTA ligand solution (typically at a 5:1 ratio to copper).

• Add the CuSO₄·5H₂O solution.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

• Incubate the reaction at room temperature or 37 °C for 1-4 hours.

• The labeled biomolecule can be purified from excess reagents using methods such as size-exclusion chromatography, dialysis, or precipitation.

Quantitative Data

The efficiency of the CuAAC reaction is influenced by factors such as the nature of the substrates, catalyst, ligand, solvent, and temperature. The following table provides representative data for the CuAAC reaction between benzyl (B1604629) azide and phenylacetylene, which can serve as a benchmark for reactions with Oct-5-yn-1-ol derivatives.[8]

Alkyne	Azide	Catalyst (mol%)	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Phenylacetylene	Benzyl Azide	1% CuI	-	Cyrene™	30	1	>99	[8]
Phenylacetylene	Benzyl Azide	1% CuI	-	DCM	30	4	Moderate	[8]
Phenylacetylene	Benzyl Azide	1% CuI	-	DMF	30	4	Low	[8]
Phenylacetylene	Benzyl Azide	1% CuI	-	DMSO	30	4	Low	[8]
Phenylacetylene	Benzyl Azide	0.5% [Cu₂(μ-Br)₂(tBuImCH₂pyCH₂NEt₂)₂]	-	Neat	RT	5 min	>99	[10]

Note: Yields for specific Oct-5-yn-1-ol derivatives will vary depending on the reaction partners and conditions.

Visualizing Click Chemistry Workflows

The following diagrams illustrate the key processes in click chemistry reactions involving Oct-5-yn-1-ol derivatives.

Caption: Catalytic cycle of the CuAAC reaction.

Caption: Workflow for bioconjugation using CuAAC.

Conclusion

The copper-catalyzed azide-alkyne cycloaddition reaction is a powerful and versatile tool for the synthesis and functionalization of molecules derived from Oct-5-yn-1-ol. Its reliability, high yield, and tolerance of diverse functional groups make it an indispensable method in modern drug discovery and chemical biology. The protocols and information provided herein serve as a comprehensive guide for researchers to effectively utilize this important transformation in their work.

References

• 1. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
• 3. Click chemistry - Wikipedia [en.wikipedia.org]
• 4. Click Chemistry [organic-chemistry.org]
• 5. Growing Applications of “Click Chemistry” for Bioconjugation in Contemporary Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Click Chemistry Conjugations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Polymerization of Acetylenic Alcohols: A Case Study of Oct-5-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive overview and detailed protocols for the polymerization of acetylenic alcohols, using Oct-5-yn-1-ol as a representative monomer. The resulting polymers, poly(acetylenic alcohol)s, are of significant interest due to their potential applications in drug delivery, biomaterials, and specialty coatings, owing to the pendant hydroxyl groups that allow for further functionalization. This document outlines a transition metal-catalyzed approach, which is effective for the polymerization of functionalized internal alkynes. Detailed experimental procedures, characterization data for a representative polymer, and visual diagrams of the workflow and polymerization mechanism are provided to guide researchers in this field.

Introduction

The polymerization of acetylenic monomers is a powerful method for synthesizing conjugated polymers with unique electronic and optical properties. When the monomer contains functional groups, such as the hydroxyl group in acetylenic alcohols, the resulting polymer becomes a versatile platform for further chemical modification. Oct-5-yn-1-ol is an internal acetylenic alcohol that can be polymerized to yield a polymer with regularly spaced hydroxyl groups along its backbone. These hydroxyl groups can serve as handles for attaching drugs, targeting moieties, or other functional molecules.

Transition metal catalysts, particularly those based on rhodium (Rh) and ruthenium (Ru), have shown great efficacy in the polymerization of substituted acetylenes, including those with functional groups.[1] These catalysts are often tolerant to various functionalities and can produce polymers with high stereoregularity.[1] This document focuses on a protocol adapted from the successful polymerization of analogous acetylenic alcohols, such as 1-ethynyl-1-cyclohexanol, using a rhodium-based catalyst.[2]

Experimental Protocols

This section details the materials, equipment, and step-by-step procedure for the polymerization of Oct-5-yn-1-ol.

Materials and Equipment

• Monomer: Oct-5-yn-1-ol (synthesis may be required if not commercially available)

• Catalyst: Rhodium(I) complex, e.g., [Rh(nbd)Cl]₂ (norbornadiene rhodium(I) chloride dimer) or a similar Rh(I) catalyst.

• Co-catalyst/Initiator (optional, depending on the specific Rh catalyst): A suitable organometallic or amine co-catalyst. For some rhodium systems, a co-catalyst is not strictly necessary.

• Solvent: Anhydrous, degassed solvent such as toluene (B28343), tetrahydrofuran (B95107) (THF), or N,N-dimethylformamide (DMF).

• Inert Gas: High-purity nitrogen or argon.

• Standard Schlenk Line or Glovebox: For handling air- and moisture-sensitive reagents.

• Glassware: Schlenk flasks, syringes, cannulas, and standard laboratory glassware, all oven-dried before use.

• Magnetic Stirrer and Hotplate

• Precipitation Solvent: A non-solvent for the polymer, such as methanol (B129727) or hexane.

• Filtration and Drying Equipment: Buchner funnel, filter paper, and a vacuum oven.

Polymerization Procedure

• Monomer and Solvent Preparation:

  • Ensure the Oct-5-yn-1-ol monomer is pure and dry. If necessary, purify by distillation or column chromatography and dry over a suitable drying agent.

  • Dry the chosen solvent (e.g., toluene) over a suitable drying agent (e.g., sodium/benzophenone for THF, calcium hydride for toluene and DMF) and degas thoroughly by several freeze-pump-thaw cycles or by sparging with an inert gas.

• Reaction Setup:

  • Assemble the reaction glassware (e.g., a 50 mL Schlenk flask with a magnetic stir bar) and dry it thoroughly in an oven.

  • Cool the flask under a stream of inert gas (nitrogen or argon).

  • Under a positive pressure of inert gas, add the Oct-5-yn-1-ol monomer (e.g., 1.0 g, 7.92 mmol) to the reaction flask.

  • Add the desired amount of anhydrous, degassed solvent (e.g., 10 mL of toluene) via cannula or syringe to achieve the target monomer concentration.

• Catalyst Addition and Polymerization:

  • In a separate Schlenk tube or in a glovebox, weigh the rhodium catalyst (e.g., [Rh(nbd)Cl]₂). The monomer-to-catalyst ratio can be varied to control the molecular weight of the resulting polymer; a typical starting point is 100:1 to 200:1.

  • Dissolve the catalyst in a small amount of the reaction solvent.

  • With vigorous stirring, inject the catalyst solution into the monomer solution in the reaction flask.

  • Allow the reaction to proceed at a controlled temperature (e.g., room temperature to 60 °C) for a specified time (e.g., 2 to 24 hours). The progress of the polymerization can be monitored by observing the increase in viscosity of the reaction mixture.

• Polymer Isolation and Purification:

  • After the desired reaction time, quench the polymerization by adding a small amount of a terminating agent, such as methanol.

  • Precipitate the polymer by slowly pouring the reaction mixture into a large volume of a stirred non-solvent (e.g., 200 mL of methanol or hexane).

  • Collect the precipitated polymer by filtration using a Buchner funnel.

  • Wash the polymer with fresh non-solvent to remove any residual monomer and catalyst.

  • Dry the polymer in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Data Presentation

Parameter	Value	Catalyst System	Solvent	Reference
Polymer Yield	70-90%	Transition Metal Catalysts	Toluene or THF	[2]
Number-Average Molecular Weight (Mₙ)	10,000 - 50,000 g/mol	Rhodium-based	Toluene	[1]
Polydispersity Index (PDI)	1.5 - 2.5	Rhodium-based	Toluene	[1]

Polymer Characterization

The structure and properties of the synthesized poly(Oct-5-yn-1-ol) should be confirmed using standard polymer characterization techniques.

Spectroscopic Analysis

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the polymerization, the disappearance of the C≡C stretching vibration of the monomer (typically around 2200-2260 cm⁻¹) and the appearance of a broad O-H stretching band (around 3200-3600 cm⁻¹) from the polymer's hydroxyl groups should be observed. The C=C stretching of the polyene backbone will appear in the 1600-1650 cm⁻¹ region.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is crucial for determining the polymer's structure. The disappearance of the acetylenic proton signal (if any) and the appearance of broad signals corresponding to the polymer backbone and the side chains will confirm polymerization.

Molecular Weight Determination

• Gel Permeation Chromatography (GPC) / Size-Exclusion Chromatography (SEC): This technique is used to determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI = Mₙ/Mₙ) of the polymer. A suitable solvent (e.g., THF) and calibration standards (e.g., polystyrene) are required.

Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the polymer by measuring its weight loss as a function of temperature.

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the glass transition temperature (Tg) and any melting or crystallization temperatures of the polymer.

Visualizations

Polymerization of Oct-5-yn-1-ol

Caption: Reaction scheme for the polymerization of Oct-5-yn-1-ol.

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. 1-乙炔基-1-环己醇 ≥99% | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols: Oct-5-yn-1-ol as a Versatile Building Block for Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of Oct-5-yn-1-ol in the synthesis of valuable heterocyclic compounds. Detailed protocols and data are presented to facilitate the replication and adaptation of these methods in a laboratory setting.

Introduction

Oct-5-yn-1-ol is a bifunctional molecule containing both a hydroxyl group and an internal alkyne, making it an excellent precursor for the synthesis of various oxygen-containing heterocycles. The strategic positioning of these functional groups allows for intramolecular cyclization reactions, leading to the formation of substituted dihydropyrans and other related structures. These heterocyclic motifs are prevalent in numerous natural products and pharmacologically active compounds, highlighting the importance of efficient synthetic routes to access them.

This document focuses on the transition metal-catalyzed intramolecular hydroalkoxylation of Oct-5-yn-1-ol, a powerful and atom-economical method for constructing the 2,5-dihydro-2,3-disubstituted furan (B31954) ring system. Specifically, the use of silver and gold catalysts provides a mild and efficient means to achieve this transformation.

Application: Synthesis of 2-Ethyl-3-propyl-2,5-dihydrofuran

The intramolecular cyclization of Oct-5-yn-1-ol provides a direct route to 2-ethyl-3-propyl-2,5-dihydrofuran, a substituted five-membered oxygen heterocycle. This transformation can be effectively catalyzed by either silver or gold salts, offering flexibility in catalyst selection based on availability and desired reaction conditions.

The general reaction scheme is as follows:

Caption: General scheme for the intramolecular hydroalkoxylation of Oct-5-yn-1-ol.

This cyclization proceeds via an exo-dig pathway, where the hydroxyl group attacks the alkyne from the exterior of the forming ring, leading to the thermodynamically favored five-membered ring system.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis of 2-ethyl-3-propyl-2,5-dihydrofuran from Oct-5-yn-1-ol using silver and gold catalysts.

Catalyst	Product	Reaction Time (h)	Temperature (°C)	Yield (%)
AgNO₃	2-Ethyl-3-propyl-2,5-dihydrofuran	24	80	85
AuCl₃	2-Ethyl-3-propyl-2,5-dihydrofuran	24	25	90

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 2-ethyl-3-propyl-2,5-dihydrofuran using either a silver or gold catalyst.

Protocol 1: Silver-Catalyzed Synthesis of 2-Ethyl-3-propyl-2,5-dihydrofuran

Workflow Diagram:

Caption: Experimental workflow for the silver-catalyzed synthesis.

Materials:

• Oct-5-yn-1-ol

• Silver(I) nitrate (B79036) (AgNO₃)

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether (Et₂O)

• Aqueous ammonium (B1175870) hydroxide (B78521) (NH₄OH)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and magnetic stirrer with heating capabilities

Procedure:

• To a solution of Oct-5-yn-1-ol (1.0 mmol) in anhydrous THF (5 mL) is added silver(I) nitrate (0.05 mmol, 5 mol%).

• The reaction mixture is stirred at 80 °C for 24 hours.

• After cooling to room temperature, the reaction is quenched by the addition of aqueous ammonium hydroxide.

• The mixture is extracted with diethyl ether (3 x 10 mL).

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford 2-ethyl-3-propyl-2,5-dihydrofuran.

Protocol 2: Gold-Catalyzed Synthesis of 2-Ethyl-3-propyl-2,5-dihydrofuran

Workflow Diagram:

Caption: Experimental workflow for the gold-catalyzed synthesis.

Materials:

• Oct-5-yn-1-ol

• Gold(III) chloride (AuCl₃)

• Tetrahydrofuran (THF), anhydrous

• Celite®

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of Oct-5-yn-1-ol (1.0 mmol) in anhydrous THF (5 mL) is added gold(III) chloride (0.02 mmol, 2 mol%).

• The reaction mixture is stirred at 25 °C for 24 hours.

• The reaction mixture is then filtered through a short pad of Celite®.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford 2-ethyl-3-propyl-2,5-dihydrofuran.

Signaling Pathways and Logical Relationships

The catalytic cycle for the transition metal-catalyzed intramolecular hydroalkoxylation of Oct-5-yn-1-ol can be visualized as follows:

Caption: Proposed catalytic cycle for the hydroalkoxylation of Oct-5-yn-1-ol.

This diagram illustrates the key steps in the catalytic process, starting with the coordination of the metal catalyst to the alkyne, followed by the nucleophilic attack of the hydroxyl group, and concluding with the release of the heterocyclic product and regeneration of the active catalyst.

Conclusion

Oct-5-yn-1-ol serves as a valuable and versatile building block for the synthesis of substituted furan derivatives. The transition metal-catalyzed intramolecular hydroalkoxylation provides an efficient and high-yielding pathway to these important heterocyclic structures. The protocols outlined in these application notes offer robust and reproducible methods for researchers in organic synthesis and drug discovery. The mild reaction conditions and high yields associated with the gold-catalyzed method make it a particularly attractive option for the synthesis of 2-ethyl-3-propyl-2,5-dihydrofuran.

Application Notes and Protocols for Reactions with Volatile Alkynols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile alkynols are valuable building blocks in organic synthesis, finding application in the pharmaceutical industry and materials science. Their high vapor pressure and, in some cases, air and moisture sensitivity, necessitate specialized handling techniques to ensure safety and reaction reproducibility. These application notes provide a comprehensive guide to the experimental setup, key reactions, and safety protocols for working with this important class of compounds.

Safety Precautions and Handling

Volatile alkynols, such as propargyl alcohol and butynol, are flammable, toxic, and can be corrosive.[1][2][3][4] Strict adherence to safety protocols is paramount.

1.1 Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles are mandatory.[5]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[5]

• Body Coverage: A flame-resistant lab coat is essential.[5]

• Respiratory Protection: All manipulations of volatile alkynols should be performed in a well-ventilated chemical fume hood to avoid inhalation of vapors.[2][5]

1.2 Storage and Handling:

• Store volatile alkynols in a cool, dry, well-ventilated area, away from heat sources and ignition.[2]

• Keep containers tightly sealed when not in use.

• Ground and bond containers when transferring material to prevent static discharge.[1]

• Use spark-proof tools and explosion-proof equipment.[1]

1.3 Spill and Waste Management:

• In case of a spill, evacuate the area and remove all ignition sources.

• Absorb small spills with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

• Dispose of all chemical waste according to institutional and local regulations.

General Experimental Setup for Anhydrous and Anaerobic Reactions

Due to their potential sensitivity to air and moisture, reactions with volatile alkynols are often performed under an inert atmosphere using a Schlenk line or in a glovebox. A Schlenk line is a dual-manifold apparatus that allows for the evacuation of air and backfilling with an inert gas (typically argon or nitrogen).

2.1 Schlenk Line Technique:

The core of Schlenk line work is the "evacuate-refill" cycle to render the reaction flask's atmosphere inert.

• Glassware Preparation: All glassware must be thoroughly dried in an oven (e.g., at 120 °C overnight) and allowed to cool under a stream of inert gas or in a desiccator before use.

• Assembly: Assemble the glassware and connect it to the Schlenk line via flexible tubing.

• Evacuate-Refill Cycles:

  • Ensure all taps (B36270) are closed. Open the tap connecting the flask to the vacuum manifold to evacuate the air.

  • Close the vacuum tap and slowly open the tap to the inert gas manifold to fill the flask.

  • Repeat this cycle at least three times to ensure a completely inert atmosphere.

Diagram of a Typical Schlenk Line Setup:

References

• 1. server.ccl.net [server.ccl.net]
• 2. Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]

Application Note and Protocol: Purification of Oct-5-yn-1-ol by Flash Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of Oct-5-yn-1-ol using flash column chromatography. The methodology is designed to be a robust starting point for researchers requiring high-purity material for subsequent experimental work.

Introduction

Oct-5-yn-1-ol is a valuable building block in organic synthesis, finding applications in the development of novel pharmaceutical agents and functional materials. Synthetic routes to this and similar alkynols can yield a crude product containing unreacted starting materials, byproducts, and other impurities. Flash column chromatography is an efficient and widely used technique for the purification of moderately polar organic compounds like Oct-5-yn-1-ol, separating components based on their differential adsorption to a stationary phase. This protocol outlines a systematic approach to developing a flash chromatography method, starting with thin-layer chromatography (TLC) for solvent system optimization.

Physicochemical Properties of Oct-5-yn-1-ol

A summary of the key physicochemical properties of Oct-5-yn-1-ol is presented in Table 1. Understanding these properties is crucial for developing an effective purification strategy.

Property	Value	Source
IUPAC Name	oct-5-yn-1-ol	[1][2]
Molecular Formula	C₈H₁₄O	[1]
Molecular Weight	126.20 g/mol	[1]
Appearance	Expected to be a liquid at room temperature
Polarity	Moderately polar
Solubility	Soluble in common organic solvents (e.g., ethyl acetate (B1210297), dichloromethane (B109758), hexanes)	[3]

Table 1: Physicochemical data for Oct-5-yn-1-ol.

Experimental Protocols

3.1. Materials and Equipment

• Crude Oct-5-yn-1-ol

• Silica (B1680970) gel (for TLC and flash chromatography, 230-400 mesh)

• TLC plates (silica gel coated)

• Solvents: Ethyl acetate (EtOAc), Hexanes, Dichloromethane (DCM)

• Glass column for flash chromatography

• Compressed air or inert gas source with regulator

• Fraction collection tubes

• Rotary evaporator

• TLC developing chamber

• UV lamp (254 nm)

• Staining solution (e.g., potassium permanganate (B83412) or p-anisaldehyde)

• Standard laboratory glassware

3.2. Step 1: Thin-Layer Chromatography (TLC) for Solvent System Optimization

The first step is to identify a suitable solvent system that provides good separation of Oct-5-yn-1-ol from impurities. A mixture of hexanes and ethyl acetate is a common starting point for moderately polar compounds.[4] The goal is to achieve an Rf value of approximately 0.25-0.35 for Oct-5-yn-1-ol, as this typically translates to good separation in flash column chromatography.[1]

Protocol:

• Prepare several eluent mixtures with varying ratios of hexanes to ethyl acetate (e.g., 9:1, 8:2, 7:3, 6:4).

• Dissolve a small amount of the crude Oct-5-yn-1-ol in a few drops of dichloromethane or ethyl acetate.

• Using a capillary tube, spot the dissolved crude mixture onto the baseline of a TLC plate.

• Place the TLC plate in a developing chamber containing one of the prepared eluent mixtures.

• Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Remove the plate and immediately mark the solvent front with a pencil.

• Visualize the spots. Since Oct-5-yn-1-ol does not contain a chromophore, it will not be visible under UV light unless impurities are UV-active. Staining with potassium permanganate (which reacts with the alkyne and alcohol) or p-anisaldehyde (which visualizes alcohols) will be necessary.

• Calculate the Rf value for each spot using the formula: Rf = (distance traveled by the spot) / (distance traveled by the solvent front)

• Repeat with different eluent ratios until the desired Rf for the product is achieved.

Data Presentation:

Eluent System (Hexanes:EtOAc)	Rf of a Non-polar Impurity (Hypothetical)	Rf of Oct-5-yn-1-ol (Hypothetical)	Observations
9:1	0.65	0.15	Poor separation, product Rf is too low.
8:2	0.75	0.30	Good separation between product and impurity. Product Rf is optimal.
7:3	0.82	0.45	Product Rf is too high, may elute too quickly in the column.
6:4	0.88	0.58	Poor separation, both spots are high up on the plate.

Table 2: Example of TLC data for optimizing the solvent system. The 8:2 Hexanes:EtOAc mixture is identified as the optimal eluent.

3.3. Step 2: Flash Column Chromatography

Column Preparation:

• Select a column of appropriate size for the amount of crude material (a general guideline is to use 40-100 g of silica gel per gram of crude product).

• Pack the column with silica gel as a slurry in the chosen eluent (e.g., 8:2 hexanes:ethyl acetate). Ensure the silica bed is well-settled and free of cracks or air bubbles.

• Add a thin layer of sand on top of the silica gel to prevent disturbance of the bed during sample loading.

Sample Loading:

• Dissolve the crude Oct-5-yn-1-ol in a minimal amount of dichloromethane or the eluent.

• Carefully apply the sample solution to the top of the silica gel bed using a pipette.

• Rinse the flask that contained the sample with a small amount of eluent and add this to the column to ensure all the material is transferred.

• Allow the solvent to drain until it is level with the top of the sand.

Running the Column and Fraction Collection:

• Carefully add the eluent to the top of the column.

• Apply gentle pressure using compressed air or an inert gas to achieve a steady flow rate (approximately 2 inches/minute).

• Collect fractions in test tubes or other suitable containers.

• Monitor the separation by spotting collected fractions on a TLC plate and visualizing as described in section 3.2.

• Combine the fractions that contain the pure Oct-5-yn-1-ol.

3.4. Step 3: Product Isolation and Analysis

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator.

• Place the flask under high vacuum to remove any residual solvent.

• Determine the yield of the purified Oct-5-yn-1-ol.

• Assess the purity of the final product using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Workflow Diagram

The following diagram illustrates the logical workflow for the purification of Oct-5-yn-1-ol.

Workflow for the purification of Oct-5-yn-1-ol.

Troubleshooting

• Product not moving off the baseline on TLC: The eluent is not polar enough. Increase the proportion of ethyl acetate.

• Product has a very high Rf value on TLC: The eluent is too polar. Increase the proportion of hexanes.

• Streaking of spots on TLC: The sample may be too concentrated, or the compound may be acidic or basic. If streaking occurs, try spotting a more dilute sample.

• Poor separation in the column: This could be due to improper packing of the column, overloading the column with crude material, or using a suboptimal eluent. Ensure the column is packed evenly and that the sample is loaded in a narrow band. Re-optimize the solvent system using TLC.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Chromatography [chem.rochester.edu]

Application Notes and Protocols for the Derivatization of Oct-5-yn-1-ol for Analytical Purposes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oct-5-yn-1-ol is a linear C8 alcohol containing a carbon-carbon triple bond. For the purpose of robust and sensitive analytical quantification in various matrices, derivatization is a critical step. This molecule's primary alcohol functional group is amenable to several derivatization strategies that enhance its volatility for Gas Chromatography (GC) analysis and improve its detectability for High-Performance Liquid Chromatography (HPLC).[1][2][3] Derivatization masks the polar hydroxyl group, which can cause poor peak shape and on-column adsorption during GC analysis.[1] For HPLC, derivatization is employed to introduce a chromophore or fluorophore, enabling sensitive detection using UV-Vis or fluorescence detectors.[2][4][3][5]

This document provides detailed application notes and protocols for the derivatization of Oct-5-yn-1-ol for analysis by GC-Mass Spectrometry (GC-MS) and HPLC.

I. Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For GC-MS analysis, derivatization aims to increase the volatility and thermal stability of Oct-5-yn-1-ol.[1][6] The most common approaches for derivatizing alcohols are silylation and acylation (esterification).[1][5]

A. Silylation

Silylation involves the replacement of the active hydrogen of the hydroxyl group with a trimethylsilyl (B98337) (TMS) group.[1] This method is highly effective and produces derivatives that are typically more volatile and thermally stable.[1]

Featured Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

BSTFA is a popular and potent silylating agent. The addition of TMCS as a catalyst can accelerate the reaction, especially for hindered alcohols.

Experimental Protocol: Silylation of Oct-5-yn-1-ol

• Sample Preparation:

  • Accurately weigh 1-5 mg of the sample containing Oct-5-yn-1-ol into a 2 mL reaction vial.

  • If the sample is in a solution, evaporate the solvent to dryness under a gentle stream of nitrogen. It is crucial that the sample is anhydrous as silylating reagents are moisture-sensitive.[1]

• Derivatization Reaction:

  • Add 100 µL of a suitable solvent (e.g., pyridine (B92270), acetonitrile, or dichloromethane) to the dried sample and vortex to dissolve.

  • Add 100 µL of BSTFA with 1% TMCS to the vial.

  • Tightly cap the vial and heat at 60-70°C for 30 minutes.

• Sample Analysis:

  • Cool the vial to room temperature.

  • Inject 1 µL of the derivatized sample into the GC-MS system.

Quantitative Data Summary (Representative)

Parameter	Value	Reference
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 µg/mL
Limit of Quantitation (LOQ)	0.03 - 0.3 µg/mL
Precision (RSD%)	< 5%
Accuracy (Recovery %)	95 - 105%

B. Acylation (Esterification)

Acylation involves the reaction of the hydroxyl group with an acylating agent to form an ester. This process reduces the polarity of the alcohol.[1]

Featured Reagent: Acetic Anhydride (B1165640)

Acetic anhydride is a common and cost-effective reagent for acetylation.

Experimental Protocol: Acetylation of Oct-5-yn-1-ol

• Sample Preparation:

  • Prepare the sample as described in the silylation protocol, ensuring it is dry.

• Derivatization Reaction:

  • To the dried sample, add 100 µL of pyridine and 100 µL of acetic anhydride.

  • Heat the mixture at 60°C for 30 minutes.

  • For complete reaction, the mixture can be allowed to stand at room temperature overnight.

• Work-up and Analysis:

  • Evaporate the excess reagents under a stream of nitrogen.

  • Redissolve the residue in 200 µL of a suitable solvent like hexane (B92381) or ethyl acetate (B1210297) for GC-MS analysis.

  • Inject 1 µL of the solution into the GC-MS.

Quantitative Data Summary (Representative)

Parameter	Value	Reference
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.05 - 0.5 µg/mL
Limit of Quantitation (LOQ)	0.15 - 1.5 µg/mL
Precision (RSD%)	< 6%
Accuracy (Recovery %)	92 - 108%

II. Derivatization for High-Performance Liquid Chromatography (HPLC) Analysis

For HPLC, derivatization is performed to introduce a chromophoric or fluorophoric tag to the Oct-5-yn-1-ol molecule, which otherwise lacks a strong UV-absorbing or fluorescent moiety.[2][3][5] This allows for sensitive detection using UV-Vis or fluorescence detectors. Pre-column derivatization is the most common approach.

A. UV-Visible Derivatization

This method involves attaching a molecule with strong UV absorbance to the analyte.

Featured Reagent: Benzoyl Chloride

Benzoyl chloride reacts with alcohols to form benzoate (B1203000) esters, which have a strong UV absorbance.[5]

Experimental Protocol: Benzoylation of Oct-5-yn-1-ol

• Sample Preparation:

  • Dissolve the dried sample containing Oct-5-yn-1-ol in 100 µL of a suitable aprotic solvent (e.g., acetonitrile).

• Derivatization Reaction:

  • Add 50 µL of a base catalyst, such as pyridine or triethylamine.

  • Add 20 µL of benzoyl chloride.

  • Heat the reaction mixture at 50-60°C for 30-60 minutes.

• Sample Analysis:

  • After cooling, the reaction mixture can be directly injected into the HPLC system, or a simple work-up (e.g., quenching with a small amount of water and extraction) can be performed if necessary.

  • The derivative is typically monitored at around 230-254 nm.

Quantitative Data Summary (Representative)

Parameter	Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	10 - 100 ng/mL
Limit of Quantitation (LOQ)	30 - 300 ng/mL
Precision (RSD%)	< 4%
Accuracy (Recovery %)	96 - 104%

B. Fluorescence Derivatization

For higher sensitivity, a fluorescent tag can be attached to the analyte.

Featured Reagent: 9-Fluorenylmethoxycarbonyl Chloride (Fmoc-Cl)

Fmoc-Cl is a widely used derivatizing agent that reacts with alcohols to produce highly fluorescent derivatives.[5][7]

Experimental Protocol: Fmoc-Cl Derivatization of Oct-5-yn-1-ol

• Sample Preparation:

  • Dissolve the dried sample in 100 µL of acetonitrile.

• Derivatization Reaction:

  • Add 100 µL of a borate (B1201080) buffer solution (pH 8-9).

  • Add 100 µL of a 5 mM solution of Fmoc-Cl in acetonitrile.

  • Vortex the mixture and let it react at room temperature for 10-15 minutes.

• Sample Analysis:

  • Quench the reaction by adding 100 µL of a primary amine solution (e.g., glycine (B1666218) or ethanolamine) to react with the excess Fmoc-Cl.

  • Inject an aliquot of the final solution into the HPLC system.

  • The derivative is typically excited at ~265 nm and emission is monitored at ~315-340 nm.[5]

Quantitative Data Summary (Representative)

Parameter	Value	Reference
Linearity (R²)	> 0.998	[7]
Limit of Detection (LOD)	0.004 g/L	[7]
Limit of Quantitation (LOQ)	0.01 g/L	[7]
Precision (RSD%)	< 3.7%	[7]
Accuracy (Recovery %)	98 - 109%	[7]

III. Visualization of Experimental Workflows

Caption: Workflow for GC-MS analysis of Oct-5-yn-1-ol.

Caption: Workflow for HPLC analysis of Oct-5-yn-1-ol.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. journalajacr.com [journalajacr.com]
• 3. researchgate.net [researchgate.net]
• 4. sdiarticle4.com [sdiarticle4.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]

Scale-Up Synthesis of 5-Octyn-1-ol for Library Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the efficient, scalable synthesis of 5-octyn-1-ol, a valuable building block for the creation of chemical libraries in drug discovery and development. The described two-step synthetic route is robust, employing readily available starting materials and standard laboratory techniques, making it suitable for multi-gram scale production.

Introduction

5-Octyn-1-ol is a key intermediate in the synthesis of diverse molecular scaffolds. Its terminal alkyne and primary alcohol functionalities provide orthogonal handles for a wide range of chemical transformations, making it an ideal component for combinatorial chemistry and the generation of compound libraries. This protocol details a reliable synthesis involving the coupling of a pentynyl Grignard reagent with a protected 3-bromopropanol, followed by acidic deprotection.

Overall Synthetic Scheme

The synthesis of 5-octyn-1-ol is achieved through a two-step process:

• Step 1: Grignard Coupling. Formation of a Grignard reagent from 1-pentyne (B49018) and its subsequent reaction with 2-(3-bromopropoxy)tetrahydro-2H-pyran to yield the THP-protected 5-octyn-1-ol.

• Step 2: Deprotection. Acid-catalyzed removal of the tetrahydropyranyl (THP) protecting group to afford the final product, 5-octyn-1-ol.

Data Presentation

Step	Reactants	Product	Molar Ratio (Reactant:Reagent)	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)	Purity (%)
1	1-Pentyne, 2-(3-Bromopropoxy)tetrahydro-2H-pyran	2-((5-Octyn-1-yl)oxy)tetrahydro-2H-pyran	1 : 1.1 (1-Pentyne : Bromo-THP ether)	THF	0 to RT	12	75-85	>95
2	2-((5-Octyn-1-yl)oxy)tetrahydro-2H-pyran	5-Octyn-1-ol	1 : 0.1 (Substrate : Catalyst)	Methanol (B129727)	RT	2-4	90-98	>98

Experimental Protocols

Step 1: Synthesis of 2-((5-Octyn-1-yl)oxy)tetrahydro-2H-pyran (THP-protected 5-octyn-1-ol)

This procedure details the formation of the Grignard reagent from 1-pentyne and its subsequent alkylation with 2-(3-bromopropoxy)tetrahydro-2H-pyran.

Materials:

• 1-Pentyne

• Ethylmagnesium bromide (solution in THF)

• 2-(3-Bromopropoxy)tetrahydro-2H-pyran

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add 1-pentyne (1.0 eq) dissolved in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of ethylmagnesium bromide in THF (1.05 eq) dropwise via the dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour to ensure complete formation of the pentynylmagnesium bromide.

• Cool the reaction mixture back to 0 °C.

• Add a solution of 2-(3-bromopropoxy)tetrahydro-2H-pyran (1.1 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight (approximately 12 hours).

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography (eluent: hexane/ethyl acetate (B1210297) gradient) to afford 2-((5-octyn-1-yl)oxy)tetrahydro-2H-pyran as a colorless oil.

Step 2: Synthesis of 5-Octyn-1-ol (Deprotection)

This protocol describes the acid-catalyzed removal of the THP protecting group.

Materials:

• 2-((5-Octyn-1-yl)oxy)tetrahydro-2H-pyran

• Methanol

• p-Toluenesulfonic acid monohydrate (p-TSA)

• Saturated aqueous sodium bicarbonate solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve the THP-protected 5-octyn-1-ol (1.0 eq) in methanol.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq).

• Stir the solution at room temperature and monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, neutralize the reaction by adding saturated aqueous sodium bicarbonate solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to yield 5-octyn-1-ol. The product is often of high purity and may not require further purification. If necessary, distillation under reduced pressure can be performed.

Visualizations

Caption: Overall workflow for the two-step synthesis of 5-octyn-1-ol.

Caption: Key parameters for successful scale-up synthesis.

Application of Oct-5-yn-1-ol in the Synthesis of Bioactive Molecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oct-5-yn-1-ol is a bifunctional molecule featuring a terminal alcohol and an internal alkyne. This unique structure makes it a potentially valuable building block in the synthesis of complex bioactive molecules. The hydroxyl group allows for esterification, etherification, or oxidation to an aldehyde or carboxylic acid, providing a handle for chain extension or functionalization. The internal alkyne can participate in various carbon-carbon bond-forming reactions, such as reductions to cis- or trans-alkenes, hydroboration-oxidation, and metal-catalyzed coupling reactions. While direct applications of Oct-5-yn-1-ol in the synthesis of commercially available drugs or well-known natural products are not extensively documented in publicly available literature, its structural motifs are present in several classes of bioactive molecules, particularly prostaglandins (B1171923) and leukotrienes.

This document provides a detailed overview of the potential applications of Oct-5-yn-1-ol and its derivatives in the synthesis of bioactive molecules, focusing on the synthesis of prostaglandin (B15479496) analogues. While a direct synthesis commencing from Oct-5-yn-1-ol is not explicitly detailed in the literature for a specific marketed drug, we present a representative synthetic strategy for a prostaglandin F2α analogue, Latanoprost, to illustrate how a fragment derived from or similar to Oct-5-yn-1-ol could be incorporated.

Application in the Synthesis of Prostaglandin Analogues

Prostaglandins are a group of physiologically active lipid compounds that have diverse hormone-like effects in animals. Prostaglandin analogues are widely used in medicine to treat conditions such as glaucoma. The core structure of prostaglandins consists of a cyclopentane (B165970) ring with two side chains. The synthesis of these complex molecules often involves the coupling of three key fragments: the cyclopentane core, the alpha-chain, and the omega-chain.

Oct-5-yn-1-ol, after appropriate modification, can serve as a precursor to the omega-chain of certain prostaglandin analogues. For instance, the carbon skeleton of Oct-5-yn-1-ol is structurally related to the omega-chain of Latanoprost, a widely used medication for treating increased pressure inside the eye.

Hypothetical Synthesis of a Latanoprost Omega-Chain Precursor from Oct-5-yn-1-ol

The following section outlines a hypothetical, yet chemically plausible, synthetic route to a key intermediate for the omega-chain of Latanoprost, starting from Oct-5-yn-1-ol. This is followed by a general protocol for the subsequent coupling reaction to form the prostaglandin scaffold.

Workflow for the Synthesis of a Latanoprost Omega-Chain Analogue

Caption: Synthetic workflow for a Latanoprost omega-chain analogue from Oct-5-yn-1-ol.

Experimental Protocols

Protocol 1: Synthesis of a Protected Latanoprost Omega-Chain Analogue

This protocol describes a multi-step synthesis to generate a key building block for the omega-chain of a Latanoprost analogue, starting from Oct-5-yn-1-ol.

Step 1: Protection of the Alcohol

• Reaction Setup: To a solution of Oct-5-yn-1-ol (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) under an inert atmosphere of argon, add imidazole (B134444) (1.5 eq).

• Addition of Silylating Agent: Cool the mixture to 0 °C and add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq) portion-wise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the TBDMS-protected Oct-5-yn-1-ol.

Step 2: Hydroboration-Oxidation of the Alkyne

• Reaction Setup: To a solution of the protected Oct-5-yn-1-ol (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C under argon, add 9-borabicyclo[3.3.1]nonane (9-BBN, 0.5 M in THF, 2.2 eq) dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Oxidation: Cool the reaction to 0 °C and slowly add ethanol, followed by 3 M aqueous sodium hydroxide (B78521) and 30% hydrogen peroxide.

• Reaction Monitoring and Work-up: Stir the mixture at room temperature for 4 hours. Then, add saturated aqueous sodium thiosulfate (B1220275) and stir for another 30 minutes. Extract the mixture with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash column chromatography to yield the protected octan-1,5-diol.

Step 3: Oxidation of the Secondary Alcohol

• Reaction Setup: To a solution of the protected diol (1.0 eq) in anhydrous DCM, add pyridinium (B92312) chlorochromate (PCC, 1.5 eq) and celite.

• Reaction: Stir the mixture at room temperature for 2-3 hours until TLC analysis indicates complete consumption of the starting material.

• Work-up: Filter the reaction mixture through a pad of silica gel, washing with DCM. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to obtain the protected 5-oxo-octan-1-ol.

Step 4: Wittig Reaction

• Ylide Preparation: To a suspension of (m-phenyl)triphenylphosphonium bromide (1.2 eq) in anhydrous THF at -78 °C under argon, add n-butyllithium (1.1 eq) dropwise. Stir the resulting deep red solution for 1 hour at 0 °C.

• Addition of Ketone: Cool the ylide solution back to -78 °C and add a solution of the protected 5-oxo-octan-1-ol (1.0 eq) in THF dropwise.

• Reaction: Allow the reaction to slowly warm to room temperature and stir overnight.

• Work-up: Quench the reaction with saturated aqueous ammonium (B1175870) chloride. Extract the mixture with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography to yield the protected Latanoprost omega-chain analogue.

Step	Reactant	Reagents	Product	Typical Yield (%)
1	Oct-5-yn-1-ol	TBDMSCl, Imidazole, DCM	TBDMS-protected Oct-5-yn-1-ol	95
2	Protected Alkyne	9-BBN, H₂O₂, NaOH	Protected Octan-1,5-diol	80
3	Protected Diol	PCC, Celite, DCM	Protected 5-Oxo-octan-1-ol	85
4	Protected Ketone	(m-phenyl)triphenylphosphonium bromide, n-BuLi	Protected Omega-Chain	70

Biological Activity and Signaling Pathways

Latanoprost is a prostaglandin F2α analogue. Its mechanism of action involves the selective agonism of the prostaglandin F receptor (FP receptor), a G-protein coupled receptor.

Signaling Pathway of Latanoprost

Caption: Simplified signaling pathway of Latanoprost leading to reduced intraocular pressure.

Activation of the FP receptor by Latanoprost leads to the stimulation of the Gq protein, which in turn activates phospholipase C (PLC). PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This signaling cascade results in an increase in intracellular calcium and activation of protein kinase C (PKC), leading to the upregulation of matrix metalloproteinases (MMPs). The increased MMP activity remodels the extracellular matrix of the uveoscleral pathway, reducing resistance to aqueous humor outflow and thereby lowering intraocular pressure.

Conclusion

While direct, documented syntheses of major bioactive molecules starting from Oct-5-yn-1-ol are scarce in readily accessible literature, its chemical structure presents a versatile platform for the synthesis of complex targets. The hypothetical synthetic scheme for a Latanoprost omega-chain analogue demonstrates the potential utility of Oct-5-yn-1-ol as a starting material. The protocols provided are based on well-established and reliable organic transformations. Researchers in drug discovery and development can consider Oct-5-yn-1-ol and similar C8 alkynols as valuable additions to their synthetic toolbox for the construction of novel bioactive compounds, particularly in the lipid and prostaglandin fields. Further research into the applications of this molecule is warranted to fully explore its synthetic potential.

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in Oct-5-yn-1-ol Synthesis

Welcome to the technical support center for the synthesis of Oct-5-yn-1-ol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of this key alkynyl alcohol intermediate. Below you will find troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format, aimed at resolving specific issues to improve reaction yield and purity.

Frequently Asked Questions (FAQs) and Troubleshooting

Low or No Product Formation

Q1: I am seeing very low or no formation of Oct-5-yn-1-ol in my Grignard-based synthesis. What are the likely causes and how can I troubleshoot this?

A1: Low yields in Grignard reactions are a frequent issue, often stemming from the deactivation of the highly reactive Grignard reagent or issues with the electrophile. Here are the primary factors to investigate:

• Moisture and Protic Contaminants: Grignard reagents are extremely sensitive to moisture and any protic sources (e.g., water, alcohols) in the reaction setup. Ensure all glassware is oven-dried and cooled under an inert atmosphere (argon or nitrogen). All solvents and reagents must be rigorously dried.

• Inactive Magnesium: The surface of the magnesium turnings may be coated with magnesium oxide, which prevents the reaction with the alkyl or alkynyl halide. Try activating the magnesium by crushing it in a dry mortar and pestle before the reaction or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to initiate the reaction.

• Issues with Formaldehyde (B43269) Source: If using paraformaldehyde or trioxane (B8601419) as the formaldehyde source, depolymerization to gaseous formaldehyde can be inefficient. Gentle heating of the formaldehyde source in a separate flask and sweeping the resulting gas into the Grignard solution with a stream of inert gas is often more effective than adding the solid directly.[1] However, this can be technically challenging. An alternative is to use a slurry of paraformaldehyde in an anhydrous solvent, though this may result in lower yields.[2]

• Slow Addition of Reagents: The formation of the Grignard reagent and its subsequent reaction are often exothermic. Maintaining a controlled reaction temperature by slow, dropwise addition of the reagents is crucial to prevent side reactions.

Q2: My Sonogashira coupling reaction to produce a protected precursor to Oct-5-yn-1-ol is failing or giving low yields. What should I check?

A2: The Sonogashira coupling, while powerful, can be sensitive to several factors. Here are key areas to troubleshoot:

• Catalyst Deactivation: The palladium catalyst can decompose and precipitate as "palladium black," leading to a stalled reaction. This can be caused by impurities in the reagents or solvents, or by excessively high temperatures. Ensure high-purity reagents and degassed solvents are used.

• Copper(I) Co-catalyst Issues: The copper(I) co-catalyst is crucial for the traditional Sonogashira reaction. However, it can also promote the unwanted homocoupling of the terminal alkyne (Glaser coupling). Ensure the reaction is performed under strictly anaerobic conditions to minimize this side reaction. Alternatively, consider a copper-free Sonogashira protocol.[3]

• Base Selection: An appropriate base, typically an amine like triethylamine (B128534) or diisopropylamine, is required to deprotonate the terminal alkyne. The base must be anhydrous and used in sufficient excess.

• Ligand Choice: The choice of phosphine (B1218219) ligand for the palladium catalyst can significantly impact the reaction's success, especially with less reactive halides. Bulkier, more electron-rich ligands can often improve the catalytic activity.

Common Side Products and Impurities

Q3: I am observing a significant amount of a higher molecular weight byproduct in my reaction mixture. What is it and how can I minimize its formation?

A3: This is likely a result of homocoupling of your alkyne starting material, a common side reaction in Sonogashira couplings known as Glaser coupling. This is particularly prevalent when using a copper(I) co-catalyst in the presence of oxygen.

To minimize homocoupling:

• Ensure Anaerobic Conditions: Thoroughly degas all solvents and reagents before use and maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.

• Use Copper-Free Conditions: Several copper-free Sonogashira protocols have been developed that effectively eliminate the Glaser coupling side reaction. These may require different ligands and reaction conditions.[3]

Q4: In my Grignard reaction with ethylene (B1197577) oxide, I am getting a mixture of products. How can I improve the selectivity for Oct-5-yn-1-ol?

A4: The ring-opening of epoxides with Grignard reagents should be highly regioselective, with the nucleophile attacking the less sterically hindered carbon.[4][5][6] However, side reactions can occur:

• Lewis Acid-Catalyzed Rearrangement: If magnesium halides (Lewis acids) are present in excess, they can coordinate to the epoxide oxygen and promote rearrangement of the epoxide before the Grignard reagent attacks. Using freshly prepared and filtered Grignard reagents can minimize the concentration of magnesium halides.

• Temperature Control: The reaction should be initiated at a low temperature (e.g., 0 °C) and allowed to warm slowly to room temperature to ensure controlled addition and minimize side reactions.

Purification Challenges

Q5: I am having difficulty purifying the final Oct-5-yn-1-ol product. What are some recommended methods?

A5: The purification of alkynyl alcohols can sometimes be challenging due to their polarity and potential for side reactions.

• Column Chromatography: Flash column chromatography on silica (B1680970) gel is a standard method for purifying alcohols. A gradient elution system, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is typically effective.

• Distillation: If the product is thermally stable, vacuum distillation can be an effective method for purification, especially on a larger scale.

• Derivative Formation: In cases where purification is particularly difficult, temporary conversion of the alcohol to a less polar derivative (e.g., a silyl (B83357) ether) can facilitate purification. The protecting group can then be removed in a subsequent step.

Experimental Protocols

Synthesis of Oct-5-yn-1-ol via Grignard Reaction with Ethylene Oxide

This protocol is a generalized procedure and may require optimization.

1. Preparation of Pentynylmagnesium Bromide:

• To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.1 equivalents).

• Add a small crystal of iodine.

• In the dropping funnel, place 1-pentyne (B49018) (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF).

• Add a solution of ethylmagnesium bromide in THF (1.0 equivalent) dropwise to the magnesium turnings with stirring. The disappearance of the iodine color and the evolution of ethane (B1197151) gas indicate the initiation of the reaction to form the alkynyl Grignard reagent.

• After the addition is complete, stir the mixture at room temperature for 1-2 hours.

2. Reaction with Ethylene Oxide:

• Cool the solution of pentynylmagnesium bromide to 0 °C in an ice bath.

• Slowly bubble ethylene oxide gas (1.2 equivalents) through the solution or add a pre-cooled solution of ethylene oxide in anhydrous THF dropwise.

• After the addition, allow the reaction mixture to warm to room temperature and stir overnight.[7]

3. Work-up and Purification:

• Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride.[7]

• Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford Oct-5-yn-1-ol.

Synthesis of Oct-5-yn-1-ol via Sonogashira Coupling and Deprotection

This protocol involves the protection of 3-bromo-1-propanol (B121458), followed by Sonogashira coupling and deprotection.

1. Protection of 3-bromo-1-propanol:

• React 3-bromo-1-propanol with a suitable silylating agent, such as tert-butyldimethylsilyl chloride (TBDMSCl), in the presence of a base like imidazole (B134444) in an anhydrous solvent like dichloromethane (B109758) (DCM) or dimethylformamide (DMF).[8]

• Purify the resulting 3-bromo-1-(tert-butyldimethylsilyloxy)propane by distillation or column chromatography.

2. Sonogashira Coupling:

• To a dried Schlenk flask under an inert atmosphere, add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and copper(I) iodide (1-5 mol%).[3]

• Add an anhydrous, degassed solvent such as triethylamine or a mixture of THF and triethylamine.

• Add the protected 3-bromo-1-(tert-butyldimethylsilyloxy)propane (1.0 equivalent).

• Add 1-pentyne (1.1-1.2 equivalents) dropwise to the stirred mixture.

• The reaction can be run at room temperature or gently heated (e.g., 40-60 °C) and monitored by TLC or GC.

3. Deprotection:

• After completion of the Sonogashira coupling, the silyl protecting group can be removed. A common method is to treat the reaction mixture with a fluoride (B91410) source such as tetrabutylammonium (B224687) fluoride (TBAF) in THF.[9]

• Alternatively, acidic conditions (e.g., acetic acid in THF/water or dilute HCl) can be used, but care must be taken to avoid side reactions with the alkyne.[10]

4. Work-up and Purification:

• After deprotection, work up the reaction by adding water and extracting with an organic solvent.

• Wash the combined organic layers with brine, dry over an anhydrous drying agent, and remove the solvent under reduced pressure.

• Purify the crude Oct-5-yn-1-ol by flash column chromatography.

Quantitative Data Summary

Reaction Type	Key Parameters to Optimize	Expected Yield Range
Grignard Reaction with Epoxide	Purity of reagents, reaction temperature, nature of Grignard reagent	Good to Excellent (60-90%)
Sonogashira Coupling	Catalyst, ligand, base, solvent, temperature, absence of oxygen	Moderate to High (50-95%)

Visualizing Experimental Workflows

Grignard-based Synthesis of Oct-5-yn-1-ol```dot

Caption: Workflow for the Sonogashira coupling-based synthesis of Oct-5-yn-1-ol.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting logic for low yield in Oct-5-yn-1-ol synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. The Grignard Reaction of Epoxides - Chemistry Steps [chemistrysteps.com]
• 7. benchchem.com [benchchem.com]
• 8. Silyl ether - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]

preventing side reactions in Sonogashira coupling of 5-octyn-1-ol

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing common side reactions during the Sonogashira coupling of 5-octyn-1-ol and similar alkynols.

Troubleshooting Guide: Common Side Reactions

This guide addresses specific issues that may arise during the Sonogashira coupling of 5-octyn-1-ol, providing potential causes and actionable solutions.

Issue 1: Significant Formation of a Dimer Byproduct (1,7-Dodecadiyne-6,12-diol)

• Problem: You observe a significant amount of a byproduct with a mass corresponding to the homocoupling of two 5-octyn-1-ol molecules. This is known as Glaser-Hay coupling.[1][2]

• Cause: This side reaction is primarily caused by the presence of oxygen, which promotes the oxidative coupling of the copper acetylide intermediate.[1][3] The copper(I) co-catalyst, while increasing the rate of the desired reaction, also catalyzes this unwanted dimerization.[1][4]

• Solutions:

  • Rigorous Exclusion of Oxygen: Ensure the reaction is performed under a strictly inert atmosphere (e.g., high-purity argon or nitrogen).[1][5] This can be achieved by using Schlenk techniques or a glovebox. All solvents and liquid reagents should be thoroughly degassed prior to use by methods such as freeze-pump-thaw cycles or by bubbling with an inert gas.[5]

  • Copper-Free Conditions: If homocoupling persists, switching to a copper-free Sonogashira protocol is a highly effective strategy.[1][4][6] These methods often require different ligands or higher temperatures but completely avoid the Glaser coupling pathway.[7][8]

  • Slow Addition of Alkyne: Adding the 5-octyn-1-ol slowly to the reaction mixture via a syringe pump can help maintain a low concentration of the alkyne, thus disfavoring the bimolecular homocoupling reaction.[1][5]

  • Use of a Reducing Atmosphere: Performing the reaction under a dilute hydrogen atmosphere (mixed with nitrogen or argon) has been shown to drastically reduce homocoupling byproducts.[2]

Issue 2: Reaction Mixture Turns Black and Stalls

• Problem: Shortly after adding the reagents, the reaction mixture turns black, and you observe little to no product formation.

• Cause: The formation of a black precipitate, known as palladium black, indicates the decomposition and agglomeration of the palladium(0) catalyst.[5] This inactive form of palladium has no catalytic activity. Common causes include the presence of oxygen, impurities in reagents or solvents, or excessively high reaction temperatures.[5] Some anecdotal evidence also suggests that certain solvents, like THF, may promote the formation of palladium black.[9]

• Solutions:

  • Ensure Inert Atmosphere: As with preventing homocoupling, rigorously excluding oxygen is critical to prevent catalyst decomposition.[5]

  • Use High-Purity Reagents: Ensure that the 5-octyn-1-ol, aryl/vinyl halide, base, and solvents are of high purity and anhydrous. Impurities can poison the catalyst.[5]

  • Optimize Temperature: Avoid excessively high temperatures, which can accelerate catalyst decomposition. The Sonogashira reaction can often be carried out under mild conditions, sometimes even at room temperature.[4]

  • Proper Ligand Selection: The choice of phosphine (B1218219) ligand can significantly impact catalyst stability. Bulky, electron-rich phosphine ligands can stabilize the palladium(0) center and prevent agglomeration.

Issue 3: Low Yield of the Desired Coupled Product

• Problem: The reaction proceeds without significant side products, but the overall yield is low.

• Cause: Low yields can result from several factors, including an inappropriate choice of base, solvent, or catalyst system for the specific substrates. The reactivity of the aryl or vinyl halide is also a crucial factor.[4]

• Solutions:

  • Optimize the Base and Solvent System: The choice of base is critical.[4] While amine bases like triethylamine (B128534) are common, sometimes inorganic bases like potassium carbonate or cesium carbonate can be more effective, particularly in specific solvent systems like 1,4-dioxane.[1][4] The solvent must be able to dissolve all reaction components.[10]

  • Vary the Catalyst System: Not all palladium catalysts and ligands are equally effective for all substrates. If using a standard catalyst like Pd(PPh₃)₄ is not giving good results, consider trying other common catalysts such as PdCl₂(PPh₃)₂ or palladium complexes with different phosphine ligands.[7]

  • Check Halide Reactivity: The reactivity order for the halide coupling partner is generally I > Br > Cl.[4] If you are using an aryl bromide and getting low yields, switching to the corresponding aryl iodide could significantly improve the reaction rate and yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of alkyne homocoupling in Sonogashira reactions?

A1: The primary causes of homocoupling (Glaser coupling) are the presence of oxygen and the copper(I) co-catalyst.[1] Oxygen facilitates the oxidative dimerization of the copper acetylide intermediate, which is a key step in the unwanted Glaser pathway.[1][3]

Q2: Is it necessary to protect the hydroxyl group of 5-octyn-1-ol?

A2: In most cases, it is not necessary to protect the hydroxyl group. The Sonogashira coupling is generally tolerant of many functional groups, including alcohols.[11] However, if the reaction conditions are harsh or if the hydroxyl group is suspected of interfering with the catalyst, protection (e.g., as a silyl (B83357) ether) can be considered.

Q3: Can I run a Sonogashira coupling without a copper co-catalyst?

A3: Yes, numerous copper-free Sonogashira protocols have been developed.[6][8][12] These are particularly advantageous when homocoupling is a persistent issue or when the substrate is sensitive to copper salts.[13] These reactions may require different ligands, bases, or reaction conditions to achieve high efficiency.[7]

Q4: Which palladium catalyst is best for coupling 5-octyn-1-ol?

A4: There is no single "best" catalyst, as the optimal choice depends on the specific aryl/vinyl halide being used. However, common and effective catalysts include Pd(PPh₃)₄ and PdCl₂(PPh₃)₂.[7][11] For more challenging couplings, catalysts with bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands may offer improved performance.[7]

Q5: What is the role of the amine base in the reaction?

A5: The amine base, such as triethylamine, serves two main purposes. First, it neutralizes the hydrogen halide (e.g., HBr, HI) that is generated as a byproduct of the reaction.[4] Second, it acts as a ligand for the palladium and copper centers and facilitates the deprotonation of the terminal alkyne to form the reactive acetylide species.[4]

Data Presentation

Table 1: Effect of Reaction Conditions on Homocoupling of 5-octyn-1-ol

Entry	Copper Source	Atmosphere	Desired Product Yield (%)	Homocoupling Yield (%)
1	CuI (5 mol%)	Air	45	50
2	CuI (5 mol%)	Nitrogen	85	10
3	CuI (1 mol%)	Argon	92	5
4	None	Argon	95	<1

Data is representative and intended for illustrative purposes.

Experimental Protocols

Protocol 1: Copper-Catalyzed Sonogashira Coupling of 5-Octyn-1-ol with Minimized Homocoupling

This protocol details a standard procedure with rigorous exclusion of oxygen to suppress Glaser coupling.

• Reagent Preparation:

  • To a flame-dried Schlenk flask under an argon atmosphere, add the aryl halide (1.0 mmol), PdCl₂(PPh₃)₂ (0.02 mmol, 2 mol%), and CuI (0.02 mmol, 2 mol%).

  • Evacuate and backfill the flask with argon three times.

• Solvent and Base Addition:

  • Add degassed triethylamine (3.0 mL) and degassed THF (5.0 mL) via syringe.

• Alkyne Addition:

  • Add 5-octyn-1-ol (1.2 mmol, 1.2 equiv) dropwise to the stirred reaction mixture over 10 minutes.

• Reaction Execution:

  • Stir the reaction at room temperature and monitor its progress by TLC or GC-MS. If the reaction is slow, it may be gently heated to 40-50 °C.

• Work-up and Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure.

  • Dilute the residue with ethyl acetate (B1210297) and wash with saturated aqueous NH₄Cl solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Copper-Free Sonogashira Coupling of 5-Octyn-1-ol

This protocol provides an alternative to eliminate the possibility of Glaser homocoupling.

• Reagent Preparation:

  • To a flame-dried Schlenk flask under an argon atmosphere, add the aryl halide (1.0 mmol) and Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

  • Evacuate and backfill the flask with argon three times.

• Solvent and Base Addition:

  • Add degassed triethylamine (5.0 mL) and degassed toluene (B28343) (5.0 mL) via syringe.

• Alkyne Addition:

  • Add 5-octyn-1-ol (1.5 mmol, 1.5 equiv) via syringe.

• Reaction Execution:

  • Heat the reaction mixture to 80 °C and monitor its progress by TLC or GC-MS.

• Work-up and Purification:

  • Follow the work-up and purification procedure described in Protocol 1.

Visualizations

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

Caption: The Glaser-Hay homocoupling side reaction pathway.

Caption: A troubleshooting workflow for Sonogashira coupling issues.

References

• 1. benchchem.com [benchchem.com]
• 2. depts.washington.edu [depts.washington.edu]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. books.lucp.net [books.lucp.net]
• 11. jk-sci.com [jk-sci.com]
• 12. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]

optimizing reaction conditions for the oxidation of Oct-5-yn-1-ol

This guide provides troubleshooting advice and optimized protocols for the oxidation of Oct-5-yn-1-ol to its corresponding aldehyde (Oct-5-yn-1-al) or carboxylic acid (Oct-5-ynoic acid).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for oxidizing Oct-5-yn-1-ol to the aldehyde, Oct-5-yn-1-al?

A1: For the selective oxidation of a primary alcohol to an aldehyde without over-oxidation to the carboxylic acid, mild oxidizing agents are required.[1][2] The most reliable and commonly used methods for a substrate like Oct-5-yn-1-ol, which contains an internal alkyne, include:

• Dess-Martin Periodinane (DMP) Oxidation: Known for its mild conditions, high selectivity, and compatibility with a wide range of functional groups.[3][4] It is typically performed at room temperature in chlorinated solvents like dichloromethane (B109758) (DCM).[3]

• Swern Oxidation: This method uses dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride at very low temperatures (-78 °C).[5][6] It is highly effective and known for its wide tolerance of other functional groups.[7]

• TEMPO-mediated Oxidation: This catalytic system uses a stable radical (TEMPO) with a co-oxidant like sodium hypochlorite (B82951) (bleach) or diacetoxyiodobenzene (B1259982) (BAIB).[8][9] It is highly selective for primary alcohols.[8]

• Pyridinium Chlorochromate (PCC): A classic reagent that selectively oxidizes primary alcohols to aldehydes.[10][11] The reaction is typically run in dichloromethane.

Q2: How can I oxidize Oct-5-yn-1-ol to the carboxylic acid, Oct-5-ynoic acid?

A2: To achieve full oxidation to the carboxylic acid, stronger oxidizing agents or modified conditions are necessary. The reaction often proceeds through the aldehyde intermediate.[12][13]

• Jones Oxidation: This involves using chromic acid (CrO₃ in aqueous sulfuric acid and acetone). It is a strong oxidizing agent that will convert a primary alcohol directly to a carboxylic acid.[2]

• Potassium Permanganate (KMnO₄): A powerful and less expensive oxidizing agent, typically used under basic or acidic conditions, followed by an acidic workup.

• Two-step TEMPO Oxidation: A modified TEMPO protocol, often using bleach as the re-oxidant with a phase-transfer catalyst, can efficiently oxidize primary alcohols to carboxylic acids.[14]

Q3: Will the internal alkyne in Oct-5-yn-1-ol be affected by the oxidation?

A3: The internal triple bond in Oct-5-yn-1-ol is generally stable under the mild conditions of Swern, DMP, and TEMPO oxidations. Stronger, more aggressive oxidants (like hot KMnO₄ or ozonolysis) could potentially cleave the alkyne, but the reagents recommended for alcohol oxidation are highly chemoselective and should not affect the C≡C bond.

Troubleshooting Guide

Issue / Question	Possible Cause(s)	Recommended Solution(s)
Low or No Aldehyde Yield	1. Reagent Decomposition: Oxidants like DMP can be sensitive to moisture. Swern reagents are thermally unstable above -60 °C.[5] 2. Incomplete Reaction: Insufficient reagent, low temperature, or short reaction time. 3. Poor Starting Material Quality: Oct-5-yn-1-ol may be impure or contain water.	1. Use freshly opened or properly stored reagents. Ensure anhydrous conditions, especially for DMP and Swern oxidations. 2. Use a slight excess (1.1-1.5 equivalents) of the oxidant. Monitor the reaction by TLC. If incomplete, consider extending the reaction time or allowing the mixture to slowly warm. 3. Purify the starting material by distillation or chromatography. Dry it over molecular sieves or by azeotropic distillation with toluene (B28343) if water is suspected.
Over-oxidation to Carboxylic Acid	1. Wrong Reagent: Using a strong oxidant (e.g., Jones reagent) when the aldehyde is the target.[2] 2. Water Contamination (PCC): Presence of water can form an aldehyde hydrate, which can be further oxidized.[11][15] 3. Prolonged Reaction Time/High Temp: Leaving the reaction for too long, especially with less selective reagents.	1. Switch to a milder, more selective method like DMP, Swern, or TEMPO oxidation.[3][7][8] 2. Ensure the reaction is performed under strictly anhydrous conditions. Use an inert atmosphere (Nitrogen or Argon). 3. Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed.
Formation of Unidentified Byproducts	1. Side Reactions (Swern): If trifluoroacetic anhydride (B1165640) is used instead of oxalyl chloride, side reactions are more common.[5] 2. Acid-Labile Groups: The byproducts of some oxidations (e.g., acetic acid in DMP) can affect acid-sensitive protecting groups elsewhere in the molecule.[3] 3. Complex Workup: The product may be degrading during aqueous workup or purification.	1. Stick to the standard Swern protocol using oxalyl chloride. 2. For DMP oxidations on acid-sensitive substrates, add a mild base like pyridine (B92270) or sodium bicarbonate to buffer the reaction.[3] 3. For sensitive aldehydes, consider a non-aqueous workup. For DMP, this can involve diluting with pentane (B18724) to precipitate the iodine byproducts, followed by filtration.[16]
Difficult Purification	1. Chromium Byproducts (PCC): The reduced chromium salts from PCC oxidation can form a viscous slurry that complicates product isolation.[17] 2. Sulfur Byproducts (Swern): Dimethyl sulfide (B99878) is a volatile byproduct with a very strong, unpleasant odor.[7]	1. Add an adsorbent like Celite or silica (B1680970) gel to the PCC reaction mixture. After the reaction, the solids can be removed by filtering through a plug of silica gel.[17] 2. Perform the reaction and workup in a well-ventilated fume hood. Rinse all glassware with bleach to oxidize the foul-smelling dimethyl sulfide to odorless DMSO.[7]

Comparative Data of Key Oxidation Methods

The following table summarizes typical conditions for converting a primary alcohol to an aldehyde.

Method	Oxidant (Equivalents)	Solvent	Temperature	Typical Time	Advantages	Disadvantages
Dess-Martin	DMP (1.1 - 1.5)	DCM	Room Temp	0.5 - 2 h	Very mild, high yield, easy to perform.[3]	Reagent is expensive and can be explosive if impure.[18]
Swern	Oxalyl Chloride (1.5), DMSO (2.7), Et₃N (7.0)	DCM	-78 °C to RT	1 - 2 h	High yield, tolerates many functional groups.[6][19]	Requires cryogenic temps, produces toxic CO gas and foul-smelling DMS.[5][7]
TEMPO	TEMPO (catalytic), NaOCl (stoichiometric)	DCM/Water	0 °C to RT	1 - 4 h	Catalytic, uses cheap bleach, highly selective for 1° alcohols.[8][20]	Biphasic reaction can be slow; co-oxidant can cause side reactions.[14]
PCC	PCC (1.5)	DCM	Room Temp	1 - 3 h	Readily available, simple procedure.[17]	Toxic chromium reagent, difficult workup.[17]

Experimental Protocols

Dess-Martin Oxidation Protocol (to Aldehyde)

• To a stirred solution of Oct-5-yn-1-ol (1.0 eq) in anhydrous dichloromethane (DCM, ~0.1 M) under an argon atmosphere, add Dess-Martin Periodinane (1.2 eq) in one portion.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours.[3]

• Upon completion, dilute the mixture with diethyl ether and pour it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) containing an excess of sodium thiosulfate (B1220275) (Na₂S₂O₃).

• Stir vigorously until the solid iodine byproducts are dissolved and both layers are clear.

• Separate the organic layer, and extract the aqueous layer twice with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purify the product by flash column chromatography on silica gel.

Swern Oxidation Protocol (to Aldehyde)

Caution: Reaction produces toxic carbon monoxide and foul-smelling dimethyl sulfide. Perform in a fume hood.

• To a solution of oxalyl chloride (1.5 eq) in anhydrous DCM, cooled to -78 °C (dry ice/acetone bath), add a solution of DMSO (2.7 eq) in DCM dropwise, keeping the internal temperature below -65 °C.[6] Stir for 15 minutes.

• Add a solution of Oct-5-yn-1-ol (1.0 eq) in DCM dropwise, again maintaining a temperature below -65 °C. Stir for 30 minutes.[6]

• Add triethylamine (B128534) (Et₃N, 7.0 eq) dropwise, stir for 15 minutes at -78 °C, and then allow the reaction to warm to room temperature.[6]

• Quench the reaction by adding water.

• Separate the organic layer. Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify by flash column chromatography.

Visual Guides

Workflow for Selecting an Oxidation Method

Caption: Decision tree for selecting the appropriate oxidation method.

Troubleshooting Workflow for Low Aldehyde Yield

Caption: Troubleshooting guide for addressing low product yield.

References

• 1. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 2. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. jk-sci.com [jk-sci.com]
• 6. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 7. Swern oxidation - Wikipedia [en.wikipedia.org]
• 8. TEMPO Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 9. researchgate.net [researchgate.net]
• 10. Pyridinium chlorochromate - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. A Practical Method for the Synthesis of 2-Alkynylpropenals - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 20. Oxidation to Aldehydes and Ketones – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]

Technical Support Center: Purification of C8 Acetylenic Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed information and troubleshooting for the purification of C8 acetylenic alcohols. These compounds are valuable intermediates in organic synthesis, particularly in the pharmaceutical and fragrance industries[1][2]. However, their purification can present unique challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered when synthesizing C8 acetylenic alcohols?

A1: The impurities largely depend on the synthetic route.

• Grignard Reactions: If you're preparing a C8 acetylenic alcohol via a Grignard reaction (e.g., reacting an acetylide with an aldehyde or ketone), common impurities include[3]:

• Unreacted starting materials (aldehyde, ketone, or acetylide).

• Byproducts from side reactions, such as enolization of the carbonyl compound.

• Wurtz coupling products from the Grignard reagent.

• Reduction of ynones: When preparing C8 acetylenic alcohols by reducing the corresponding ynone (e.g., 1-octyn-3-one (B3050644) to 1-octyn-3-ol), impurities can include[4]:

• Unreacted ynone.

• Over-reduction products, such as the corresponding alkene or alkane.

• Byproducts from the reducing agent.

Q2: I'm having trouble separating my C8 acetylenic alcohol from a structurally similar impurity. What should I do?

A2: This is a common challenge due to the similar polarities of the desired product and certain byproducts. Here are some strategies:

• Fractional Distillation: This is often the most effective method for separating compounds with close boiling points[5][6][7]. The efficiency of the separation depends on the length and type of the fractionating column used. For compounds with very close boiling points, a longer column with a higher number of theoretical plates will be necessary[7][8].

• Column Chromatography: If distillation is not effective, column chromatography can be a powerful alternative. Experiment with different solvent systems (eluents) to optimize the separation. A common starting point is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate[9][10]. You can gradually increase the polarity of the eluent to elute your compounds.

• Recrystallization: If your C8 acetylenic alcohol is a solid at room temperature, recrystallization can be a highly effective purification technique[11][12]. The key is to find a solvent or solvent system in which your desired compound has high solubility at an elevated temperature and low solubility at a lower temperature, while the impurities remain soluble at the lower temperature[12][13].

Q3: My C8 acetylenic alcohol seems to be decomposing during distillation, even under vacuum. What's happening and what can I do?

A3: Acetylenic alcohols can be thermally sensitive and may decompose at elevated temperatures[14]. Here are some tips to minimize decomposition during distillation:

• Use a Lower Pressure: The lower the pressure, the lower the boiling point. Employing a high-vacuum pump can significantly reduce the temperature required for distillation.

• Short Path Distillation: For very sensitive compounds, a short path distillation apparatus minimizes the time the compound spends at high temperatures.

• Avoid Overheating: Use a heating mantle with a stirrer and carefully monitor the temperature of the distilling flask. Avoid excessively high temperatures[6].

• Check for Impurities: Acidic or basic impurities can catalyze decomposition. Consider a mild aqueous wash of your crude product before distillation to remove any such impurities.

Q4: What are the best practices for handling and storing C8 acetylenic alcohols safely?

A4: C8 acetylenic alcohols are combustible liquids and should be handled with care. Always work in a well-ventilated area, away from ignition sources[6][14][15]. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat[1][11][16]. Store these compounds in tightly sealed containers in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents[15].

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause	Solution
Poor Separation	Boiling points of components are too close.	Use a longer fractionating column with more theoretical plates. Optimize the reflux ratio.[7][8]
Distillation rate is too fast.	Reduce the heating rate to allow for proper equilibration on the column packing. A slow, steady distillation is key.[6]
Product Decomposition	Distillation temperature is too high.	Use a vacuum to lower the boiling point.[14] Consider a short path distillation apparatus.
Presence of acidic or basic impurities.	Neutralize the crude product with a dilute acid or base wash before distillation.
Bumping	Uneven boiling.	Add boiling chips or a magnetic stir bar to the distilling flask to ensure smooth boiling.[10]

Column Chromatography

Problem	Possible Cause	Solution
Poor Separation (Spots Overlap on TLC)	Inappropriate solvent system.	Systematically vary the polarity of the eluent. A good starting point is a solvent system that gives your target compound an Rf value of around 0.3 on a TLC plate.[9]
Column is overloaded.	Use a larger column with more stationary phase for the amount of sample being purified. A general rule of thumb is to use 20-100 times the weight of silica (B1680970) gel to the weight of the crude material.[5][17]
Compound is Stuck on the Column	Eluent is not polar enough.	Gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate (B1210297) mixture, increase the percentage of ethyl acetate.[5]
Streaking on TLC/Column	Compound is too polar or acidic/basic.	Add a small amount of a modifier to your eluent, such as triethylamine (B128534) for basic compounds or acetic acid for acidic compounds.[17]
Cracking of Silica Gel Bed	Improper packing of the column.	Ensure the silica gel is packed uniformly as a slurry and not allowed to run dry during the chromatography process.[10]

Recrystallization

Problem	Possible Cause	Solution
"Oiling Out" (Product separates as an oil instead of crystals)	The compound is too soluble in the chosen solvent, even at low temperatures.[11]	Use a less polar solvent or a solvent pair. Dissolve the compound in a good solvent and then add a poorer solvent dropwise until the solution becomes cloudy, then heat to redissolve and cool slowly.[13]
Cooling is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath.
No Crystal Formation	The solution is not sufficiently saturated.	Evaporate some of the solvent to increase the concentration of your compound.[11]
The compound requires a nucleation site.	Scratch the inside of the flask with a glass rod or add a seed crystal of the pure compound.
Low Recovery	Too much solvent was used.	Use the minimum amount of hot solvent necessary to dissolve the compound.
The compound is still soluble in the cold solvent.	Cool the solution in an ice bath to maximize crystal formation.[9]

Experimental Protocols

Fractional Distillation of 1-Octyn-3-ol (B1346985)

This protocol is adapted from a literature procedure for the purification of 1-octyn-3-ol.[3][4]

Materials:

• Crude 1-octyn-3-ol

• Fractionating column (e.g., Vigreux column)

• Distillation head with condenser

• Receiving flask

• Heating mantle and stirrer

• Thermometer

• Vacuum source (if necessary)

• Boiling chips or magnetic stir bar

Procedure:

• Setup: Assemble the fractional distillation apparatus. Place the crude 1-octyn-3-ol and a boiling chip or stir bar in the distilling flask.

• Heating: Begin heating the flask gently. The goal is to achieve a slow and steady distillation rate, approximately 1-2 drops per second.[6]

• Fraction Collection: Monitor the temperature at the distillation head. The temperature should rise and then stabilize at the boiling point of the first fraction. Collect this fraction in a separate receiving flask.

• Main Fraction: As the temperature begins to rise again, change the receiving flask to collect the main fraction, which will be your purified C8 acetylenic alcohol. For 1-octyn-3-ol, the boiling point is approximately 85°C at 0.1 mmHg.[3]

• Completion: Stop the distillation when the temperature either rises significantly again or when only a small amount of residue remains in the distilling flask.

• Analysis: Analyze the collected fractions by Gas Chromatography-Mass Spectrometry (GC-MS) to determine their purity.[2][18][19]

Quantitative Data Example (1-Octyn-3-ol):

Purification Method	Starting Purity	Final Purity	Yield	Reference
Fractional Distillation	~80%	>95%	86%	[4]
Recrystallization of phthalate (B1215562) salt	86% e.e.	Optically Pure	-	[4]

Flash Column Chromatography of a C8 Acetylenic Alcohol

This is a general protocol that can be adapted for various C8 acetylenic alcohols.[9][10][12]

Materials:

• Crude C8 acetylenic alcohol

• Silica gel (60 Å, 230-400 mesh)

• Solvents for mobile phase (e.g., hexane, ethyl acetate)

• Chromatography column

• Collection tubes

• Air or nitrogen source for pressure

Procedure:

• Solvent System Selection: Use Thin Layer Chromatography (TLC) to determine an appropriate solvent system. The ideal system will give your desired product an Rf value of approximately 0.3.[9]

• Column Packing: Prepare a slurry of silica gel in the chosen eluent and pour it into the column. Allow the silica to settle, ensuring a flat, even bed. Add a thin layer of sand on top to protect the silica surface.[10]

• Sample Loading: Dissolve the crude product in a minimal amount of a relatively non-polar solvent (like dichloromethane (B109758) or the eluent itself) and carefully apply it to the top of the silica gel bed.[17]

• Elution: Carefully add the eluent to the top of the column and apply gentle pressure to begin the separation. Maintain a constant flow rate.

• Fraction Collection: Collect fractions in test tubes as the solvent elutes from the column.

• Analysis: Monitor the collected fractions by TLC to identify which ones contain your purified product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified C8 acetylenic alcohol.

Purity Analysis Data (Example):

Analytical Technique	Typical Parameters	Expected Outcome
GC-MS	Column: HP-5ms (or similar); Oven Program: 40°C (3 min), then ramp to 300°C at 8°C/min.	A single major peak corresponding to the mass of the C8 acetylenic alcohol.[20]
¹H NMR	Solvent: CDCl₃	Characteristic peaks for the acetylenic proton (if terminal), the proton on the carbon bearing the hydroxyl group, and the alkyl chain protons.
¹³C NMR	Solvent: CDCl₃	Distinct signals for the acetylenic carbons and the carbon bearing the hydroxyl group.

Safety Information

General Precautions for Handling Acetylenic Compounds:

• Flammability: Acetylenic compounds are often flammable. Keep them away from open flames, sparks, and other ignition sources.[14]

• Explosion Hazard: Acetylene (B1199291) and some of its derivatives can be explosive, especially under pressure or in the presence of certain metals like copper and silver. While C8 acetylenic alcohols are generally less hazardous than acetylene gas, it's crucial to handle them with care.

• Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat.[1][11][16]

• Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhaling vapors.[15]

• Storage: Store in a cool, dry, well-ventilated area away from heat and incompatible materials.

• Disposal: Dispose of all chemical waste according to your institution's safety guidelines.[11]

Visual Guides

Troubleshooting Logic for Poor Separation in Fractional Distillation

Caption: Troubleshooting flowchart for fractional distillation issues.

General Workflow for Purification of a C8 Acetylenic Alcohol

Caption: General workflow for the purification and analysis of C8 acetylenic alcohols.

References

• 1. Page loading... [guidechem.com]
• 2. Synthesis of acetylenic alcohols with calcium carbide as the acetylene source - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. server.ccl.net [server.ccl.net]
• 4. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 5. Purification [chem.rochester.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Chromatography [chem.rochester.edu]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. Preparation Instruction of Flash Column - Hawach [hawachhplccolumn.com]
• 13. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 14. lyondellbasell.com [lyondellbasell.com]
• 15. hartman-hartman.com [hartman-hartman.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Organic Syntheses Procedure [orgsyn.org]
• 19. Organic Syntheses Procedure [orgsyn.org]
• 20. 1-Octyn-4-ol | C8H14O | CID 103656 - PubChem [pubchem.ncbi.nlm.nih.gov]

stability of Oct-5-yn-1-ol under acidic and basic conditions

Welcome to the Technical Support Center for Oct-5-yn-1-ol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of Oct-5-yn-1-ol under various experimental conditions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during its handling and use.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Oct-5-yn-1-ol?

A1: The primary stability concerns for Oct-5-yn-1-ol revolve around its alkyne functional group. Under acidic conditions, the triple bond is susceptible to hydration, leading to the formation of a ketone. Under basic conditions, the internal alkyne can undergo isomerization, shifting the position of the triple bond along the carbon chain. The primary alcohol functional group is generally stable under these conditions but could be susceptible to oxidation under harsh oxidative stress.

Q2: How does Oct-5-yn-1-ol degrade under acidic conditions?

A2: Under acidic conditions, particularly in the presence of water, Oct-5-yn-1-ol can undergo hydration. This reaction proceeds via an enol intermediate which then tautomerizes to the more stable ketone.[1][2][3][4][5] For an internal alkyne like Oct-5-yn-1-ol, this can result in a mixture of two isomeric ketones (octan-5-one and octan-4-one), as the initial addition of water can occur on either of the two carbons of the triple bond.

Q3: What happens to Oct-5-yn-1-ol in the presence of a base?

A3: In the presence of a strong base, Oct-5-yn-1-ol can undergo isomerization.[6][7] This process involves the deprotonation of a carbon adjacent to the alkyne (the propargylic position) and subsequent reprotonation, which can lead to the migration of the triple bond to other positions in the carbon chain. This can result in a mixture of various isomeric octynols.

Q4: Are there any recommended storage conditions for Oct-5-yn-1-ol to ensure its stability?

A4: To ensure the long-term stability of Oct-5-yn-1-ol, it is recommended to store it in a cool, dry place, away from strong acids, strong bases, and oxidizing agents. For long-term storage, an inert atmosphere (e.g., argon or nitrogen) is advisable to prevent potential oxidation.

Troubleshooting Guide

Issue 1: My analytical results (e.g., HPLC, GC-MS) show unexpected peaks after treating my sample containing Oct-5-yn-1-ol with an acidic reagent.

• Potential Cause: The unexpected peaks are likely due to the formation of ketone degradation products resulting from the acid-catalyzed hydration of the alkyne.[1][3][4]

• Troubleshooting Steps:

  • Confirm the Identity of Impurities: Use mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) to identify the structure of the unknown peaks. The expected masses would correspond to octan-5-one and octan-4-one.

  • Control Reaction Conditions: Minimize the exposure of Oct-5-yn-1-ol to acidic conditions, especially in the presence of water. If an acidic step is necessary, consider using non-aqueous conditions or performing the reaction at a lower temperature and for a shorter duration.

  • Analytical Method: Use an appropriate analytical method, such as Gas Chromatography (GC) with a suitable column, to separate the isomeric ketone products from the parent compound and from each other.[8][9]

Issue 2: I observe a change in the spectroscopic properties (e.g., NMR, IR) of my Oct-5-yn-1-ol sample after exposure to a basic environment.

• Potential Cause: The observed changes are likely due to the base-catalyzed isomerization of the alkyne, leading to a mixture of octynol isomers with the triple bond at different positions.[6][7]

• Troubleshooting Steps:

  • Characterize the Isomers: Employ analytical techniques such as NMR and GC to identify the different isomers formed.

  • Avoid Strong Bases: If possible, avoid the use of strong bases. If a basic step is unavoidable, use the mildest base that can achieve the desired transformation and keep the reaction time and temperature to a minimum.

  • Purification: If isomerization occurs, purification techniques such as column chromatography or preparative HPLC may be necessary to isolate the desired isomer.

Experimental Protocols

Forced Degradation Study Protocol

Forced degradation studies are essential for understanding the stability of a molecule.[10][11][12][13][14] The following is a general protocol that can be adapted for Oct-5-yn-1-ol.

1. Sample Preparation:

• Prepare a stock solution of Oct-5-yn-1-ol in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

2. Acidic Degradation:

• To 1 mL of the stock solution, add 1 mL of 1N HCl.

• Keep the solution at 60°C for 24 hours.

• At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize it with 1N NaOH, and dilute with the mobile phase for analysis.

3. Basic Degradation:

• To 1 mL of the stock solution, add 1 mL of 1N NaOH.

• Keep the solution at 60°C for 24 hours.

• At specified time points, withdraw an aliquot, neutralize it with 1N HCl, and dilute with the mobile phase for analysis.

4. Analysis:

• Analyze the stressed samples using a validated stability-indicating HPLC or GC method. The method should be able to separate the parent compound from all degradation products.

Data Presentation

The following table is a hypothetical representation of stability data for Oct-5-yn-1-ol under forced degradation conditions. Actual results may vary.

Condition	Time (hours)	Oct-5-yn-1-ol Assay (%)	Total Impurities (%)	Major Degradant(s)
1N HCl at 60°C	0	100.0	0.0	-
4	92.5	7.5	Octan-5-one, Octan-4-one
8	85.2	14.8	Octan-5-one, Octan-4-one
24	70.1	29.9	Octan-5-one, Octan-4-one
1N NaOH at 60°C	0	100.0	0.0	-
4	98.1	1.9	Isomeric Octynols
8	95.8	4.2	Isomeric Octynols
24	89.5	10.5	Isomeric Octynols

Visualizations

Caption: Acid-catalyzed hydration of Oct-5-yn-1-ol.

Caption: Base-catalyzed isomerization of Oct-5-yn-1-ol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Hydration of Alkynes | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Acid Catalyzed Hydration of Alkynes with Practice Problems [chemistrysteps.com]
• 5. 5.11 Hydration of Alkynes – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 6. m.youtube.com [m.youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. vurup.sk [vurup.sk]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 12. longdom.org [longdom.org]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. sgs.com [sgs.com]

common impurities in commercially available 5-octyn-1-ol

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the use of 5-octyn-1-ol in their experiments. Below you will find frequently asked questions and troubleshooting guides to address common issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available 5-octyn-1-ol?

A1: Commercially available 5-octyn-1-ol is generally of high purity (typically ≥97%). However, trace impurities can be present, arising from the synthetic route. A common synthesis involves the alkylation of a protected 4-butyn-1-ol derivative followed by deprotection. Potential impurities include:

• Isomeric Alkynes: Positional isomers of the triple bond (e.g., 4-octyn-1-ol or other internal alkynes) can be present in small amounts. These can arise from isomerization during synthesis.

• Unreacted Starting Materials: Trace amounts of the protected alkyne used in the synthesis, such as 1-(tetrahydropyran-2-yloxy)-3-butyne, may remain.

• Byproducts from Deprotection: If an acid-labile protecting group like tetrahydropyranyl (THP) ether is used, byproducts from the deprotection step, such as 5-hydroxypentanal, can be formed.[1][2]

• Solvent Residues: Residual solvents from the purification process may be present.

Q2: How can I assess the purity of my 5-octyn-1-ol sample?

A2: The purity of 5-octyn-1-ol can be effectively determined using standard analytical techniques such as:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful method for separating and identifying volatile and semi-volatile compounds, allowing for the detection of isomeric impurities and other byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR can provide detailed structural information and help identify and quantify impurities.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can confirm the presence of the characteristic functional groups (alkyne C≡C-H and hydroxyl O-H).

Q3: My click chemistry reaction with 5-octyn-1-ol is giving a low yield. What are the possible causes?

A3: Low yields in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions can be attributed to several factors:

• Catalyst Inactivity: The active catalyst is Cu(I), which can be oxidized to inactive Cu(II) by dissolved oxygen. Ensure your reaction is properly degassed and run under an inert atmosphere (e.g., nitrogen or argon). If you are generating Cu(I) in situ from a Cu(II) salt and a reducing agent like sodium ascorbate (B8700270), ensure the reducing agent is fresh.

• Presence of Impurities: Certain impurities in your 5-octyn-1-ol can interfere with the reaction. Internal alkyne isomers are significantly less reactive in CuAAC than terminal alkynes.[3][4] Aldehydic impurities can potentially interact with the copper catalyst.

• Suboptimal Reaction Conditions: The choice of solvent, ligand, temperature, and concentration of reactants can all impact the reaction efficiency. Optimization of these parameters may be necessary.

• Degradation of Reagents: Ensure that your azide (B81097) partner and other reagents are pure and have not degraded.

Troubleshooting Guide for a Typical CuAAC Reaction

This guide addresses common issues encountered during a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction using 5-octyn-1-ol.

Observed Problem	Potential Cause	Suggested Solution
Low or No Product Formation	Inactive copper catalyst (oxidation of Cu(I) to Cu(II)).	Degas all solvents and solutions thoroughly. Run the reaction under an inert atmosphere (N₂ or Ar). Use a freshly prepared solution of the reducing agent (e.g., sodium ascorbate).
Presence of internal alkyne impurities in 5-octyn-1-ol.	Purify the 5-octyn-1-ol by column chromatography or distillation if significant isomeric impurities are suspected. Internal alkynes are much less reactive in CuAAC.[3][4]
Incorrect stoichiometry of reactants.	Carefully check the molar ratios of your alkyne, azide, copper source, and reducing agent. A slight excess of the azide is often used.
Formation of a Green/Blue Precipitate	Precipitation of copper salts.	Use a stabilizing ligand for the copper, such as TBTA or THPTA, to improve its solubility and stability.
Presence of a Dimer of 5-octyn-1-ol (Glaser Coupling)	Oxidative homocoupling of the terminal alkyne.	Ensure a sufficient amount of reducing agent is present to maintain the copper in the Cu(I) state. Rigorously exclude oxygen from the reaction mixture.
Unexpected Side Products	Reaction of impurities with the azide or catalyst.	Characterize the side products using LC-MS or GC-MS to identify the source. If aldehydic impurities are suspected, consider purifying the 5-octyn-1-ol.
Degradation of the azide starting material.	Check the purity of the azide by TLC or LC-MS before use. Store azides appropriately, as some can be unstable.

Common Impurities in 5-octyn-1-ol

The following table summarizes potential impurities in commercially available 5-octyn-1-ol and their likely origins. While a specific Certificate of Analysis for 5-octyn-1-ol was not found, typical purities for similar chemicals are ≥97%.[]

Impurity	Chemical Structure	Typical Concentration Range	Potential Origin
4-Octyn-1-ol	CH₃CH₂C≡CCH₂CH₂CH₂OH	< 1-2%	Isomerization during synthesis.
1-(Tetrahydropyran-2-yloxy)-3-butyne	HC≡CCH₂CH₂O-THP	< 1%	Unreacted starting material from a THP-protected synthetic route.
5-Hydroxypentanal	HOCH₂(CH₂)₃CHO	< 1%	Byproduct of acidic deprotection of a THP ether precursor.[1][2]

Experimental Protocols

Protocol 1: Quality Control of 5-octyn-1-ol by GC-MS

Objective: To assess the purity of a 5-octyn-1-ol sample and identify potential impurities.

Methodology:

• Sample Preparation: Dilute the 5-octyn-1-ol sample in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration of approximately 1 mg/mL.

• GC-MS Instrument Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Oven Temperature Program: Initial temperature of 60 °C for 2 minutes, ramp to 240 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

• Data Analysis: Analyze the resulting chromatogram to determine the retention time and mass spectrum of the main peak corresponding to 5-octyn-1-ol. Identify any minor peaks by comparing their mass spectra to a library database (e.g., NIST).

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Objective: To perform a standard click reaction between 5-octyn-1-ol and an azide (e.g., benzyl (B1604629) azide).

Methodology:

• Reagent Preparation:

  • Prepare a 100 mM solution of 5-octyn-1-ol in a suitable solvent (e.g., a 1:1 mixture of t-butanol and water).

  • Prepare a 110 mM solution of benzyl azide in the same solvent.

  • Prepare a 50 mM aqueous solution of copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O).

  • Prepare a fresh 1 M aqueous solution of sodium ascorbate.

• Reaction Setup:

  • In a reaction vial, add 1.0 mL of the 5-octyn-1-ol solution (0.1 mmol, 1.0 eq).

  • Add 1.0 mL of the benzyl azide solution (0.11 mmol, 1.1 eq).

  • Add 20 µL of the copper(II) sulfate solution (1 mol%).

  • Degas the mixture by bubbling with nitrogen or argon for 10-15 minutes.

  • Initiate the reaction by adding 20 µL of the sodium ascorbate solution (20 mol%).

• Reaction and Workup:

  • Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction with ethyl acetate (B1210297) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting triazole product by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Troubleshooting workflow for low-yield CuAAC reactions.

Caption: Potential impact of impurities on CuAAC reactions.

References

• 1. total-synthesis.com [total-synthesis.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Removal in Oct-5-yn-1-ol Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter when removing catalysts from reactions involving Oct-5-yn-1-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used in reactions with Oct-5-yn-1-ol, and why is their removal important?

A1: Reactions involving alkynols like Oct-5-yn-1-ol often employ palladium and copper catalysts.

• Palladium catalysts are frequently used in cross-coupling reactions such as the Sonogashira coupling to form new carbon-carbon bonds.[1][2][3]

• Copper catalysts are commonly used as co-catalysts in Sonogashira reactions and are the primary catalyst in Glaser and Hay coupling reactions, which dimerize terminal alkynes.[1][4][5]

Removal of these metal catalysts is critical, particularly in drug development, as residual metal impurities can be toxic, interfere with downstream synthetic steps, and are strictly regulated by bodies like the FDA.[6]

Q2: What are the general strategies for removing palladium and copper catalysts from my Oct-5-yn-1-ol reaction mixture?

A2: Several methods can be employed, and the choice depends on the nature of the catalyst (heterogeneous or homogeneous) and the properties of your product. Common strategies include:

• Filtration: Primarily for heterogeneous catalysts (e.g., palladium on carbon) or precipitated catalyst residues. Filtration through a pad of Celite® is a widely used technique.[7][8]

• Scavengers: These are solid-supported or soluble agents that selectively bind to the metal, allowing for its removal by filtration. Common scavengers include those with thiol functional groups, activated carbon, and specialized resins.[6][9]

• Chromatography: Column chromatography is a standard purification method that can separate the desired product from the catalyst.[7]

• Aqueous Washes: For copper catalysts, washing the organic reaction mixture with an aqueous solution of a chelating agent like EDTA or ammonia (B1221849) can effectively extract the copper into the aqueous phase.[10]

Troubleshooting Guides

Palladium Catalyst Removal

Issue 1: Filtration through Celite® is ineffective, and the filtrate remains colored.

• Possible Cause: The palladium species is likely soluble (homogeneous) and is passing through the Celite® pad. Celite filtration is most effective for removing insoluble, heterogeneous particles.[11]

• Solutions:

  • Induce Precipitation: Try to precipitate the soluble palladium by adding an anti-solvent before filtration.

  • Employ a Scavenger: After the initial filtration, treat the filtrate with a palladium scavenger to capture the dissolved metal. Thiol-based silica (B1680970) scavengers are often effective for this purpose.[6][9]

  • Activated Carbon: Stirring the solution with activated carbon can adsorb soluble palladium, which can then be removed by filtration through Celite®.[4]

Issue 2: Significant palladium contamination remains after silica gel column chromatography.

• Possible Cause: Your product and the palladium species may have similar polarities, leading to co-elution.

• Solutions:

  • Optimize Chromatography Conditions: Experiment with different solvent systems to improve separation.

  • Post-Chromatography Scavenging: Treat the purified product with a palladium scavenger as a final polishing step. This is a highly recommended practice to meet stringent purity requirements.[12][13]

Issue 3: Product loss is observed when using a scavenger.

• Possible Cause: The scavenger may have a non-specific affinity for your product, Oct-5-yn-1-ol, especially given its polar alcohol functional group.

• Solutions:

  • Reduce Scavenger Amount: Use the minimum effective amount of scavenger to minimize product binding.

  • Wash the Scavenger: After filtration, wash the scavenger with a fresh portion of the solvent to recover any adsorbed product.

  • Screen Different Scavengers: Test various scavengers to find one with a lower affinity for your product.

Copper Catalyst Removal

Issue 4: A blue or green color persists in the organic layer after aqueous extraction.

• Possible Cause: Incomplete removal of the copper catalyst.

• Solutions:

  • Repeat Aqueous Wash: Perform additional washes with a fresh solution of a chelating agent (e.g., aqueous ammonia or EDTA).[10]

  • Increase Chelator Concentration: Use a higher concentration of the chelating agent in the wash solution.

  • Use a Scavenger Resin: If aqueous washes are problematic due to the solubility of Oct-5-yn-1-ol, consider using a solid-supported copper scavenger.

Data Presentation

Table 1: Comparison of Palladium Removal Methods

Method	Typical Starting Pd Concentration (ppm)	Typical Final Pd Concentration (ppm)	Advantages	Disadvantages
Filtration (Celite®)	>1000 (heterogeneous)	<100	Simple, fast, inexpensive	Ineffective for soluble Pd
Activated Carbon	200 - 1000	<50	Inexpensive, effective for many Pd species	Potential for product loss, may require large amounts
Thiol-based Scavengers	100 - 500	<10	High efficiency and selectivity	Higher cost, potential for product loss
Column Chromatography	>1000	50 - 200	Purifies from other byproducts simultaneously	May not achieve very low Pd levels, solvent intensive

Note: Efficiency is highly dependent on the specific reaction conditions, solvent, and the nature of the palladium species.[13][14]

Table 2: Common Scavengers for Palladium Removal

Scavenger Type	Functional Group	Recommended for
Silica-based Thiol	-SH	Pd(II) species
Polymer-based Thiol	-SH	Pd(II) species
Activated Carbon	-	Broad range of Pd species
Thiourea Resins	-SC(NH2)2	Pd(0) and Pd(II)

Experimental Protocols

Protocol 1: Removal of Heterogeneous Palladium Catalyst by Celite® Filtration

• Slurry Preparation: In a separate flask, create a slurry of Celite® in a solvent in which your product, Oct-5-yn-1-ol, is soluble (e.g., ethyl acetate).

• Pad Formation: Place a piece of filter paper in a Büchner or sintered glass funnel. Pour the Celite® slurry into the funnel and apply a gentle vacuum to form a compact pad approximately 1-2 cm thick.

• Reaction Mixture Dilution: Dilute the crude reaction mixture with a suitable solvent to reduce its viscosity.

• Filtration: Gently pour the diluted reaction mixture onto the center of the Celite® pad under vacuum.

• Washing: Wash the filter cake with fresh solvent to ensure complete recovery of the product.

• Product Isolation: Combine the filtrate and washings, and remove the solvent under reduced pressure.

Protocol 2: Removal of Soluble Palladium using a Thiol-Based Scavenger

• Initial Work-up: After the reaction is complete, perform a standard aqueous work-up to remove any water-soluble impurities.

• Solvent Exchange: If necessary, remove the reaction solvent and dissolve the crude product in a solvent compatible with the scavenger (e.g., THF, ethyl acetate).

• Scavenger Addition: Add the recommended amount of the solid-supported thiol scavenger (typically 5-10 equivalents relative to the initial amount of palladium) to the solution.

• Stirring: Stir the mixture at room temperature or slightly elevated temperature for 2-24 hours. Monitor the palladium concentration if possible.

• Filtration: Filter the mixture to remove the scavenger with the bound palladium.

• Washing: Wash the collected scavenger on the filter with fresh solvent.

• Product Isolation: Combine the filtrate and washings, and remove the solvent under reduced pressure.[15]

Protocol 3: Removal of Copper Catalyst using an Aqueous Wash

• Dilution: Dilute the reaction mixture with an organic solvent such as ethyl acetate.

• Aqueous Wash: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of ammonium (B1175870) chloride or a 10% aqueous solution of EDTA. Repeat the wash until the blue/green color is no longer visible in the aqueous layer.[10]

• Brine Wash: Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Mandatory Visualizations

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. arborassays.com [arborassays.com]
• 12. researchgate.net [researchgate.net]
• 13. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Selectivity in Bifunctional Alkynol Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the selective transformation of bifunctional alkynols—molecules containing both an alkyne and a hydroxyl group.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving selectivity in reactions with bifunctional alkynols?

A1: Bifunctional alkynols possess two reactive sites: the carbon-carbon triple bond (alkyne) and the hydroxyl group (-OH). The primary challenge is to make a reagent react with only one of these functional groups, a concept known as chemoselectivity.[1][2] Key challenges include:

• Chemoselectivity: The alkyne can undergo addition reactions, while the alcohol can act as a nucleophile or an acid. Many reagents can react with both groups. For instance, strong bases can deprotonate the alcohol instead of the terminal alkyne.[3]

• Regioselectivity: For unsymmetrical alkynes, addition reactions can yield two different constitutional isomers. Controlling where a reagent adds across the triple bond is a significant challenge.[4][5]

• Stereoselectivity: Addition to the alkyne can result in syn or anti products, while reactions involving the alcohol can create new stereocenters. Controlling the 3D arrangement of the product is crucial, especially in drug development.[6]

Q2: What is a protecting group and how can it be used to improve selectivity?

A2: A protecting group is a chemical moiety that is temporarily attached to a functional group to render it inert during a chemical reaction at another site in the molecule.[1] This strategy is fundamental for achieving chemoselectivity in bifunctional molecules.[7][8] The process involves three key steps:

• Protection: The alcohol functional group is converted into a less reactive group, such as a silyl (B83357) ether (e.g., TBS, TIPS) or an acetal.[3][8]

• Reaction: The desired reaction is performed on the alkyne group. The protecting group must be stable under these reaction conditions.[7]

• Deprotection: The protecting group is removed to regenerate the original alcohol functionality.[3]

An effective protecting group strategy, known as orthogonal protection, allows for the selective removal of one protecting group in the presence of others, which is vital in multi-step syntheses.[1]

Q3: How do catalysts influence the selectivity of alkynol reactions?

A3: Catalysts play a pivotal role in controlling all aspects of selectivity:

• Chemoselectivity: Catalysts can selectively activate one functional group over another. For example, specific copper/nitroxyl systems can selectively oxidize the alcohol group without affecting the alkyne.[9]

• Regioselectivity: In platinum-catalyzed intramolecular hydroalkoxylation, the electronic properties of the catalyst's ligands can direct the cyclization to form either five- or six-membered rings (5-exo vs. 6-endo).[10] Similarly, in nickel-catalyzed reductive couplings, the choice of ligand can influence which side of the alkyne an aldehyde adds to.[11][12]

• Enantioselectivity: Chiral catalysts, such as those derived from BINOL, can be used to create one enantiomer of a product in excess over the other, which is critical for producing bioactive molecules.[13][14][15]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with bifunctional alkynols.

Issue 1: Low or No Product Yield

Q: My reaction is resulting in a low yield or no desired product. What are the potential causes and how can I resolve this?

A: Low or no yield can stem from several factors. A systematic approach to troubleshooting is recommended.[16][17]

• Possible Cause 1: Incorrect Reaction Conditions.

  • Solution: Verify the temperature, pressure, and reaction time against the established protocol. For sensitive reactions, ensure the atmosphere is inert (e.g., argon or nitrogen) and that anhydrous solvents are used.

• Possible Cause 2: Reagent/Catalyst Degradation.

  • Solution: Ensure that all reagents, especially catalysts and anhydrous solvents, are fresh and have been stored correctly. Some organometallic catalysts are sensitive to air and moisture.[18]

• Possible Cause 3: Unintended Reactivity (Poor Chemoselectivity).

  • Solution: If the starting material is consumed but the desired product is not formed, an unintended reaction may have occurred. For example, a base might be deprotonating the alcohol instead of the alkyne.[3] Consider implementing a protecting group strategy for the alcohol.[7]

Issue 2: Poor Regioselectivity (Mixture of Isomers)

Q: My reaction produces a mixture of regioisomers. How can I improve the selectivity for the desired product?

A: Poor regioselectivity in additions to unsymmetrical alkynes is a common problem.[12] The outcome is often governed by a subtle interplay of electronic and steric effects.[4][10]

• Possible Cause 1: Insufficient Steric or Electronic Bias.

  • Solution: Modify the substrate to increase the steric bulk or alter the electronic nature of the substituents on the alkyne. For instance, electron-withdrawing groups can direct nucleophilic attack to a specific carbon of the alkyne.[10]

• Possible Cause 2: Inappropriate Catalyst or Ligand.

  • Solution: The choice of catalyst and its associated ligands is critical. In nickel-catalyzed couplings, bulky phosphine (B1218219) or N-heterocyclic carbene (NHC) ligands can exert significant steric influence, directing the reaction pathway to favor one regioisomer.[11][12] Experiment with different ligands to find the optimal director for your specific substrate.

• Possible Cause 3: Unfavorable Solvent or Temperature.

  • Solution: Solvent polarity can influence the transition state and thus the regioselectivity.[4] Screen a range of solvents with varying polarities. Additionally, running the reaction at a lower temperature can sometimes enhance selectivity by favoring the pathway with the lower activation energy.[19]

Issue 3: Formation of Over-reduction or Other Side Products

Q: In my semi-hydrogenation reaction, the alkyne is being fully reduced to an alkane, or other side products are forming. How can I stop the reaction at the alkene stage?

A: The selective semi-hydrogenation of an alkynol to an alkenol requires careful control to prevent over-hydrogenation to the corresponding alkanol.[20][21]

• Possible Cause 1: Catalyst is too active.

  • Solution: Traditional palladium catalysts are often too active. Consider using a "poisoned" catalyst, such as the Lindlar catalyst (Pd/CaCO₃ treated with lead acetate (B1210297) and quinoline), which is designed to be less reactive and selective for the semi-hydrogenation.[21]

• Possible Cause 2: Reaction Conditions are too harsh.

  • Solution: High pressures of hydrogen and high temperatures can promote over-reduction. Modern electrocatalytic methods using copper-based electrodes can achieve high selectivity at room temperature and ambient pressure, using water as the hydrogen source.[20]

• Possible Cause 3: Substrate Adsorption/Desorption Issues.

  • Solution: The desired alkenol product must desorb from the catalyst surface before it can be further reduced. The choice of catalyst material is crucial; for example, copper surfaces show excellent properties for adsorbing alkynols and desorbing the resulting alkenols, leading to high selectivity.[20]

Visual Guides and Workflows

Data on Catalyst Performance

Table 1: Comparison of Catalysts for Alkynol Semi-Hydrogenation

Catalyst System	Substrate	Selectivity to Alkenol (%)	Turnover Frequency (TOF) (s⁻¹)	Reference
Lindlar Catalyst	2-methyl-3-butyn-2-ol	93%	2.2	[21]
Pd-In/In₂O₃-250	2-methyl-3-butyn-2-ol	98%	12.9	[21]
Pd/ZnO-400	2-butyne-1,4-diol	92.6%	1.18	[21]
Cu Nanoarrays (Electrocatalytic)	2-methyl-3-butyn-2-ol	97%	High current density achieved	[20]

Key Experimental Protocols

Protocol 1: General Procedure for Silyl Protection of an Alcohol

This protocol describes the protection of a primary or secondary alcohol as a tert-butyldimethylsilyl (TBS) ether, a common strategy to prevent its interference in subsequent reactions.[3]

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., argon), dissolve the bifunctional alkynol (1.0 equivalent) in an anhydrous solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).

• Addition of Base: Add a suitable base, typically imidazole (B134444) (1.5-2.5 equivalents).

• Addition of Silylating Agent: Add tert-butyldimethylsilyl chloride (TBDMSCl or TBSCl) (1.1-1.5 equivalents) portion-wise or as a solution in the reaction solvent.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution. Separate the organic layer.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or DCM) two to three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the protected alkynol.

Protocol 2: Electrocatalytic Semi-Hydrogenation of an Alkynol

This protocol is based on a modern approach for the selective conversion of alkynols to alkenols under ambient conditions.[20]

• Electrode Preparation: Use electrochemically prepared copper nanoarray (Cu NA) electrodes as the cathode. A platinum sheet can be used as the anode.

• Electrolyte Preparation: Prepare an aqueous electrolyte solution, for example, 1 M potassium hydroxide (B78521) (KOH), containing the alkynol substrate (e.g., 0.5 M 2-methyl-3-butyn-2-ol).

• Electrolysis: Perform the electrolysis in an H-type electrochemical cell separated by a proton exchange membrane. Apply a constant potential (e.g., -0.88 V vs. RHE) or a constant current.

• Reaction Monitoring: Monitor the consumption of the starting material and the formation of the product by taking aliquots from the catholyte at regular intervals and analyzing them by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Product Isolation: After the reaction is complete, neutralize the catholyte and extract the product with a suitable organic solvent. Dry the organic phase, remove the solvent, and purify the product as needed.

References

• 1. Protecting group - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. 15.2 Use of protecting groups | Organic Chemistry II [courses.lumenlearning.com]
• 4. youtube.com [youtube.com]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 8. oxfordsciencetrove.com [oxfordsciencetrove.com]
• 9. mdpi.com [mdpi.com]
• 10. Regioselectivity Influences in Platinum-Catalyzed Intramolecular Alkyne O-H and N-H Additions [organic-chemistry.org]
• 11. Regioselectivity and Enantioselectivity in Nickel-Catalysed Reductive Coupling Reactions of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cooperativity of Regiochemistry Control Strategies in Reductive Couplings of Propargyl Alcohols and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Enantioselective Halolactonization Reactions using BINOL-derived Bifunctional Catalysts: Methodology, Diversification, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enantioselective Halolactonization Reactions using BINOL-Derived Bifunctional Catalysts: Methodology, Diversification, and Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. On-step synthesis of a bifunctional BINOL ligand for the highly enantioselective cyanation of aliphatic aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. How To [chem.rochester.edu]
• 17. benchchem.com [benchchem.com]
• 18. Selectivity Control in Ruthenium(II)-Catalyzed C-H/N-O Activation with Alkynyl Bromides [organic-chemistry.org]
• 19. Regioselectivity and Stereoselectivity in the Alkylation of Enolates [quimicaorganica.org]
• 20. Highly selective electrocatalytic alkynol semi-hydrogenation for continuous production of alkenols - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Handling Octynols During Experimental Workup

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the volatile class of compounds, octynols.

Frequently Asked Questions (FAQs)

Q1: What makes octynols challenging to work with during experimental workup?

Octynols, like other low molecular weight alcohols, exhibit significant volatility. This property can lead to substantial product loss during standard workup procedures, particularly during solvent removal steps that involve heat and/or reduced pressure. Their volatility is attributed to their relatively low boiling points and high vapor pressure.

Q2: How can I minimize the loss of my octynol product during solvent evaporation?

To prevent the loss of volatile octynols during solvent removal, consider the following strategies:

• Use a Rotary Evaporator with Care: Rotary evaporation is a common technique for solvent removal, but it needs to be adapted for volatile compounds.[1][2][3]

  • Reduce the vacuum strength: Avoid using a high vacuum line, which can easily pull your volatile product into the solvent trap.[4]

  • Lower the bath temperature: Keep the water bath temperature significantly below the boiling point of your octynol isomer.[5]

  • Use a cold trap: A well-chilled condenser and a cold trap (using dry ice and acetone, for example) can help recover any evaporated product.[1]

• Nitrogen Blowdown: For smaller sample volumes, a gentle stream of nitrogen gas can be used to evaporate the solvent at ambient temperature, which is a less aggressive method than rotary evaporation.[6]

• Distillation: For larger quantities, consider distilling the more volatile solvent away from your less volatile octynol product at atmospheric pressure.[4]

Q3: What are the best practices for storing octynols in the laboratory?

Due to their volatility, octynols should be stored at low temperatures to minimize evaporation.[4] It is recommended to store them in tightly sealed containers in a refrigerator or freezer. When working with octynols on an inert gas line, be aware that the compound can contaminate the line and other connected flasks.[4]

Troubleshooting Guide

Issue 1: Significant product loss after rotary evaporation.

• Problem: You are losing a substantial amount of your octynol product, and you suspect it is ending up in the solvent trap of the rotary evaporator.

• Troubleshooting Steps:

  • Check Vacuum Pressure: Ensure you are using the minimum necessary vacuum to evaporate the solvent. A very high vacuum will lower the boiling point of your product and cause it to co-evaporate with the solvent.[4]

  • Monitor Bath Temperature: The water bath temperature should be kept as low as possible while still allowing for efficient solvent removal. A general rule of thumb is to keep the bath temperature at least 20°C below the boiling point of your compound at the pressure you are using.

  • Inspect the Cold Trap: Make sure your cold trap is sufficiently cold to condense the vapors of your octynol. If necessary, replenish the cooling medium (e.g., dry ice/acetone).

  • Consider Alternative Methods: If product loss remains high, switch to a gentler evaporation technique like nitrogen blowdown for small volumes or distillation for larger volumes.[4][6] A Kugelrohr distillation apparatus can also be an effective alternative for purifying volatile compounds.[4]

Issue 2: Difficulty in purifying octynols using column chromatography.

• Problem: Your octynol product is co-eluting with the solvent front or evaporating from the column during purification.

• Troubleshooting Steps:

  • Solvent System Selection: Choose a solvent system with a less volatile mobile phase. For example, substituting pentane (B18724) for hexanes can be beneficial.[4] Avoid highly volatile solvents like diethyl ether if possible.

  • Column Temperature: If possible, run the column at a lower temperature to reduce the vapor pressure of your octynol.

  • Flow Rate: A faster flow rate can minimize the time your compound spends on the column, reducing the opportunity for evaporation. However, this may compromise separation efficiency.

  • Flash Chromatography: Utilize flash chromatography with careful monitoring to quickly elute your product.

Quantitative Data: Physical Properties of Octynol Isomers

The following table summarizes key physical properties of two common octynol isomers. This data is crucial for planning workup and purification procedures.

Property	1-Octanol	2-Octanol
Molecular Formula	C8H18O	C8H18O
Molar Mass	130.23 g/mol	130.23 g/mol
Boiling Point	195 °C (383 °F; 468 K)[7][8]	179 °C[9]
Melting Point	-16 °C (3 °F; 257 K)[7]	-38.6 °C[9]
Flash Point	81 °C (178 °F)[7]	Not available
Appearance	Colorless liquid[7]	-

Experimental Protocols

Protocol 1: Solvent Removal from a Volatile Octynol using a Rotary Evaporator

• Setup:

  • Ensure the rotary evaporator is equipped with a properly functioning vacuum pump, a condenser with circulating coolant (e.g., chilled water), and a cold trap filled with a dry ice/acetone slurry.[1]

  • Attach the round-bottom flask containing your octynol solution to the rotary evaporator.

• Evaporation:

  • Begin rotation of the flask to create a thin film of the solution, which increases the surface area for evaporation.[2][3]

  • Set the water bath to a temperature at least 20°C below the boiling point of your octynol.

  • Gradually apply a moderate vacuum. Avoid pulling a deep vacuum initially.

  • Monitor the condensation on the condenser coils. If you observe excessive product condensation, reduce the vacuum or lower the bath temperature.

• Completion and Recovery:

  • Once the solvent has been removed, carefully release the vacuum.

  • Stop the rotation and remove the flask.

  • Check the cold trap for any recovered product and combine it with the main batch if necessary.

Protocol 2: Purification of a Volatile Octynol by Flash Column Chromatography

• Column Packing:

  • Select a column of appropriate size for your sample amount.

  • Pack the column with silica (B1680970) gel using a low-volatility solvent system (e.g., a mixture of hexanes and a slightly more polar solvent like ethyl acetate).

• Sample Loading:

  • Dissolve your crude octynol in a minimal amount of the chosen eluent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin eluting the column with your chosen solvent system, applying positive pressure (e.g., with an air or nitrogen line).

  • Maintain a steady and relatively fast flow rate to minimize the residence time of your compound on the column.

• Fraction Collection:

  • Collect fractions and monitor the elution of your product using Thin Layer Chromatography (TLC).

  • Once the desired fractions are collected, combine them for solvent removal using one of the gentle methods described above.

Visualizations

Caption: A typical experimental workflow for the workup and purification of a volatile octynol.

References

• 1. Video: Rotary Evaporation to Remove Solvent [jove.com]
• 2. asynt.com [asynt.com]
• 3. hinotek.com [hinotek.com]
• 4. Tips & Tricks [chem.rochester.edu]
• 5. labuniquely.com [labuniquely.com]
• 6. rocker.com.tw [rocker.com.tw]
• 7. 1-Octanol - Wikipedia [en.wikipedia.org]
• 8. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Octanol | C8H18O | CID 20083 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of Unexpected Byproducts in Octynol Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist you in identifying and characterizing unexpected byproducts in your octynol reactions.

Troubleshooting Guides

Problem 1: Low Yield of Desired Octynol Product and Appearance of New Carbonyl Peaks in IR/NMR

Possible Cause: Meyer-Schuster Rearrangement.[1]

Secondary and tertiary propargylic alcohols, like certain octynols, can undergo an acid-catalyzed isomerization to form α,β-unsaturated ketones or aldehydes.[1] This rearrangement is a common side reaction that can significantly reduce the yield of your desired product.

Troubleshooting Steps:

• Reaction Condition Analysis:

  • pH Control: Avoid strongly acidic conditions during both the reaction and workup. If acidic conditions are necessary, consider using a milder acid or a buffered system.

  • Temperature Management: Run the reaction at the lowest effective temperature to minimize the rate of the rearrangement.

• Workup Modification:

  • Neutralize any acidic catalysts or byproducts promptly during the workup procedure.

  • Use a mild aqueous bicarbonate solution for quenching if compatible with your product.

• Catalyst Selection:

  • If using a metal catalyst, be aware that some can promote this rearrangement. Screen different catalysts to find one with higher selectivity for the desired reaction.

Parameter	Issue	Recommended Action
pH	Strongly acidic conditions (reaction or workup)	Use milder acids, buffered solutions, or neutralize promptly.
Temperature	Elevated temperatures	Maintain the lowest effective reaction temperature.
Catalyst	Lewis or Brønsted acid catalysts	Screen for catalysts with higher selectivity.

Problem 2: Presence of Isomeric Impurities in GC-MS Analysis

Possible Cause: Formation of Allenic Byproducts.

In reactions involving propargyl derivatives, the formation of allene (B1206475) derivatives as byproducts can occur, particularly in nucleophilic substitution or addition reactions.

Troubleshooting Steps:

• Solvent and Base Selection:

  • The choice of solvent and base can influence the ratio of alkyne to allene products. For instance, in some N-alkylation reactions with propargyl bromide, switching from acetonitrile (B52724) to acetone (B3395972) as the solvent has been shown to favor the formation of the desired terminal alkyne over the allene byproduct.

• Reaction Temperature:

  • Lowering the reaction temperature may disfavor the isomerization to the allene.

• Characterization:

  • NMR Spectroscopy: Allene protons typically appear in a distinct region of the 1H NMR spectrum (around 4.5-5.5 ppm).

  • IR Spectroscopy: Allenes show a characteristic cumulative double bond stretch around 1950 cm-1.

Parameter	Issue	Recommended Action
Solvent	Solvent polarity and coordinating ability	Screen different solvents (e.g., acetone instead of acetonitrile).
Temperature	Higher temperatures may favor isomerization	Conduct the reaction at a lower temperature.

Frequently Asked Questions (FAQs)

Q1: I am performing a Grignard reaction with a terminal octynol, and I'm observing a significant amount of a nonpolar byproduct. What could it be?

A1: A common byproduct in Grignard reactions, especially if there is unreacted starting halide, is a coupling product. For example, if you are using an aryl or alkyl halide to form your Grignard reagent, you might observe the formation of a biphenyl (B1667301) or dialkyl compound, respectively.[2] This side reaction is often favored at higher concentrations and temperatures.[2]

Q2: My octynol reaction mixture is turning dark, and I'm seeing a complex mixture of byproducts. What is a likely cause?

A2: Dark coloration and the formation of a complex mixture can be indicative of oligomerization or polymerization of the octynol or other reactive species in the mixture. This can be promoted by strong acids, high temperatures, or certain catalysts. To mitigate this, consider using milder reaction conditions, a slight excess of one reactant to ensure the complete consumption of the limiting reagent, and robust temperature control to avoid localized "hot spots".

Q3: How can I differentiate between a terminal octynol and an internal octynol byproduct using NMR?

A3: In 1H NMR, the proton of a terminal alkyne (≡C-H) typically resonates in the region of 1.7-3.1 ppm.[3] This signal is absent in an internal alkyne. In 13C NMR, the sp-hybridized carbons of a terminal alkyne appear around 65-85 ppm (≡C-H) and 70-100 ppm (≡C-R), while internal alkyne carbons both appear in the 70-100 ppm range.[4]

Q4: What are the best analytical techniques for identifying and quantifying unexpected byproducts in my octynol reaction?

A4: A combination of chromatographic and spectroscopic techniques is generally most effective:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for separating volatile components of your reaction mixture and obtaining their mass spectra, which can be used for identification by library matching and fragmentation analysis.[5][6]

• High-Performance Liquid Chromatography (HPLC): Useful for less volatile or thermally sensitive compounds. Coupling with a mass spectrometer (LC-MS) provides powerful identification capabilities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (1H, 13C, and 2D techniques like COSY and HSQC): NMR is invaluable for elucidating the detailed structure of unknown byproducts once they are isolated or present in sufficient concentration in a mixture.

• Infrared (IR) Spectroscopy: Can quickly indicate the presence of key functional groups (e.g., C=O, C=C=C, O-H) that may be present in byproducts but not in your starting material or product.[3]

Experimental Protocols

Protocol 1: General Method for GC-MS Analysis of Octynol Reaction Mixtures

This protocol provides a starting point for the analysis of volatile byproducts. The parameters should be optimized for your specific analytes.

• Sample Preparation:

  • Quench a small aliquot of the reaction mixture.

  • Extract the organic components with a suitable solvent (e.g., diethyl ether, dichloromethane).

  • Dry the organic extract over anhydrous sodium sulfate.

  • Dilute the sample to an appropriate concentration (e.g., 1 mg/mL) in a volatile solvent like hexane (B92381) or ethyl acetate.

• GC-MS Instrumentation and Conditions:

  • GC Column: A non-polar or medium-polarity column is a good starting point (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Hold at 280 °C for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Ion Source Temperature: 230 °C.

  • MS Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-500.

• Data Analysis:

  • Identify peaks corresponding to starting materials, the desired product, and any unexpected byproducts.

  • Compare the mass spectra of unknown peaks to a spectral library (e.g., NIST, Wiley) for tentative identification.

  • Analyze the fragmentation patterns to confirm or propose structures for the byproducts.

Protocol 2: Isolation of an Unknown Byproduct by Preparative Thin-Layer Chromatography (TLC)

• Develop an Analytical TLC Method:

  • Screen different solvent systems (e.g., mixtures of hexane and ethyl acetate) to find a system that provides good separation between your desired product and the byproduct of interest.

• Prepare the Preparative TLC Plate:

  • Use a larger, thicker silica (B1680970) gel plate.

  • Carefully apply a concentrated solution of your crude reaction mixture as a narrow band across the origin of the plate.

• Develop the Plate:

  • Place the plate in a developing chamber with the chosen solvent system.

  • Allow the solvent to run up the plate until it is near the top.

• Visualize and Scrape:

  • Visualize the separated bands under UV light (if applicable) or by staining a small portion of the plate.

  • Carefully scrape the silica gel corresponding to the byproduct band into a clean vial.

• Extract the Byproduct:

  • Add a polar solvent (e.g., ethyl acetate, acetone) to the silica gel in the vial.

  • Vortex or sonicate the mixture to extract the compound.

  • Filter the mixture to remove the silica gel.

  • Evaporate the solvent to obtain the isolated byproduct.

• Characterization:

  • Subject the isolated byproduct to detailed spectroscopic analysis (NMR, MS, IR) to determine its structure.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Alkynes | OpenOChem Learn [learn.openochem.org]
• 5. fda.gov [fda.gov]
• 6. shimadzu.com [shimadzu.com]

Technical Support Center: Solvent Effects on the Reactivity of Oct-5-yn-1-ol

This technical support guide provides researchers, scientists, and drug development professionals with detailed information on the impact of solvents on the reactivity of Oct-5-yn-1-ol. It includes troubleshooting guides, frequently asked questions, experimental protocols, and data presentation to assist in optimizing experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving Oct-5-yn-1-ol, and how do solvents influence them?

A1: Oct-5-yn-1-ol typically undergoes intramolecular cyclization reactions, primarily through acid-catalyzed or metal-catalyzed pathways, to form cyclic ethers such as tetrahydropyran (B127337) derivatives. Solvents play a critical role in these transformations by influencing the stability of intermediates, the solubility of reagents, and the overall reaction rate and selectivity.

• Polar Protic Solvents (e.g., alcohols, water): These solvents can solvate both the starting material and any charged intermediates. While they can facilitate the formation of carbocations in acid-catalyzed reactions, they can also act as competing nucleophiles, potentially leading to undesired side products.

• Polar Aprotic Solvents (e.g., Dichloromethane (B109758) (DCM), Tetrahydrofuran (THF), Acetonitrile (B52724) (MeCN)): These are often the solvents of choice for cyclization reactions. They can dissolve the substrate and reagents effectively and stabilize polar intermediates without participating in the reaction. Dichloromethane and acetonitrile have been shown to be effective in similar cyclization reactions.

• Nonpolar Solvents (e.g., Toluene, Hexane): Reactions in nonpolar solvents are often slower or may not proceed at all, as they are less effective at stabilizing the polar transition states involved in cyclization.

Q2: I am observing low to no yield in the intramolecular cyclization of Oct-5-yn-1-ol. What are the potential causes and solutions?

A2: Low or no yield in the cyclization of Oct-5-yn-1-ol can stem from several factors, many of which are solvent-related.

• Inappropriate Solvent Choice: As mentioned, a polar aprotic solvent is often necessary for reactivity. If you are using a nonpolar solvent like toluene, consider switching to dichloromethane (DCM) or acetonitrile (MeCN).

• Insufficient Catalyst Activity: In acid-catalyzed reactions, the strength and concentration of the acid are crucial. If using a Lewis acid, ensure it is not quenched by impurities in the solvent. For gold-catalyzed reactions, the choice of ligand and co-catalyst can be critical and is influenced by the solvent.

• Reaction Temperature: The reaction may require heating to overcome the activation energy barrier. If running at room temperature, consider gradually increasing the temperature.

• Water Contamination: While a small amount of water can sometimes be beneficial in gold-catalyzed reactions, excessive water in other cyclizations can lead to side reactions or catalyst deactivation. Ensure you are using anhydrous solvents and reagents.

Q3: My reaction is producing a significant amount of side products. How can I improve the selectivity?

A3: The formation of side products is a common issue that can often be mitigated by adjusting the solvent and other reaction conditions.

• Solvent Polarity: The polarity of the solvent can influence the reaction pathway. A systematic screening of solvents with varying polarities can help identify the optimal medium for the desired transformation.

• Reaction Concentration: Running the reaction at a higher dilution can sometimes favor intramolecular cyclization over intermolecular side reactions.

• Temperature Control: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetic product.

• Choice of Catalyst: In metal-catalyzed reactions, the ligand on the metal center can significantly influence the selectivity. Experimenting with different ligands may be beneficial.

Quantitative Data Summary

The following table summarizes the expected solvent effects on the acid-catalyzed intramolecular cyclization of Oct-5-yn-1-ol to form a tetrahydropyran derivative. The data is compiled based on general principles observed for similar acetylenic alcohols.

Solvent	Dielectric Constant (ε)	Catalyst	Temperature (°C)	Reaction Time (h)	Yield (%) of Cyclic Ether
Dichloromethane (DCM)	8.93	p-TsOH	25	12	~75
Acetonitrile (MeCN)	37.5	p-TsOH	25	12	~70
Tetrahydrofuran (THF)	7.52	p-TsOH	25	24	~50
Toluene	2.38	p-TsOH	50	48	<10
Methanol	32.7	p-TsOH	25	12	~20 (with competing etherification)

Experimental Protocols

Acid-Catalyzed Intramolecular Cyclization of Oct-5-yn-1-ol

This protocol describes a general procedure for the acid-catalyzed intramolecular cyclization of Oct-5-yn-1-ol. Optimization of catalyst, temperature, and reaction time may be necessary.

Materials:

• Oct-5-yn-1-ol

• Anhydrous Dichloromethane (DCM)

• p-Toluenesulfonic acid (p-TsOH) or other suitable Lewis/Brønsted acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for elution

Procedure:

• Dissolve Oct-5-yn-1-ol (1.0 eq) in anhydrous dichloromethane (0.1 M) in a round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (e.g., nitrogen or argon).

• Add the acid catalyst (e.g., p-TsOH, 0.1 eq) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired cyclic ether.

Visualizations

Logical Relationship of Reaction Parameters

Caption: Interplay of key parameters in the cyclization of Oct-5-yn-1-ol.

Troubleshooting Workflow for Low Yield

Caption: A step-by-step guide to troubleshooting low reaction yields.

Technical Support Center: Catalyst Poisoning in Acetylenic Alcohol Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with catalyst poisoning during reactions involving acetylenic alcohols, particularly in catalytic hydrogenation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common problems encountered during the catalytic hydrogenation of acetylenic alcohols.

Q1: My hydrogenation reaction is extremely sluggish or shows no conversion at all. What are the likely causes?

A1: A stalled reaction is often a primary indicator of severe catalyst deactivation. The most probable causes include:

• Catalyst Poisoning: This is the most common issue. Trace impurities in your starting materials (acetylenic alcohol, solvent) or the hydrogen gas can act as potent poisons for palladium catalysts. Common culprits include sulfur compounds, nitrogen heterocycles, and halides.[1]

• Insufficient Catalyst Loading: Ensure you are using the correct amount of catalyst as specified by your protocol. The catalyst may not be properly dispersed in the reaction mixture.

• Poor Hydrogen Mass Transfer: Inadequate stirring or low hydrogen pressure can limit the availability of hydrogen at the catalyst surface, thus slowing down or stopping the reaction.[1]

• Improper Catalyst Handling or Activation: Some catalysts, especially pyrophoric ones like Palladium on Carbon (Pd/C), require careful handling under an inert atmosphere to prevent oxidation. If your catalyst requires a pre-reduction or activation step, ensure it was performed correctly.[1]

Q2: The reaction starts as expected, but then stops prematurely. What could be the problem?

A2: When a reaction begins but fails to reach completion, it often points to issues that develop as the reaction progresses:

• Catalyst Fouling (Coking): Acetylenic compounds, under certain conditions, can polymerize on the catalyst surface.[1] This forms carbonaceous deposits (often called "green oil") that physically block the active sites.[2] This is a common cause of deactivation in acetylene (B1199291) hydrogenation.

• Thermal Degradation (Sintering): If the reaction is exothermic and the temperature is not controlled, the metal nanoparticles on the catalyst support can agglomerate.[1][2] This process, known as sintering, reduces the active surface area of the catalyst, leading to a loss of activity.[1][2]

Q3: My reaction is producing the alkane instead of the desired alkene (over-reduction). How can I improve selectivity?

A3: Low selectivity towards the alkene is a sign of excessive catalyst activity. To control the reaction and prevent over-reduction, consider the following:

• Use a Selectively Poisoned Catalyst: For the partial hydrogenation of an alkyne to a cis-alkene, a "poisoned" catalyst like Lindlar's catalyst is the standard choice.[1] Lindlar's catalyst is typically palladium on calcium carbonate or barium sulfate, intentionally deactivated with lead acetate (B1210297) and often quinoline.[3] This controlled poisoning reduces the catalyst's activity just enough to prevent the hydrogenation of the alkene product.[4][5]

• Introduce a Catalyst Inhibitor: If you are not using a pre-poisoned catalyst, you can add a controlled amount of an inhibitor, such as quinoline, to the reaction mixture.[1] This will temper the catalyst's activity and improve selectivity for the alkene.

• Control Hydrogen Pressure: High hydrogen pressure can favor over-reduction. Reducing the pressure can often improve selectivity.[1]

• Introduce Carbon Monoxide (CO): In some industrial processes, small amounts of CO are intentionally added to the feed. CO can selectively poison sites responsible for ethylene (B1197577) hydrogenation, thereby increasing selectivity.[6]

Q4: How can I determine if my starting materials contain catalyst poisons?

A4: A simple and effective way to test for the presence of catalyst poisons is to perform a "spiking experiment":

• Establish a Baseline: Run the reaction with a known pure substrate and solvent under your standard conditions and monitor the reaction rate.

• Spike the Reaction: Repeat the baseline experiment, but add a small amount of the suspect new batch of acetylenic alcohol or solvent to the mixture.

• Compare Results: A significant decrease in the reaction rate or a complete halt of the reaction in the spiked experiment strongly indicates the presence of a catalyst poison in the new material.[1]

Q5: Can a deactivated or poisoned catalyst be regenerated?

A5: The possibility of regeneration depends on the cause of deactivation:

• Fouling/Coking: Catalysts deactivated by carbon deposits can often be regenerated through controlled oxidation (burning off the coke) followed by a reduction step.[1]

• Reversible Poisoning: Some poisons that are weakly adsorbed can sometimes be removed by washing the catalyst with appropriate solvents or by thermal treatment.[1]

• Irreversible Poisoning: Strong chemisorption of poisons like sulfur or heavy metals is often irreversible, and the catalyst will need to be replaced.[1]

Data Presentation: Impact of Common Catalyst Poisons

The following table summarizes the effects of various poisons on palladium-based catalysts. The concentration levels at which these poisons become detrimental can be extremely low.

Poison Class	Specific Examples	Typical Source	Effect on Catalyst	Effective Concentration
Sulfur Compounds	Hydrogen sulfide (B99878) (H₂S), Thiophenes, Mercaptans	Impurities in starting materials or solvents	Strong, often irreversible poisoning by blocking active sites.[1]	Parts per billion (ppb) to parts per million (ppm)
Nitrogen Compounds	Quinoline, Pyridine, Amines	Intentionally added for selectivity control; impurities	Reversible poisoning; reduces activity but increases selectivity.[1][7]	Micromolar (µM) to millimolar (mM) concentrations can significantly alter selectivity.[1]
Carbon Monoxide (CO)	Impurity in hydrogen gas; process additive	Blocks hydrogen adsorption sites, selectively inhibiting alkene hydrogenation.	Partial pressure as low as 0.1-1.0 Torr can significantly impact activity.[4]
Halogen Compounds	Chlorides, Bromides	Impurities from previous synthetic steps	Can affect performance even at very low concentrations.[8]	ppm levels
Heavy Metals	Lead (Pb), Mercury (Hg), Arsenic (As)	Intentionally added (Pb); feedstock contamination	Irreversible poisoning by strong adsorption or alloy formation.	ppb to ppm levels
Acetylenic Substrates	The reactant itself	High concentrations or elevated temperatures	Fouling through oligomerization/polymerization ("coking" or "green oil").	Dependent on reaction conditions

Table 1: Summary of common catalyst poisons and their effects.

Experimental Protocols

Protocol 1: Standard Hydrogenation of an Acetylenic Alcohol using Pd/C

This protocol outlines a general laboratory procedure for the complete hydrogenation of an acetylenic alcohol to the corresponding saturated alcohol.

Materials:

• Acetylenic alcohol substrate

• 10% Palladium on Carbon (Pd/C) catalyst (typically 1-5 mol% of palladium)

• Anhydrous, degassed solvent (e.g., ethanol, ethyl acetate)

• Hydrogen gas supply (balloon or regulated cylinder)

• Three-neck round-bottom flask equipped with a magnetic stir bar, gas inlet, and septum

Procedure:

• Setup: Add the acetylenic alcohol and solvent to the reaction flask.

• Inerting: Seal the flask and purge the system with an inert gas (e.g., nitrogen or argon) for 5-10 minutes to remove all oxygen. This is a critical safety step as Pd/C can be pyrophoric.

• Catalyst Addition: Under a positive pressure of inert gas, carefully add the Pd/C catalyst.

• Hydrogen Introduction: Evacuate the flask and backfill with hydrogen. Repeat this cycle 3-5 times to ensure a pure hydrogen atmosphere.

• Reaction: Stir the mixture vigorously at the desired temperature (e.g., room temperature) and pressure (e.g., atmospheric, from a balloon).

• Monitoring: Track the reaction's progress by monitoring hydrogen uptake or by analyzing aliquots using TLC, GC, or NMR.

• Work-up: Once the reaction is complete, purge the flask with an inert gas to remove excess hydrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the catalyst. Caution: Do not allow the filtered catalyst to dry on the filter paper, as it can ignite upon contact with air. Keep it wet with solvent.

• Product Isolation: Remove the solvent from the filtrate under reduced pressure to obtain the crude product, which can then be purified.

Protocol 2: Regeneration of a Coked (Fouled) Palladium Catalyst

This procedure is for regenerating a catalyst that has been deactivated by the deposition of carbonaceous residues. Caution: This involves high temperatures and should be performed with appropriate safety measures.

Materials:

• Spent (coked) catalyst

• Tube furnace with temperature control

• Quartz or ceramic tube

• Gas supply (Nitrogen, dilute air/oxygen, dilute hydrogen)

Procedure:

• Catalyst Preparation: Place the spent, dried catalyst in the center of the tube furnace.

• Inert Purge: Purge the system with a flow of nitrogen gas to remove any air.

• Oxidation (Coke Removal): While maintaining a slow flow of gas, gradually switch from pure nitrogen to a dilute air or oxygen stream (e.g., 2-5% O₂ in N₂). Slowly ramp the temperature to 300-400°C and hold for 2-4 hours. This controlled burn-off removes the carbon deposits. A rapid temperature increase must be avoided.

• Cooling: After the oxidation step, switch back to a pure nitrogen flow and allow the catalyst to cool to room temperature.

• Reduction (Reactivation): Once cool, switch the gas to a dilute hydrogen stream (e.g., 5% H₂ in N₂). Heat the catalyst to an appropriate reduction temperature (e.g., 100-200°C) for 2-4 hours to reduce the oxidized palladium back to its active metallic state.

• Final Cooling and Storage: Cool the catalyst to room temperature under a flow of inert gas. The regenerated catalyst should be stored under an inert atmosphere.

Protocol 3: Analytical Identification of Sulfur Poisons in a Reaction Mixture

This protocol provides a general workflow for identifying volatile sulfur-containing poisons using Gas Chromatography-Mass Spectrometry (GC-MS) with a Sulfur Chemiluminescence Detector (SCD). An SCD is highly selective for sulfur compounds.

Materials:

• Reaction mixture sample (or individual components: solvent, starting material)

• High-purity standards of suspected sulfur compounds (e.g., thiophene, methyl mercaptan)

• GC-MS/SCD system

• Appropriate GC column (e.g., DB-Sulfur SCD column)

Procedure:

• Sample Preparation: Dilute a sample of the reaction mixture, solvent, or starting material in a high-purity solvent (e.g., isooctane).

• Instrument Setup: Configure the GC-MS/SCD system. The column effluent is split between the MS and the SCD. This allows for the selective detection of sulfur compounds by the SCD and their simultaneous identification by the MS.

• Analysis: Inject the prepared sample into the GC system.

• Data Interpretation:

  • The SCD chromatogram will show peaks only for sulfur-containing compounds.

  • Correlate the retention times of the peaks from the SCD chromatogram with the total ion chromatogram (TIC) from the MS.

  • Analyze the mass spectrum of any peak that corresponds to a signal on the SCD to identify the specific sulfur compound by comparing it to a spectral library or a pure standard. This dual-detector setup provides confident identification of trace sulfur contaminants.

Visualizations

References

• 1. Selectivity of the Lindlar catalyst in alkyne semi-hydrogenation: a direct liquid-phase adsorption study - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY01016F [pubs.rsc.org]
• 2. Lindlar catalyst - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Lindlar Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 5. The Hydrogenation of Acetylene Catalyzed by Palladium: Hydrogen Pressure Dependence | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. preprints.org [preprints.org]

Technical Support Center: Optimizing Temperature and Pressure for High-Yield Synthesis

Welcome to the Technical Support Center for optimizing temperature and pressure in high-yield chemical synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for troubleshooting common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: How do temperature and pressure fundamentally influence reaction yield?

A1: Temperature and pressure are critical parameters that govern both the rate and equilibrium of a chemical reaction, directly impacting the yield of the desired product.

• Temperature: Primarily affects reaction kinetics.[1] Increasing the temperature generally increases the reaction rate by providing molecules with sufficient energy to overcome the activation energy barrier.[2] However, for exothermic reactions, higher temperatures can shift the equilibrium towards the reactants, decreasing the theoretical maximum yield according to Le Chatelier's principle.[3] Conversely, for endothermic reactions, increasing the temperature favors product formation.[4] Excessive temperatures can also lead to the degradation of reactants, products, or catalysts, and promote the formation of unwanted byproducts.[1]

• Pressure: Significantly influences reactions involving gaseous reactants or products.[5] According to Le Chatelier's principle, increasing the pressure will shift the equilibrium to the side of the reaction with fewer moles of gas.[6] This is a key principle in industrial processes like the Haber-Bosch synthesis of ammonia.[3] For liquid-phase reactions, high pressure can increase the concentration of dissolved gases, enhance molecular collisions, and can also influence solvent properties, thereby affecting reaction rates and selectivity.[7]

Q2: What are the initial signs that my reaction temperature or pressure is suboptimal?

A2: Several indicators can suggest that your reaction conditions are not optimized:

• Low or inconsistent yield: This is the most direct sign of a problem.

• Formation of byproducts: Unexpected peaks in your analytical data (HPLC, GC-MS, NMR) can indicate that side reactions are occurring, which are often temperature-dependent.[1]

• Reaction stalling: If the reaction does not proceed to completion, the temperature may be too low to provide sufficient activation energy, or a catalyst may be inactive under the applied conditions.

• Rapid, uncontrolled temperature increase (thermal runaway): This is a serious safety concern, particularly in exothermic reactions, and indicates that the rate of heat generation is exceeding the capacity of your cooling system.[8]

• Inconsistent results between batches: This points to poor control over reaction parameters, including temperature and pressure.[1]

Q3: How does pressure affect my catalyst's performance and stability?

A3: Pressure can have a multifaceted impact on catalysts:

• Enhanced Activity: For reactions involving gaseous reactants, higher pressure increases the concentration of gas molecules at the catalyst's surface, which can improve catalytic performance.[8]

• Structural Changes: High pressure can influence the structure of the catalyst. For instance, in some systems, higher hydrogen pressure can promote greater hydrogen uptake and trigger phase transformations in the catalyst support.[9]

• Deactivation: Some catalysts may deactivate under high pressure due to phenomena like pore blocking or changes in surface properties.[8] Conversely, in some cases, pressure can prevent the desorption of key species from the catalyst surface, enhancing stability.[9]

• Poisoning: While not a direct effect of pressure itself, the concentration of gaseous poisons in the feedstock will increase with pressure, potentially accelerating catalyst deactivation.[10]

Q4: When should I consider using high-pressure conditions for my synthesis?

A4: High-pressure conditions are often employed to:

• Increase the concentration of gaseous reactants: This is common in reactions like hydrogenation and carbonylation to improve reaction rates.

• Shift the equilibrium towards products: For reactions where the number of moles of gaseous products is less than the reactants, high pressure will favor product formation.[6]

• Run reactions above the solvent's boiling point: A closed high-pressure system allows for heating a reaction to temperatures above the solvent's normal boiling point, which can significantly accelerate slow reactions.[7]

• Influence stereoselectivity and regioselectivity: In some cases, high pressure can alter the transition state of a reaction, leading to different product selectivities.

Q5: How can I safely manage highly exothermic reactions when optimizing temperature?

A5: Managing exothermic reactions, especially during scale-up, is crucial for safety. Key strategies include:

• Controlled Reagent Addition: Add the limiting reagent slowly and at a controlled rate to manage the rate of heat generation.[11]

• Efficient Cooling: Ensure your reactor is equipped with an adequate cooling system, such as a cooling jacket or internal cooling coils.[1]

• Dilution: Running the reaction at a lower concentration can help to dissipate the heat more effectively.[12]

• Semi-Batch Processing: In a semi-batch process, one or more reactants are added continuously to the reactor, allowing for better control over the reaction rate and temperature.[13]

• Calorimetry Studies: Perform reaction calorimetry studies at a small scale to understand the heat of reaction and the maximum rate of heat release before scaling up.[1]

Troubleshooting Guides

Issue 1: Low Yield in a Catalytic Hydrogenation Reaction

If you are experiencing low yields in a catalytic hydrogenation reaction, consider the following troubleshooting steps in a systematic manner.

Troubleshooting Workflow for Low-Yield Hydrogenation

Caption: A step-by-step workflow for troubleshooting low yields in catalytic hydrogenation reactions.

Issue 2: Formation of Byproducts in an Oxidation Reaction

The formation of byproducts is a common issue in oxidation reactions, often due to over-oxidation or side reactions favored by incorrect temperatures.

Decision Tree for Managing Byproducts in Oxidation

Caption: A decision tree for troubleshooting temperature-related byproduct formation in oxidation reactions.

Data Presentation

The following tables provide a summary of typical temperature and pressure conditions for common high-yield synthesis reactions. Note that optimal conditions are highly substrate-dependent and should be optimized for each specific case.

Table 1: Typical Conditions for Catalytic Hydrogenation of Nitroarenes

Catalyst	Temperature (°C)	Hydrogen Pressure (bar)	Typical Yield (%)	Notes
Pd/C	25 - 80	1 - 10	>95	Highly active, may require lower temperatures for sensitive functional groups.[2][14]
PtO₂ (Adams' catalyst)	25 - 50	1 - 5	>95	Effective under mild conditions.
Raney Nickel	50 - 150	20 - 100	>90	Cost-effective but often requires higher temperatures and pressures.[15]
Ru/C	80 - 120	20 - 70	>90	Can be selective for certain functional groups.

Table 2: Conditions for Oxidation of Alcohols to Aldehydes

Reagent/Catalyst System	Temperature (°C)	Pressure (bar)	Typical Yield (%)	Notes
Swern Oxidation (DMSO, (COCl)₂)	-78 to -60	Atmospheric	>90	Mild conditions, suitable for sensitive substrates.[9][16]
Dess-Martin Periodinane (DMP)	20 - 25 (Room Temp)	Atmospheric	>90	Mild, but the reagent is explosive under certain conditions.[17]
PCC (Pyridinium chlorochromate)	20 - 25 (Room Temp)	Atmospheric	80 - 95	Chromium-based, raising environmental concerns.
TEMPO/NaOCl	0 - 25	Atmospheric	>90	Catalytic method, often used in industrial settings.
Catalytic (e.g., Cu/TEMPO) with O₂/Air	25 - 100	1 - 10	>90	"Green" oxidation method, requires pressure for sufficient O₂.[18]

Table 3: Conditions for Diels-Alder Reactions

Diene/Dienophile Pair	Solvent	Temperature (°C)	Pressure	Typical Yield (%)
Furan + Maleimide	Dichloromethane (B109758)	40	Atmospheric	High
Cyclopentadiene + Methyl Acrylate	None (Neat)	25	Atmospheric	>90
Anthracene + Maleic Anhydride	Xylene	140 (Reflux)	Atmospheric	>90
Thiophene + Maleimide	Dichloromethane	25 (Room Temp)	Atmospheric (with Lewis Acid)	High
Thiophene + Dienophile	None (Neat)	100	8 kbar	up to 93

Experimental Protocols

Protocol 1: General Procedure for High-Pressure Catalytic Hydrogenation of Nitrobenzene (B124822)

This protocol outlines a general procedure for the hydrogenation of nitrobenzene to aniline (B41778) using a palladium on carbon (Pd/C) catalyst in a high-pressure reactor.

Materials:

• Nitrobenzene

• 10% Palladium on Carbon (Pd/C)

• Methanol (B129727) (or other suitable solvent)

• High-pressure autoclave (e.g., Parr hydrogenator)

• Hydrogen gas source

Procedure:

• Reactor Setup: Ensure the high-pressure reactor is clean and dry. Add a magnetic stir bar.

• Charging the Reactor: In a fume hood, charge the reactor with nitrobenzene (1.0 eq), methanol (as solvent), and 10% Pd/C (typically 1-5 mol% of Pd relative to the substrate).

• Sealing and Purging: Seal the reactor according to the manufacturer's instructions. Purge the reactor with an inert gas (e.g., nitrogen or argon) three times to remove all oxygen.

• Pressurizing with Hydrogen: After purging, pressurize the reactor with hydrogen gas to the desired pressure (e.g., 5 bar).

• Reaction: Begin vigorous stirring and heat the reaction to the desired temperature (e.g., 40°C). Monitor the reaction progress by observing the drop in hydrogen pressure. The reaction is typically complete when hydrogen uptake ceases.

• Cooling and Depressurizing: Once the reaction is complete, stop heating and allow the reactor to cool to room temperature. Carefully and slowly vent the excess hydrogen pressure in a well-ventilated area.

• Purging: Purge the reactor with an inert gas three times to remove any residual hydrogen.

• Workup: Open the reactor and filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Rinse the Celite pad with the reaction solvent.

• Isolation: Remove the solvent from the filtrate under reduced pressure to yield the crude aniline. The product can be further purified by distillation or chromatography if necessary.

Protocol 2: Swern Oxidation of a Primary Alcohol to an Aldehyde

This protocol describes the oxidation of a primary alcohol to an aldehyde using Swern oxidation conditions, which are performed at low temperatures.[9][16]

Materials:

• Primary alcohol

• Oxalyl chloride

• Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (B128534) (TEA)

• Anhydrous dichloromethane (DCM)

• Dry ice/acetone bath

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a stir bar, thermometer, and nitrogen inlet, dissolve oxalyl chloride (1.5 eq) in anhydrous DCM.

• Activation of DMSO: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add a solution of DMSO (2.2 eq) in anhydrous DCM dropwise, ensuring the internal temperature does not rise above -60 °C. Stir the mixture for 15 minutes.

• Addition of Alcohol: Add a solution of the primary alcohol (1.0 eq) in anhydrous DCM dropwise to the reaction mixture, again maintaining the temperature at -78 °C. Stir for 30-45 minutes.

• Formation of Aldehyde: Add triethylamine (5.0 eq) dropwise to the reaction mixture. A thick white precipitate will form.

• Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours. Quench the reaction by adding water.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and wash sequentially with a dilute acid solution (e.g., 1M HCl), water, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude aldehyde. The product can be purified by flash column chromatography.

Visualizations

Le Chatelier's Principle in Action: Optimizing an Exothermic Gas-Phase Reaction

The following diagram illustrates how changes in temperature and pressure shift the equilibrium of a generic reversible, exothermic gas-phase reaction (A(g) + 2B(g) ⇌ C(g)), guiding the optimization of conditions for high yield.

Caption: The impact of temperature and pressure on an exothermic, gas-phase reaction equilibrium.

References

• 1. amarequip.com [amarequip.com]
• 2. researchgate.net [researchgate.net]
• 3. njhjchem.com [njhjchem.com]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. graphviz.org [graphviz.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. How to Optimize Performance in Alkene Hydrogenation Catalysts [catalysts.com]
• 8. benchchem.com [benchchem.com]
• 9. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 10. ammoniaknowhow.com [ammoniaknowhow.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 13. fauske.com [fauske.com]
• 14. researchgate.net [researchgate.net]
• 15. aidic.it [aidic.it]
• 16. benchchem.com [benchchem.com]
• 17. Alcohol to Aldehyde - Common Conditions [commonorganicchemistry.com]
• 18. researchgate.net [researchgate.net]

avoiding polymerization of Oct-5-yn-1-ol during storage

Welcome to the Technical Support Center for Oct-5-yn-1-ol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the storage and handling of this valuable research chemical. Here you will find troubleshooting guides and frequently asked questions to ensure the stability and integrity of your Oct-5-yn-1-ol samples.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for Oct-5-yn-1-ol during storage?

A1: The primary cause of degradation for Oct-5-yn-1-ol is polymerization. The carbon-carbon triple bond in the alkyne functionality is susceptible to radical-initiated or transition metal-catalyzed polymerization, leading to the formation of undesirable oligomers and polymers. This process can be accelerated by elevated temperatures, exposure to light, and the presence of oxygen or metallic impurities.

Q2: What are the ideal storage conditions for long-term stability of Oct-5-yn-1-ol?

A2: To ensure the long-term stability of Oct-5-yn-1-ol, it is recommended to store it at low temperatures, under an inert atmosphere, and protected from light. For optimal preservation, storage at -20°C or below is advised. The container should be tightly sealed and the headspace filled with an inert gas such as argon or nitrogen to minimize exposure to oxygen.

Q3: Should I use a polymerization inhibitor with Oct-5-yn-1-ol?

A3: Yes, the use of a polymerization inhibitor is highly recommended, especially for long-term storage. Common free-radical inhibitors such as Butylated Hydroxytoluene (BHT) or Hydroquinone (HQ) can be added in small concentrations (typically 10-200 ppm) to prevent the initiation of polymerization.[1][2] A structurally similar compound, cis-5-Octen-1-ol, is commercially available with α-tocopherol as a stabilizer.

Q4: How can I tell if my Oct-5-yn-1-ol has started to polymerize?

A4: Visual inspection may reveal an increase in viscosity, cloudiness, or the formation of a solid precipitate. However, the most reliable methods for detecting polymerization are analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS). Changes in the proton NMR spectrum, such as the disappearance or broadening of the alkyne proton signals, or the appearance of new, broad peaks, can indicate polymerization. GC-MS analysis can be used to detect the presence of higher molecular weight oligomers.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the storage and use of Oct-5-yn-1-ol.

Problem 1: The sample has become viscous or contains solid particles.

• Possible Cause: Polymerization has occurred.

• Solution:

  • Assess the extent of polymerization: Analyze a small aliquot of the sample using ¹H NMR. If the characteristic alkyne proton signals are significantly diminished or absent, the material has likely polymerized to a significant extent and may not be suitable for your experiment.

  • Purification (for partial polymerization): If polymerization is minimal, you may be able to purify the remaining monomer by vacuum distillation or column chromatography. However, be aware that heating during distillation can promote further polymerization.

  • Prevention for future samples: Review your storage procedures. Ensure the compound is stored at or below -20°C, under an inert atmosphere, and with an appropriate inhibitor.

Problem 2: Inconsistent results in reactions using Oct-5-yn-1-ol.

• Possible Cause 1: Partial degradation or polymerization of the starting material.

• Solution:

  • Verify Purity: Before use, routinely check the purity of your Oct-5-yn-1-ol stock using NMR or GC-MS.

  • Use Fresh Aliquots: Avoid using material from a container that has been opened multiple times over a long period. It is best practice to aliquot the material into smaller, single-use vials upon receipt.

• Possible Cause 2: Presence of oxidative impurities.

• Solution:

  • Inert Atmosphere: Ensure that all handling and transfers of Oct-5-yn-1-ol are performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

  • Degas Solvents: Use properly degassed solvents for your reactions to minimize the presence of dissolved oxygen.

Data Presentation

The following table summarizes recommended storage conditions and the suggested concentrations for common polymerization inhibitors to maintain the stability of Oct-5-yn-1-ol.

Parameter	Recommended Condition	Inhibitor (if used)	Concentration (ppm)	Expected Stability
Temperature	-20°C or below	BHT or Hydroquinone	50-200	Stable for >12 months with minimal degradation.
2-8°C	BHT or Hydroquinone	100-200	Suitable for short to medium-term storage (up to 6 months).[3]
Room Temperature (~20-25°C)	BHT or Hydroquinone	>200	Not recommended for long-term storage; risk of polymerization increases.
Atmosphere	Inert (Argon or Nitrogen)	-	-	Minimizes oxidation and moisture-related side reactions.
Air	BHT or Hydroquinone	>200	Higher risk of oxidation and polymerization; not recommended.
Light Exposure	Stored in an amber vial or protected from light	-	-	Prevents photo-initiated polymerization.
Exposed to ambient light	BHT or Hydroquinone	>200	Increased risk of polymerization.

Experimental Protocols

Protocol 1: Quality Control of Oct-5-yn-1-ol using ¹H NMR Spectroscopy

Objective: To assess the purity and detect the presence of oligomers in an Oct-5-yn-1-ol sample.

Materials:

• Oct-5-yn-1-ol sample

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% (v/v) Tetramethylsilane (TMS)

• NMR tube

• Pipettes

Procedure:

• Prepare a sample for NMR analysis by dissolving approximately 5-10 mg of Oct-5-yn-1-ol in ~0.6 mL of CDCl₃ in a clean, dry NMR tube.

• Acquire a ¹H NMR spectrum using a standard proton experiment.

• Data Analysis:

  • Purity Assessment: Integrate the characteristic peaks of Oct-5-yn-1-ol and any impurity peaks. The protons adjacent to the alkyne and the hydroxyl group will have distinct chemical shifts.

  • Detection of Polymerization: Look for the appearance of broad signals, particularly in the aliphatic region, and a decrease in the intensity or broadening of the sharp signals corresponding to the monomer, especially the protons on the carbons adjacent to the triple bond.

Protocol 2: Detection of Oligomers by GC-MS

Objective: To identify the presence of dimers, trimers, and other low-molecular-weight oligomers of Oct-5-yn-1-ol.

Materials:

• Oct-5-yn-1-ol sample

• High-purity solvent (e.g., dichloromethane (B109758) or ethyl acetate)

• GC-MS instrument with a suitable capillary column (e.g., a non-polar or medium-polarity column)

Procedure:

• Prepare a dilute solution of the Oct-5-yn-1-ol sample (e.g., 1 mg/mL) in the chosen solvent.

• Inject a small volume (e.g., 1 µL) of the solution into the GC-MS.

• Use a temperature program that starts at a low temperature (e.g., 50°C) and ramps up to a high temperature (e.g., 300°C) to elute both the monomer and any potential higher-boiling oligomers.

• Data Analysis:

  • The monomer will appear as a sharp peak at a specific retention time.

  • The presence of oligomers will be indicated by peaks at longer retention times.

  • The mass spectrum of these later-eluting peaks can be analyzed to confirm their identity as dimers, trimers, etc., based on their molecular weights.

Visualizations

Caption: Troubleshooting workflow for suspected polymerization of Oct-5-yn-1-ol.

Caption: Recommended workflow for the storage and handling of Oct-5-yn-1-ol.

References

• 1. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Difficult Deprotection of Silyl-Protected Alkynols

Welcome to the technical support center for the deprotection of silyl-protected alkynols. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable solutions to common challenges encountered during this critical synthetic step.

Frequently Asked Questions (FAQs)

Q1: My silyl (B83357) ether deprotection is sluggish or incomplete. What are the common causes and how can I drive the reaction to completion?

A1: Incomplete deprotection is a frequent issue, often stemming from the stability of the silyl ether and suboptimal reaction conditions. Key factors include:

• Steric Hindrance: Bulky silyl groups like triisopropylsilyl (TIPS) and tert-butyldiphenylsilyl (TBDPS) are sterically hindered, making nucleophilic attack by the deprotecting agent difficult. The steric environment around the hydroxyl group also plays a significant role.

• Reagent Quality and Stoichiometry: Fluoride-based reagents such as tetrabutylammonium (B224687) fluoride (B91410) (TBAF) are hygroscopic, and their efficacy can be diminished by water content. Ensure you are using a fresh or properly stored reagent. Additionally, an insufficient amount of the deprotecting agent may not be enough to drive the reaction to completion, especially for robust silyl ethers. It is common to use an excess of the fluoride source.[1]

• Reaction Time and Temperature: Deprotection of sterically hindered silyl ethers may require longer reaction times or elevated temperatures.[1] However, be aware that prolonged heating can lead to side reactions and decomposition of sensitive substrates.[1]

Troubleshooting Steps:

• Verify Reagent Quality: Use a fresh bottle of your deprotection reagent. For TBAF, a 1M solution in THF is standard.

• Increase Reagent Equivalents: Gradually increase the equivalents of your deprotecting agent. For TBAF-mediated deprotections, using 1.5 to 2.0 equivalents per silyl ether can be effective.[1]

• Elevate the Temperature: Gently heat the reaction mixture. Monitor the reaction closely by TLC to avoid product degradation.

• Change the Solvent: The choice of solvent can significantly impact reaction rates. For fluoride-based reagents, polar aprotic solvents like THF or acetonitrile (B52724) are common. For base-catalyzed methods, protic solvents like methanol (B129727) are often employed.[1]

Q2: I am observing significant side product formation and/or decomposition of my starting material or product. What are the likely causes and how can I minimize these issues?

A2: Side reactions and decomposition are often linked to the basicity of the deprotection conditions, especially when using TBAF. The terminal alkyne itself can also be unstable under certain conditions.

• Basicity of TBAF: Commercial TBAF solutions contain trace amounts of water and can be basic, leading to the decomposition of base-sensitive substrates.[2] This can be particularly problematic for molecules with other sensitive functional groups.

• Alkyne Instability: Terminal alkynes can be unstable and may undergo oligomerization or other undesired reactions under basic conditions or in the presence of certain metal ions.[3]

• Reaction with Fluoride: In some cases, the fluoride ion can react with other parts of the molecule, especially if there are good leaving groups present.

Mitigation Strategies:

• Buffered TBAF: To counter the basicity of TBAF, consider buffering the reaction with a mild acid like acetic acid.

• Alternative Fluoride Sources: Reagents like HF-pyridine or triethylamine (B128534) trihydrofluoride (Et3N·3HF) are less basic than TBAF and can be a good alternative for base-sensitive substrates. Note that these reagents are corrosive and require special handling in plasticware.

• Non-Fluoride Methods: For substrates that are sensitive to fluoride, consider acid-catalyzed deprotection (e.g., CSA, PPTS in methanol) or other milder methods.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent degradation of sensitive products.

Q3: My deprotected alkynol is proving to be very polar and difficult to isolate from the reaction mixture, especially after using TBAF. What are some effective workup procedures?

A3: The removal of tetrabutylammonium salts from polar products is a common challenge. Standard aqueous workups can lead to significant product loss for water-soluble compounds.[4][5]

Recommended Workup Procedure for Polar Products:

A highly effective method involves the use of a sulfonic acid ion-exchange resin (e.g., DOWEX 50WX8) and calcium carbonate.[4][5]

• After the reaction is complete, add calcium carbonate (powder) and the ion-exchange resin to the reaction mixture.

• Stir the suspension vigorously for 1-2 hours. Methanol can be added to aid stirring.[4][6]

• Filter the mixture through a pad of Celite to remove the resin and inorganic salts.

• Thoroughly wash the filter cake with a polar solvent like methanol to ensure full recovery of your product.

• Combine the filtrate and washings and concentrate under reduced pressure.

This non-aqueous workup sequesters the tetrabutylammonium cation on the resin and precipitates fluoride as insoluble calcium fluoride, allowing for easy removal by filtration and avoiding product loss in an aqueous phase.[4][6]

Comparative Data on Deprotection Methods

The selection of a deprotection method depends on the specific silyl ether and the overall functionality of the molecule. The following tables provide a comparative overview of common deprotection reagents for different silyl ethers on alkynols.

Table 1: Deprotection of TBDMS-Protected Alkynols

Reagent	Solvent	Temperature (°C)	Time	Typical Yield (%)	Notes
TBAF (1.1-1.5 equiv)	THF	0 to RT	1-4 h	85-95	Can be basic; may require buffering with AcOH for sensitive substrates.
HF-Pyridine	THF/Pyridine (B92270)	0 to RT	2-12 h	80-90	Good for base-sensitive substrates; requires plasticware.[7]
CSA (cat.)	MeOH	RT	1-3 h	88-97	Mild acidic conditions; good for fluoride-sensitive substrates.
PPTS (cat.)	EtOH	50	12-24 h	75-90	Very mild acidic conditions; may require longer reaction times.

Table 2: Deprotection of TIPS-Protected Alkynols

Reagent	Solvent	Temperature (°C)	Time	Typical Yield (%)	Notes
TBAF (1.5-2.0 equiv)	THF	RT to 60	12-48 h	70-85	More forcing conditions often required due to steric bulk.
HF-Pyridine	THF/Pyridine	RT	24-72 h	60-80	Slower than with TBDMS ethers.[7]
AgF (1.5 equiv)	Methanol	RT	3-6 h	~80	Milder alternative for TIPS deprotection, especially on alkynes.

Experimental Protocols

Protocol 1: General Procedure for TBAF Deprotection of a TBDMS-Protected Alkynol

• Dissolve the TBDMS-protected alkynol (1.0 equiv) in anhydrous THF (0.1 M).

• Cool the solution to 0 °C in an ice bath under an inert atmosphere.

• Add a 1.0 M solution of TBAF in THF (1.2 equiv) dropwise.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (B1210297) (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Deprotection of a Base-Sensitive TBDMS-Alkynol using Buffered TBAF

• In a separate flask, add glacial acetic acid (1.2 equiv) to a 1.0 M solution of TBAF in THF (1.2 equiv) at 0 °C and stir for 10 minutes.

• In the reaction flask, dissolve the TBDMS-protected alkynol (1.0 equiv) in anhydrous THF (0.1 M) and cool to 0 °C.

• Add the pre-buffered TBAF/acetic acid solution dropwise to the alkynol solution.

• Stir at room temperature and monitor by TLC.

• Proceed with the workup as described in Protocol 1.

Protocol 3: Deprotection of a TIPS-Protected Alkynol using HF-Pyridine

Caution: HF-Pyridine is corrosive and toxic. Handle with extreme care in a well-ventilated fume hood using appropriate personal protective equipment and plasticware.

• In a plastic vial, dissolve the TIPS-protected alkynol (1.0 equiv) in a mixture of THF and pyridine (e.g., 10:1 v/v).

• Cool the solution to 0 °C.

• Slowly add HF-pyridine complex to the stirred solution.

• Allow the reaction to warm to room temperature and stir until TLC indicates completion.

• Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extract the mixture with dichloromethane (B109758) (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography.

Troubleshooting Workflows & Diagrams

The following diagrams illustrate logical workflows for troubleshooting common issues during the deprotection of silyl-protected alkynols.

Caption: General troubleshooting workflow for silyl ether deprotection.

Caption: Decision tree for selecting an appropriate deprotection reagent.

References

• 1. benchchem.com [benchchem.com]
• 2. Fluorohydration of alkynes via I(I)/I(III) catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oligomerization and hydroamination of terminal alkynes promoted by the cationic organoactinide compound [(Et2N)3U][BPh4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Operationally simple and efficient workup procedure for TBAF-mediated desilylation: application to halichondrin synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Chemoselective Deprotection of Triethylsilyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H and 13C NMR spectral analysis of Oct-5-yn-1-ol

A comprehensive guide to the ¹H and ¹³C NMR spectral analysis of Oct-5-yn-1-ol, presented in comparison with its structural isomers. This guide is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis, providing objective data and detailed experimental protocols.

Comparative ¹H and ¹³C NMR Spectral Data

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for Oct-5-yn-1-ol and the experimental data for its isomers. These comparisons are crucial for the structural elucidation and differentiation of these closely related compounds.

Compound	Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Oct-5-yn-1-ol (Predicted)	1	3.65 (t)	62.0
2	1.60 (m)	32.0
3	1.55 (m)	22.0
4	2.15 (m)	15.5
5	-	80.5
6	-	79.5
7	2.10 (q)	12.5
8	1.05 (t)	14.0
1-Octyn-3-ol (Experimental)	1	2.45 (d)	83.3
2	4.35 (t)	72.5
3	-	61.5
4	1.55 (m)	37.5
5	1.35 (m)	25.0
6	1.30 (m)	31.5
7	1.30 (m)	22.5
8	0.90 (t)	14.0
2-Octyn-1-ol (Experimental)	1	4.20 (t)	51.0
2	-	86.0
3	-	74.5
4	2.20 (t)	18.5
5	1.45 (m)	31.0
6	1.35 (m)	22.0
7	1.30 (m)	-
8	0.90 (t)	14.0
3-Octyn-1-ol (Experimental)	1	3.70 (t)	61.0
2	2.40 (t)	23.0
3	-	81.5
4	-	78.0
5	2.15 (m)	18.5
6	1.45 (m)	31.0
7	1.35 (m)	22.0
8	0.90 (t)	14.0
7-Octyn-1-ol (Experimental)	1	3.65 (t)	62.5
2	1.60 (m)	32.0
3	1.45 (m)	25.5
4	1.55 (m)	28.5
5	1.55 (m)	28.5
6	2.20 (dt)	18.5
7	-	84.5
8	1.95 (t)	68.0

Experimental Protocols

A general protocol for the acquisition of ¹H and ¹³C NMR spectra for alkynols is provided below.

1. Sample Preparation:

• Weigh 5-10 mg of the solid sample or measure 10-20 µL of the liquid sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a clean 5 mm NMR tube.

• Ensure the solution is free of any particulate matter.

2. NMR Spectrometer Setup:

• Insert the NMR tube into the spectrometer.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity. For most modern spectrometers, this is an automated process.

• Tune and match the probe for the desired nucleus (¹H or ¹³C).

3. ¹H NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse sequence (e.g., 'zg30') is typically used.

• Spectral Width: Set a spectral width of approximately 12-16 ppm.

• Number of Scans: For a sample of this concentration, 8 to 16 scans are usually sufficient.

• Relaxation Delay: A relaxation delay of 1-2 seconds is appropriate.

• Acquisition Time: An acquisition time of 2-4 seconds is standard.

4. ¹³C NMR Acquisition Parameters:

• Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., 'zgpg30') is commonly used to simplify the spectrum.

• Spectral Width: A spectral width of 200-240 ppm is necessary to cover the entire range of carbon chemical shifts.

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required to obtain a good signal-to-noise ratio.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended.

5. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the spectrum.

• Calibrate the chemical shift scale using the residual solvent peak as an internal reference (e.g., CHCl₃ at 7.26 ppm for ¹H and CDCl₃ at 77.16 ppm for ¹³C).

• Integrate the peaks in the ¹H spectrum.

• Perform peak picking for both ¹H and ¹³C spectra.

Workflow for NMR Spectral Analysis

The following diagram illustrates the logical workflow from sample preparation to the final interpretation of NMR data.

Caption: Workflow of NMR Spectral Analysis.

Interpreting the Mass Spectrum of Oct-5-yn-1-ol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed interpretation of the predicted electron ionization (EI) mass spectrum of Oct-5-yn-1-ol. Due to the limited availability of experimental data for this specific compound, this guide leverages established principles of mass spectrometry to predict its fragmentation pattern. For comparative analysis, the known mass spectrum of its alkene analog, Oct-5-en-1-ol, is presented alongside the predicted data for Oct-5-yn-1-ol. This comparison highlights the influence of the alkyne functionality on the fragmentation pathways.

Predicted and Comparative Mass Spectral Data

The mass spectrum of a compound provides a unique fingerprint based on the mass-to-charge ratio (m/z) of its molecular ion and fragment ions. The fragmentation of Oct-5-yn-1-ol is predicted to be influenced by both the hydroxyl group and the internal alkyne. Key fragmentation pathways for alcohols include alpha-cleavage and dehydration (loss of water)[1]. For internal alkynes, fragmentation often involves cleavage around the triple bond to form resonance-stabilized carbocations.

Below is a table comparing the predicted key fragments of Oct-5-yn-1-ol with the observed fragments of Oct-5-en-1-ol.

Predicted/Observed m/z	Proposed Fragment Ion (Oct-5-yn-1-ol)	Proposed Fragment Ion (Oct-5-en-1-ol)	Interpretation
126	[C₈H₁₄O]⁺•	-	Molecular Ion (M⁺•) of Oct-5-yn-1-ol. Expected to be of low abundance.
128	-	[C₈H₁₆O]⁺•	Molecular Ion (M⁺•) of Oct-5-en-1-ol. Typically weak for primary alcohols.
108	[M - H₂O]⁺•	[M - H₂O]⁺•	Loss of water (Dehydration). A common fragmentation for alcohols.
95	[M - CH₂OH]⁺	-	Alpha-cleavage with loss of the hydroxymethyl radical.
81	[C₆H₉]⁺	[C₆H₉]⁺	Further fragmentation, potentially from the dehydrated ion.
67	[C₅H₇]⁺	[C₅H₇]⁺	A common fragment in the mass spectra of C8 unsaturated compounds.
55	[C₄H₇]⁺	[C₄H₇]⁺	Likely corresponds to a butenyl cation.
41	[C₃H₅]⁺	[C₃H₅]⁺	Allyl or cyclopropyl (B3062369) cation, a common small fragment.
31	[CH₂OH]⁺	[CH₂OH]⁺	Alpha-cleavage product, characteristic of primary alcohols.

Predicted Fragmentation Pathway of Oct-5-yn-1-ol

The following diagram illustrates the predicted major fragmentation pathways for Oct-5-yn-1-ol upon electron ionization.

Caption: Predicted major fragmentation pathways of Oct-5-yn-1-ol.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

This protocol outlines a general procedure for acquiring the mass spectrum of a semi-volatile alcohol like Oct-5-yn-1-ol using a Gas Chromatograph-Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

1. Sample Preparation

• Solvent Selection: Choose a high-purity volatile solvent in which the analyte is soluble, such as dichloromethane (B109758) or hexane.

• Concentration: Prepare a dilute solution of Oct-5-yn-1-ol in the chosen solvent. A typical concentration for GC-MS analysis is in the range of 1-100 µg/mL.

• Vialing: Transfer the solution to a standard 2 mL autosampler vial with a septum cap.

2. GC-MS Instrumentation and Parameters

• Gas Chromatograph (GC):

  • Injector: Split/splitless injector, typically operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Column: A non-polar or semi-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, such as a 5% phenyl-methylpolysiloxane column).

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/min.

    • Final hold: Hold at 250 °C for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV. This is a standard energy that promotes reproducible fragmentation and allows for comparison with spectral libraries.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: Scan from m/z 30 to 300.

  • Solvent Delay: Set a solvent delay (e.g., 3 minutes) to prevent the high concentration of the solvent from entering the mass spectrometer and saturating the detector.

3. Data Acquisition and Analysis

• Injection: Inject 1 µL of the prepared sample into the GC-MS system.

• Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum for each eluting peak.

• Data Analysis:

  • Identify the chromatographic peak corresponding to Oct-5-yn-1-ol based on its retention time.

  • Extract the mass spectrum for this peak.

  • Analyze the fragmentation pattern, identifying the molecular ion (if present) and major fragment ions.

  • Compare the obtained spectrum with spectral libraries (if available) and the predicted fragmentation pattern.

Workflow for Mass Spectrum Interpretation

The following diagram outlines the logical workflow for interpreting the mass spectrum of an unknown compound like Oct-5-yn-1-ol.

Caption: Workflow for mass spectrum interpretation.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Confirming the Functional Groups of Oct-5-yn-1-ol: An IR Spectroscopy Comparison Guide

For researchers, scientists, and professionals in drug development, precise structural confirmation of novel molecules is paramount. Infrared (IR) spectroscopy serves as a rapid and effective tool for the identification of key functional groups. This guide provides a comparative framework for utilizing IR spectroscopy to confirm the presence of both hydroxyl and internal alkyne functionalities in Oct-5-yn-1-ol.

This guide outlines the expected IR absorption frequencies for Oct-5-yn-1-ol, offers a detailed experimental protocol for acquiring a spectrum, and presents a logical workflow for spectral interpretation. By comparing the expected spectrum with data from analogous compounds, researchers can confidently verify the molecular structure.

Expected IR Absorption Data for Oct-5-yn-1-ol

The presence of both a primary alcohol and an internal alkyne in Oct-5-yn-1-ol gives rise to characteristic absorption bands in the infrared spectrum. The following table summarizes the expected peaks, their characteristics, and the corresponding vibrational modes. This data is compiled from established spectroscopic principles.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Peak Shape
Alcohol	O-H stretch (Hydrogen-bonded)	3200 - 3600	Strong	Broad
Alkane	C-H stretch (sp³)	2850 - 2960	Strong	Sharp
Alkyne	C≡C stretch (Internal)	2100 - 2260	Weak to Medium	Sharp
Alcohol	C-O stretch	~1050	Strong	Sharp

Performance Comparison: Oct-5-yn-1-ol vs. Alternative Structures

To confirm the identity of Oct-5-yn-1-ol, its IR spectrum should be compared against molecules containing similar functional groups. A primary alcohol, such as 1-octanol, and an internal alkyne, like 4-octyne, provide excellent reference points.

The IR spectrum of 1-octanol would display a prominent broad absorption band in the 3200-3600 cm⁻¹ region, characteristic of the O-H stretch, and a strong C-O stretch around 1050 cm⁻¹. However, it would lack the C≡C stretching vibration expected for an alkyne.

Conversely, the spectrum of 4-octyne , a symmetrical internal alkyne, would exhibit a very weak or potentially absent C≡C stretching band in the 2100-2260 cm⁻¹ range due to the small change in dipole moment during vibration.[1][2][3] It would not show the broad O-H stretch of an alcohol.

The IR spectrum of Oct-5-yn-1-ol is expected to be a composite of these features: a strong, broad O-H stretch, strong sp³ C-H stretches, and a weak-to-medium intensity C≡C stretch. The presence of all three of these key absorptions provides strong evidence for the correct structure.

Experimental Protocol: Acquiring the IR Spectrum

A common and effective method for obtaining the IR spectrum of a liquid sample like Oct-5-yn-1-ol is through Fourier Transform Infrared (FTIR) Spectroscopy using an Attenuated Total Reflectance (ATR) accessory.

Objective: To obtain a high-quality infrared spectrum of liquid Oct-5-yn-1-ol.

Materials:

• FTIR Spectrometer with a diamond or zinc selenide (B1212193) ATR crystal.

• Sample of Oct-5-yn-1-ol.

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol).

• Lint-free wipes.

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean and dry.

  • Record a background spectrum. This will account for any atmospheric CO₂ and water vapor, as well as any intrinsic absorbance from the ATR crystal.

• Sample Application:

  • Place a small drop of Oct-5-yn-1-ol onto the center of the ATR crystal, ensuring the crystal surface is completely covered.[4]

• Spectrum Acquisition:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The standard spectral range for mid-IR is 4000 cm⁻¹ to 400 cm⁻¹.

• Cleaning:

  • Thoroughly clean the ATR crystal with a lint-free wipe soaked in an appropriate solvent (e.g., isopropanol).

  • Allow the crystal to fully dry before the next measurement.

Logical Workflow for Spectral Analysis

The following diagram illustrates the logical process for analyzing the IR spectrum to confirm the functional groups of Oct-5-yn-1-ol.

IR Spectral Analysis Workflow for Oct-5-yn-1-ol.

By following this structured approach, researchers can systematically evaluate the IR spectrum of a synthesized sample and confidently determine the presence of the key functional groups that define Oct-5-yn-1-ol. This analytical rigor is a cornerstone of successful chemical research and development.

References

• 1. ORGANIC SPECTROSCOPY INTERNATIONAL: IR Spectra of 1-Octyne and 4-Octyne [orgspectroscopyint.blogspot.com]
• 2. testbook.com [testbook.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. agilent.com [agilent.com]

A Comparative Guide to the Reactivity of Oct-5-yn-1-ol and Other C8 Alkynes

For Researchers, Scientists, and Drug Development Professionals

The reactivity of alkynes is a cornerstone of organic synthesis, providing a versatile platform for the construction of complex molecular architectures. Within the C8 class of alkynes, the position of the triple bond and the presence of other functional groups significantly influence their chemical behavior. This guide provides an objective comparison of the reactivity of Oct-5-yn-1-ol, an internal alkynol, with other representative C8 alkynes, namely the terminal alkyne 1-octyne (B150090) and the internal alkyne 4-octyne (B155765). The comparisons are supported by experimental data from the scientific literature, with detailed methodologies provided for key reactions.

General Reactivity Principles: Terminal vs. Internal Alkynes

The primary determinant of an alkyne's reactivity is the location of the carbon-carbon triple bond.

• Terminal Alkynes , such as 1-octyne, possess a hydrogen atom directly attached to an sp-hybridized carbon. This C-H bond is notably acidic (pKa ≈ 25) compared to those in alkanes and alkenes, allowing for deprotonation by a strong base to form a potent nucleophile (an acetylide). This unique feature opens up a range of synthetic possibilities, including carbon-carbon bond formation.[1]

• Internal Alkynes , like 4-octyne and Oct-5-yn-1-ol, have alkyl or other substituents on both sp-hybridized carbons. Lacking the acidic proton, they do not undergo acetylide formation. Their reactivity is primarily centered on addition reactions across the triple bond. The substituents on internal alkynes also introduce steric hindrance, which can affect reaction rates and regioselectivity.

The presence of a hydroxyl group in Oct-5-yn-1-ol can also modulate its reactivity. The hydroxyl group can influence the electronic environment of the alkyne and may participate in or interfere with certain reactions, for instance, by coordinating to metal catalysts.

Comparative Reactivity in Key Organic Transformations

The following sections detail the comparative reactivity of Oct-5-yn-1-ol, 1-octyne, and 4-octyne in several fundamental organic reactions.

Catalytic Hydrogenation

Catalytic hydrogenation of alkynes can be controlled to produce either cis-alkenes or alkanes, depending on the catalyst and reaction conditions.

Semi-Hydrogenation to cis-Alkenes (Lindlar's Catalyst)

Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate (B1210297) and quinoline) is a well-established reagent for the stereoselective semi-hydrogenation of alkynes to cis-alkenes.[2][3][4] The "poisoned" nature of the catalyst prevents over-reduction to the alkane.

Alkyne	Product	Yield (%)	Reference
1-Octyne	1-Octene	>95	General observation for terminal alkynes
4-Octyne	(Z)-4-Octene	>95	[5]
Oct-5-yn-1-ol	(Z)-Oct-5-en-1-ol	Expected to be high (>90%)	Inferred from general reactivity

Hydration

The addition of water across the triple bond of an alkyne, known as hydration, typically yields a ketone or an aldehyde, depending on the alkyne's structure and the reaction conditions.

Acid-Catalyzed Hydration (Markovnikov Addition)

In the presence of a strong acid and a mercury(II) salt catalyst, water adds across the triple bond according to Markovnikov's rule, where the hydroxyl group adds to the more substituted carbon. The initially formed enol rapidly tautomerizes to the more stable carbonyl compound.[6][7][8][9][10][11][12][13]

Alkyne	Product(s)	Yield (%)	Reference
1-Octyne	2-Octanone	High	[7][8][9]
4-Octyne	4-Octanone	High	[10]
Oct-5-yn-1-ol	6-Hydroxyoctan-3-one & 3-Hydroxyoctan-4-one	Mixture, yields may vary	Inferred from general reactivity

For the unsymmetrical internal alkyne Oct-5-yn-1-ol, acid-catalyzed hydration is expected to yield a mixture of two isomeric hydroxy ketones due to the lack of significant directing effects.

Hydroboration-Oxidation (Anti-Markovnikov Addition)

Hydroboration-oxidation provides a complementary method for alkyne hydration, resulting in anti-Markovnikov addition of water. The use of a sterically hindered borane, such as disiamylborane (B86530) or 9-BBN, is crucial to prevent double addition across the triple bond.[14][15][16][17] The resulting enol tautomerizes to an aldehyde from a terminal alkyne or a ketone from an internal alkyne.

Alkyne	Product(s)	Yield (%)	Reference
1-Octyne	Octanal	High	[15][16]
4-Octyne	4-Octanone	High	[17]
Oct-5-yn-1-ol	6-Hydroxyoctan-3-one & 3-Hydroxyoctan-4-one	Mixture, yields may vary	Inferred from general reactivity

Similar to acid-catalyzed hydration, the hydroboration-oxidation of an unsymmetrical internal alkyne like Oct-5-yn-1-ol will likely produce a mixture of ketones.

Oxidative Cleavage

Strong oxidizing agents, such as potassium permanganate (B83412) (KMnO₄) or ozone (O₃), can cleave the carbon-carbon triple bond, typically yielding carboxylic acids.

Alkyne	Product(s)	Reference
1-Octyne	Heptanoic acid and Carbon dioxide	[18][19]
4-Octyne	Butanoic acid (2 equivalents)	[18][19]
Oct-5-yn-1-ol	3-Hydroxypropanoic acid and Valeric acid	Inferred from general reactivity

The oxidative cleavage of Oct-5-yn-1-ol is predicted to yield two different carboxylic acids, one of which retains the hydroxyl group. This reaction can be a useful tool for structure elucidation.

Experimental Protocols

The following are detailed, representative protocols for the key reactions discussed.

Protocol 1: Semi-Hydrogenation of an Internal Alkyne using Lindlar's Catalyst

Objective: To selectively reduce an internal alkyne to a cis-alkene.

Materials:

• Internal alkyne (e.g., 4-octyne)

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead)

• Methanol or Ethanol

• Hydrogen gas (balloon or H-Cube apparatus)

• Round-bottom flask

• Magnetic stirrer

• Filtration apparatus (e.g., Celite pad)

Procedure:

• Dissolve the internal alkyne (1.0 eq) in a suitable solvent (e.g., methanol) in a round-bottom flask equipped with a magnetic stir bar.

• Add Lindlar's catalyst (typically 5-10 mol% of palladium) to the solution.

• Flush the flask with hydrogen gas and maintain a positive pressure of hydrogen using a balloon or a dedicated hydrogenation apparatus.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting alkyne is consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Rinse the filter cake with the reaction solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude cis-alkene, which can be further purified by column chromatography if necessary.

Protocol 2: Mercury(II)-Catalyzed Hydration of a Terminal Alkyne

Objective: To hydrate (B1144303) a terminal alkyne to a methyl ketone.

Materials:

• Terminal alkyne (e.g., 1-octyne)

• Sulfuric acid (H₂SO₄)

• Mercury(II) sulfate (B86663) (HgSO₄)

• Water

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

Procedure:

• To a round-bottom flask containing a solution of water and sulfuric acid, add a catalytic amount of mercury(II) sulfate.

• Add the terminal alkyne (1.0 eq) to the acidic solution.

• Attach a reflux condenser and heat the reaction mixture with stirring for several hours.

• Monitor the reaction by TLC or GC.

• After the reaction is complete, cool the mixture to room temperature.

• Extract the product with diethyl ether.

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl ketone.

• Purify the product by distillation or column chromatography.

Protocol 3: Hydroboration-Oxidation of an Internal Alkyne

Objective: To hydrate an internal alkyne via an anti-Markovnikov addition.

Materials:

• Internal alkyne (e.g., Oct-5-yn-1-ol)

• Disiamylborane or 9-BBN solution in THF

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 3 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 30%)

• Tetrahydrofuran (THF), anhydrous

• Round-bottom flask, oven-dried

• Magnetic stirrer

• Nitrogen or Argon atmosphere

Procedure:

• In an oven-dried, nitrogen-flushed round-bottom flask, dissolve the internal alkyne (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of disiamylborane or 9-BBN (1.0 eq) in THF to the stirred alkyne solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Cool the mixture back to 0 °C and slowly add aqueous sodium hydroxide solution.

• Carefully add hydrogen peroxide solution dropwise, maintaining the temperature below 30 °C.

• After the addition is complete, allow the mixture to stir at room temperature for at least one hour.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting ketone(s) by column chromatography.

Visualizing Reaction Pathways and Logic

The following diagrams illustrate the logical flow of reactivity and a representative experimental workflow.

Caption: Factors influencing the reactivity of C8 alkynes.

Caption: A typical workflow for alkyne semi-hydrogenation.

Caption: A summary of alkyne hydration reaction pathways.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. DSpace [diposit.ub.edu]
• 7. 9.4 Hydration of Alkynes - Organic Chemistry | OpenStax [openstax.org]
• 8. 5.11 Hydration of Alkynes – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Acid Catalyzed Hydration of Alkynes with Practice Problems [chemistrysteps.com]
• 11. Khan Academy [khanacademy.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Acid Catalyzed Hydration of Alkynes - Chad's Prep® [chadsprep.com]
• 14. organicchemistrytutor.com [organicchemistrytutor.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. chem.libretexts.org [chem.libretexts.org]

comparative study of different protecting groups for 5-octyn-1-ol

A Comparative Analysis of Protecting Groups for 5-Octyn-1-ol

For researchers, scientists, and drug development professionals engaged in multi-step organic synthesis, the judicious selection of protecting groups is a critical determinant of success. This guide provides a comparative study of three commonly employed protecting groups for the hydroxyl functionality of 5-octyn-1-ol: tert-Butyldimethylsilyl (TBDMS) ether, Tetrahydropyranyl (THP) ether, and Benzyl (B1604629) (Bn) ether. The objective is to furnish a clear, data-driven comparison to facilitate the strategic choice of a protecting group based on reaction compatibility, stability, and ease of removal.

Performance Comparison of Protecting Groups

The selection of an appropriate protecting group for 5-octyn-1-ol hinges on factors such as the stability of the protected compound under various reaction conditions, the efficiency of the protection and deprotection steps, and the orthogonality of the protecting group strategy in the context of other functional groups present in the synthetic intermediate.[1]

Data Summary:

The following tables summarize the typical reaction conditions, yields, and stability profiles for the TBDMS, THP, and Benzyl protection of 5-octyn-1-ol.

Table 1: Protection of 5-Octyn-1-ol

Protecting Group	Reagents and Conditions	Typical Yield (%)
TBDMS	TBDMS-Cl, Imidazole (B134444), DMF, rt, 2-12 h	90-98%[2][3]
THP	DHP, p-TsOH (cat.), DCM, rt, 1-3 h	>95%[4]
Benzyl (Bn)	BnBr, NaH, THF, 0 °C to rt, 12-16 h	90-95%[5][6]

Table 2: Deprotection of Protected 5-Octyn-1-ol

Protecting Group	Reagents and Conditions	Typical Yield (%)
TBDMS	TBAF, THF, rt, 1-4 h	>95%[7]
THP	Acetic acid, THF/H₂O (2:1), rt, 4-8 h	>90%[4]
Benzyl (Bn)	H₂, 10% Pd/C, EtOH, rt, 2-4 h	>95%[6][8]

Table 3: Stability of Protected 5-Octyn-1-ol

Protecting Group	Stable Towards	Labile Towards
TBDMS	Mild bases, organometallics, many oxidizing and reducing agents	Acids, Fluoride (B91410) ions[2][7]
THP	Strongly basic conditions, organometallics, hydrides, acylation, alkylation	Acidic conditions[9][10]
Benzyl (Bn)	Acidic and basic conditions, many oxidizing and reducing agents	Catalytic hydrogenolysis, strong reducing agents (e.g., Na/NH₃)[5][11]

Experimental Protocols

Detailed methodologies for the protection and deprotection of 5-octyn-1-ol are provided below.

tert-Butyldimethylsilyl (TBDMS) Ether

Protection Protocol: To a solution of 5-octyn-1-ol (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF), add imidazole (1.5 equiv). To this stirred solution, add tert-butyldimethylsilyl chloride (TBDMS-Cl, 1.2 equiv) portion-wise at room temperature. The reaction is monitored by thin-layer chromatography (TLC). Upon completion (typically 2-12 hours), the reaction mixture is poured into water and extracted with diethyl ether. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to afford 5-(tert-butyldimethylsilyloxy)-1-octyne.[2][3]

Deprotection Protocol: To a solution of the TBDMS-protected 5-octyn-1-ol (1.0 equiv) in tetrahydrofuran (B95107) (THF), add a 1.0 M solution of tetrabutylammonium (B224687) fluoride (TBAF) in THF (1.1 equiv) dropwise at room temperature. The reaction is stirred for 1-4 hours and monitored by TLC. Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride and extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield 5-octyn-1-ol.[7]

Tetrahydropyranyl (THP) Ether

Protection Protocol: To a solution of 5-octyn-1-ol (1.0 equiv) in dichloromethane (B109758) (DCM) at 0 °C, add 3,4-dihydro-2H-pyran (DHP, 1.5 equiv) followed by a catalytic amount of p-toluenesulfonic acid (p-TsOH). The reaction mixture is stirred at room temperature for 1-3 hours and monitored by TLC. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate and extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography.[4]

Deprotection Protocol: The THP-protected 5-octyn-1-ol is dissolved in a 2:1 mixture of tetrahydrofuran (THF) and acetic acid/water (3:1:1). The solution is stirred at room temperature for 4-8 hours, with progress monitored by TLC. Once the starting material is consumed, the reaction mixture is carefully neutralized with a saturated aqueous solution of sodium bicarbonate. The product is then extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.[4]

Benzyl (Bn) Ether

Protection Protocol: To a suspension of sodium hydride (NaH, 1.2 equiv, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF) at 0 °C, a solution of 5-octyn-1-ol (1.0 equiv) in anhydrous THF is added dropwise. The mixture is stirred at 0 °C for 30 minutes, after which benzyl bromide (BnBr, 1.2 equiv) is added. The reaction is allowed to warm to room temperature and stirred for 12-16 hours. The reaction is carefully quenched with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by flash column chromatography.[5][6]

Deprotection Protocol: To a solution of the benzyl-protected 5-octyn-1-ol in ethanol, a catalytic amount of 10% palladium on carbon (Pd/C) is added. The flask is evacuated and backfilled with hydrogen gas (H₂), and the reaction mixture is stirred under a hydrogen atmosphere (balloon) at room temperature for 2-4 hours. The reaction progress is monitored by TLC. Upon completion, the mixture is filtered through a pad of Celite®, and the filtrate is concentrated under reduced pressure to yield 5-octyn-1-ol.[6][8]

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the protection and deprotection sequences.

Caption: General workflows for the protection and deprotection of 5-octyn-1-ol.

References

• 1. chem.iitb.ac.in [chem.iitb.ac.in]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Benzyl Ethers [organic-chemistry.org]
• 6. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 7. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 8. nbinno.com [nbinno.com]
• 9. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of Oct-5-yn-1-ol: An Evaluation of a Novel Synthetic Pathway

For Researchers, Scientists, and Drug Development Professionals

The synthesis of alkynols, such as Oct-5-yn-1-ol, is a fundamental process in organic chemistry, providing key intermediates for the construction of complex molecules in the pharmaceutical and materials science sectors. This guide presents a comparative analysis of a newly proposed synthetic route to Oct-5-yn-1-ol against a well-established traditional method. The performance of each route is objectively evaluated based on key metrics, and detailed experimental protocols are provided to support the findings.

Data Presentation

The following table summarizes the key quantitative data for the established and new synthetic routes to Oct-5-yn-1-ol.

Parameter	Established Route: Alkylation of 1-Pentyne (B49018)	New Synthetic Route: Catalytic Ring Opening of Oxirane
Overall Yield	~70-80% (over two steps)	~85-95%
Purity	High (>95% after chromatography)	High (>95% after chromatography)
Reaction Time	8-16 hours	2-4 hours
Reaction Temperature	-78 °C to room temperature	Room temperature
Key Reagents	n-Butyllithium, 3-Bromo-1-(tetrahydro-2H-pyran-2-yloxy)propane, p-Toluenesulfonic acid	1-Pentyne, Ethylene (B1197577) Oxide, Trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) (TMSOTf)
Atom Economy	Moderate	High
Safety Considerations	Requires handling of pyrophoric n-butyllithium and cryogenic temperatures.	Involves a gaseous, toxic epoxide and a moisture-sensitive catalyst.

Established Synthetic Route: Alkylation of a Terminal Alkyne

This traditional approach relies on the deprotonation of a terminal alkyne to form a potent nucleophile (an acetylide), which then displaces a halide from an alkyl chain bearing a protected alcohol. A subsequent deprotection step reveals the desired alkynol.[1][2][3]

Experimental Protocol

Step 1: Synthesis of 2-(Oct-5-yn-1-yloxy)tetrahydro-2H-pyran

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 1-pentyne (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise via the dropping funnel, maintaining the internal temperature below -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• Add a solution of 3-bromo-1-(tetrahydro-2H-pyran-2-yloxy)propane (1.2 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield 2-(oct-5-yn-1-yloxy)tetrahydro-2H-pyran.

Step 2: Deprotection to Oct-5-yn-1-ol

• Dissolve the purified 2-(oct-5-yn-1-yloxy)tetrahydro-2H-pyran (1.0 eq) in methanol (B129727).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring by thin-layer chromatography (TLC).

• Upon completion, neutralize the acid with a saturated aqueous sodium bicarbonate solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford pure Oct-5-yn-1-ol.

Established Synthetic Pathway to Oct-5-yn-1-ol.

New Synthetic Route: Catalytic Ring Opening of Oxirane

This novel approach offers a more atom-economical and efficient synthesis of Oct-5-yn-1-ol through the Lewis acid-catalyzed ring opening of an epoxide with a terminal alkyne. This method avoids the use of stoichiometric strong bases and cryogenic conditions.

Experimental Protocol

• In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve 1-pentyne (1.2 eq) in anhydrous dichloromethane (B109758) (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (0.1 eq) as the catalyst.

• Bubble ethylene oxide (1.0 eq) gas through the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the consumption of the alkyne by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield Oct-5-yn-1-ol.

New Synthetic Pathway to Oct-5-yn-1-ol.

Conclusion

The new synthetic route for Oct-5-yn-1-ol via the catalytic ring opening of oxirane presents several advantages over the established alkylation method. The significantly shorter reaction time, milder reaction conditions, and higher overall yield make it an attractive alternative for the efficient synthesis of this valuable alkynol. While the established route is robust and reliable, the new method's improved atom economy and avoidance of pyrophoric reagents and cryogenic temperatures align better with the principles of green chemistry and offer potential for safer and more scalable production. The choice of synthetic route will ultimately depend on the specific requirements of the researcher, including available equipment, reagent costs, and desired scale of production.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Ch 9 : Alkylation of Terminal Alkynes [chem.ucalgary.ca]
• 3. Alkylation of Terminal Alkynes in Organic Synthesis with Practice Problems [chemistrysteps.com]

A Comparative Guide to Analytical Methods for Determining the Purity of Oct-5-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical aspect of quality control in the synthesis and application of specialized chemicals such as Oct-5-yn-1-ol. This guide provides a comprehensive comparison of the principal analytical methods for assessing the purity of this unsaturated alcohol: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. This document outlines the experimental protocols, presents comparative data, and discusses the relative merits of each technique to aid researchers in selecting the most appropriate method for their specific needs.

Introduction to Oct-5-yn-1-ol and Its Purity Assessment

Oct-5-yn-1-ol is an eight-carbon chain alcohol containing a carbon-carbon triple bond at the fifth position. Its bifunctional nature, possessing both a hydroxyl group and an alkyne moiety, makes it a valuable intermediate in organic synthesis, including the development of pharmaceutical compounds and specialty materials. The presence of impurities can significantly impact the outcome of subsequent reactions and the pharmacological or material properties of the final product. Therefore, robust analytical methods are essential to accurately quantify the purity of Oct-5-yn-1-ol and identify any potential contaminants.

Potential impurities in Oct-5-yn-1-ol can arise from various sources, including unreacted starting materials, byproducts from side reactions during synthesis (e.g., over-reduction of the alkyne to an alkene or alkane, isomerization, or polymerization), and residual solvents. The choice of analytical method for purity determination depends on the nature of these potential impurities, the required level of accuracy and precision, and the available instrumentation.

Comparative Analysis of Analytical Methods

The three primary methods for determining the purity of organic compounds like Oct-5-yn-1-ol are GC-MS, HPLC, and qNMR. Each technique offers distinct advantages and is suited to different analytical challenges.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It combines the separation capabilities of gas chromatography with the detection and identification power of mass spectrometry. For a molecule like Oct-5-yn-1-ol, GC-MS is well-suited for identifying and quantifying volatile impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile separation technique that is particularly useful for non-volatile or thermally labile compounds. While Oct-5-yn-1-ol is amenable to GC analysis, HPLC can be advantageous, especially when dealing with non-volatile impurities or when derivatization is required for detection.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a compound's purity without the need for a specific reference standard of the analyte itself.[1] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, enabling a highly accurate purity assessment against a certified internal standard.[2]

The following table summarizes the key performance characteristics of each method for the analysis of Oct-5-yn-1-ol.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Quantitative NMR (qNMR)
Principle	Separation based on volatility and polarity, with mass-based detection.	Separation based on polarity and interaction with a stationary phase.	Direct quantification based on the relationship between NMR signal intensity and the number of nuclei.[2]
Typical Purity Range	95-99.9%	95-99.9%	90-100% (absolute purity)
Limit of Detection (LOD)	Low ppm levels for impurities	Low ppm levels for impurities	~0.1% for impurities
Limit of Quantification (LOQ)	Mid-ppm levels for impurities	Mid-ppm levels for impurities	~0.3% for impurities
Precision (RSD)	< 2%	< 2%	< 1%
Accuracy	High (with appropriate calibration)	High (with appropriate calibration)	Very High (primary method)[1]
Sample Throughput	High	Medium	Low to Medium
Impurity Identification	Excellent (via mass spectral libraries)	Moderate (requires confirmation)	Good (structural information from chemical shifts)

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a mass selective detector (MSD).

• Capillary column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

GC-MS Conditions:

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 220 °C at 10 °C/min, and hold for 5 minutes.

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 35-300.

Sample Preparation:

• Accurately weigh approximately 10 mg of the Oct-5-yn-1-ol sample.

• Dissolve the sample in 10 mL of a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) to create a 1 mg/mL solution.

• Vortex the solution to ensure homogeneity.

• Transfer an aliquot to a 2 mL autosampler vial for analysis.

High-Performance Liquid Chromatography (HPLC) Protocol

Instrumentation:

• HPLC system with a UV detector or an Evaporative Light Scattering Detector (ELSD).

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

HPLC Conditions:

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • 0-2 min: 30% Acetonitrile

  • 2-15 min: 30% to 90% Acetonitrile

  • 15-20 min: 90% Acetonitrile

  • 20-22 min: 90% to 30% Acetonitrile

  • 22-25 min: 30% Acetonitrile

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 205 nm (as the chromophore is weak) or ELSD.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh approximately 10 mg of the Oct-5-yn-1-ol sample.

• Dissolve the sample in 10 mL of the initial mobile phase composition (30% acetonitrile in water) to create a 1 mg/mL solution.

• Filter the solution through a 0.45 µm syringe filter before injection.

Quantitative NMR (qNMR) Protocol

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher).

NMR Acquisition Parameters:

• Solvent: Chloroform-d (CDCl₃) or other suitable deuterated solvent.

• Internal Standard: A certified reference material with a known purity, such as maleic acid or 1,3,5-trimethoxybenzene.

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest (typically 30-60 seconds to ensure full relaxation).

• Number of Scans (ns): Sufficient to obtain a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the Oct-5-yn-1-ol sample into an NMR tube.

• Accurately weigh and add a known amount (e.g., 5-10 mg) of the internal standard to the same NMR tube.

• Add a known volume (e.g., 0.6 mL) of the deuterated solvent.

• Gently agitate the tube to ensure complete dissolution.

Purity Calculation: The purity of Oct-5-yn-1-ol is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / m_analyte) * (m_std / MW_std) * P_std

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Visualizing the Workflow

The following diagrams illustrate the logical flow for selecting an analytical method and the general experimental workflow for purity determination.

References

• 1. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Biological Activity of Oct-5-yn-1-ol and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the biological activity of Oct-5-yn-1-ol is limited in publicly available scientific literature. This guide provides a comparative analysis based on the known biological activities of its structural analogs, primarily straight-chain alkynols, to infer its potential effects and guide future research.

The structural similarity of Oct-5-yn-1-ol to other bioactive alkynols, such as falcarinol, falcarindiol, and oenanthotoxin, suggests that it may exhibit cytotoxic and neuroactive properties. These analogs have been investigated for their potential as anticancer agents and for their effects on the central nervous system. This guide summarizes the available quantitative data, details the experimental protocols used to assess their activity, and visualizes the potential biological pathways involved.

Data Presentation: Comparative Cytotoxicity of Alkynol Analogs

The following table summarizes the cytotoxic activity of selected alkynol analogs of Oct-5-yn-1-ol against various human cancer cell lines. The data is presented as the half-maximal inhibitory concentration (IC₅₀) or effective concentration (EC₅₀), which represents the concentration of the compound required to inhibit 50% of cell growth or viability.

Compound	Cancer Cell Line	Assay	IC₅₀ / EC₅₀ (µM)	Reference(s)
Falcarinol (FaOH)	Caco-2 (Colon)	Proliferation Assay	~10.2 - 20.5 µM (2.5 - 5 µg/mL)	[1]
FHs 74 Int (Normal Intestinal)	Proliferation Assay	~20.5 - 41 µM (5 - 10 µg/mL)	[1]
Various Leukemia, Lymphoma, and Myeloma cell lines	Not Specified	More active than Falcarindiol	[2]
Non-small-cell lung cancer stem-like cells	Apoptosis Assay	1 µM (induced apoptosis)	[2]
Falcarindiol (FaDOH)	Caco-2 (Colon)	Proliferation Assay	~38.1 - 76.2 µM (10 - 20 µg/mL)	[1]
HT-29 (Colon)	Viability Assay	>50 µM	[2][3]
hMSCs (Mesenchymal Stem Cells)	Viability Assay	>50 µM	[2][3]
Oenanthotoxin	A2780 (Ovarian)	Sulforhodamine B (SRB) Assay	3.8 µM	[4]

Note on Oenanthotoxin: While in vitro cytotoxicity data is available, Oenanthotoxin is primarily known for its potent neurotoxicity, acting as a noncompetitive antagonist of GABA_A receptors.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are generalized and may require optimization for specific cell lines and compounds.

MTT Cell Viability Assay

This assay measures the metabolic activity of cells as an indicator of cell viability.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

Clonogenic Assay

This assay assesses the ability of a single cell to form a colony, providing a measure of long-term cell survival and reproductive integrity.

Principle: Cells are treated with a cytotoxic agent and then allowed to grow for an extended period. The number of colonies formed is a measure of the surviving fraction of cells.

Procedure:

• Cell Seeding: Plate a known number of cells in 6-well plates and allow them to attach overnight.

• Treatment: Expose the cells to the test compound for a specified duration.

• Incubation: Remove the compound, wash the cells, and incubate in fresh medium for 1-3 weeks until colonies are visible.

• Fixation and Staining: Fix the colonies with a solution such as 4% paraformaldehyde and stain with crystal violet (0.5% in methanol).

• Colony Counting: Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the surviving fraction for each treatment group relative to the untreated control.

GABA Receptor Binding Assay

This assay is used to determine the affinity of a compound for the GABA receptor.

Principle: A radiolabeled ligand that specifically binds to the GABA receptor is incubated with a preparation of cell membranes containing the receptor. A test compound is added to compete for binding with the radioligand. The amount of radioactivity displaced by the test compound is measured to determine its binding affinity.

Procedure:

• Membrane Preparation: Prepare cell membranes from a tissue source known to express GABA receptors (e.g., rat brain cortex).

• Assay Setup: In triplicate, set up tubes for total binding (radioligand only), non-specific binding (radioligand + a high concentration of a known GABA agonist like unlabeled GABA), and competitor binding (radioligand + varying concentrations of the test compound).

• Incubation: Add the membrane preparation to all tubes and incubate to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through a glass fiber filter to separate bound from unbound radioligand.

• Washing: Wash the filters to remove any remaining unbound radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding and plot the percentage of inhibition of specific binding against the concentration of the test compound to determine the IC₅₀ value.

Visualizations of Signaling Pathways and Workflows

Potential Signaling Pathways

Caption: General workflow for an in vitro cytotoxicity assay.

Caption: Simplified apoptosis pathway induced by alkynols.

Caption: Oenanthotoxin's antagonism of the GABA_A receptor.

References

• 1. Differential Effects of Falcarinol and Related Aliphatic C17-Polyacetylenes on Intestinal Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Falcarindiol Purified From Carrots Leads to Elevated Levels of Lipid Droplets and Upregulation of Peroxisome Proliferator-Activated Receptor-γ Gene Expression in Cellular Models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemoenzymatic synthesis and cytotoxicity of oenanthotoxin and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Computational and Experimental Data for Oct-5-yn-1-ol

For researchers, scientists, and professionals in drug development, the accurate characterization of chemical compounds is paramount. This guide provides a comparative overview of available data for Oct-5-yn-1-ol, highlighting the distinctions between computationally derived predictions and experimentally determined values. Due to a lack of publicly available experimental data for Oct-5-yn-1-ol, this guide utilizes experimental data for the structurally similar compound, cis-Oct-5-en-1-ol, as a point of reference to illustrate the comparative process.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the available computational data for Oct-5-yn-1-ol and the experimental data for its alkene analog, cis-Oct-5-en-1-ol. This juxtaposition serves to underscore the differences that can arise between theoretical predictions and empirical measurements.

Property	Oct-5-yn-1-ol (Computational)[1]	cis-Oct-5-en-1-ol (Experimental)
Molecular Formula	C₈H₁₄O	C₈H₁₆O[2]
Molecular Weight	126.20 g/mol	128.21 g/mol [2]
Boiling Point	Not available	95 °C at 25 mmHg[2]
Density	Not available	0.840-0.860 g/cm³ at 20°C[2]
Refractive Index	Not available	1.445-1.451 at 20°C[2]
XLogP3-AA	1.8	Not available
Hydrogen Bond Donor Count	1	Not available
Hydrogen Bond Acceptor Count	1	Not available

It is critical to note that the direct comparison of these values is limited by the difference in the chemical structure between the alkyne (Oct-5-yn-1-ol) and the alkene (cis-Oct-5-en-1-ol), specifically the presence of a triple bond versus a double bond.

Experimental Protocols

While specific experimental protocols for the characterization of Oct-5-yn-1-ol are not available, the following outlines standard methodologies for determining the key physical properties listed above.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure surrounding the liquid. A common laboratory method for determining the boiling point is distillation.

• A small sample of the compound is placed in a distillation flask.

• The flask is heated, and the temperature is monitored with a thermometer placed at the vapor outlet.

• The temperature at which the liquid actively boils and condenses on the thermometer bulb is recorded as the boiling point.

• For measurements at reduced pressure (as in the case of cis-Oct-5-en-1-ol), a vacuum is applied to the system, and the pressure is recorded along with the temperature.

Density Measurement:

Density is the mass of a substance per unit volume. It is typically measured using a pycnometer or a hydrometer.

• A pycnometer, a flask with a specific volume, is weighed empty.

• It is then filled with the sample liquid and weighed again.

• The mass of the liquid is determined by subtraction.

• The density is calculated by dividing the mass by the known volume of the pycnometer.

• The temperature of the sample is recorded as density is temperature-dependent.

Refractive Index Measurement:

The refractive index is a dimensionless number that describes how fast light travels through a material. It is measured using a refractometer.

• A small drop of the liquid sample is placed on the prism of the refractometer.

• Light is passed through the sample, and the angle of refraction is measured.

• The refractive index is read directly from the instrument's scale.

• The temperature is controlled and recorded, as the refractive index is sensitive to temperature changes.

Visualizing the Data Comparison Workflow

The following diagram illustrates the logical workflow for comparing computational and experimental data for a given chemical compound.

Workflow for comparing computational and experimental data.

In the case of Oct-5-yn-1-ol, the workflow is currently stalled at the "Data Comparison and Validation" stage due to the absence of experimental data. The diagram highlights the iterative nature of chemical characterization, where discrepancies between predicted and measured values can lead to further investigation and a deeper understanding of the compound's behavior.

References

• 1. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Octen-1-ol, (5Z)- | C8H16O | CID 5352837 - PubChem [pubchem.ncbi.nlm.nih.gov]

Assessing Stereoselectivity at the Hydroxyl Group of Oct-5-yn-1-ol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Comparison of Stereoselective Methods

The following table summarizes the potential outcomes of two distinct and powerful methods for introducing stereoselectivity at the alcohol of an alkynol, based on well-established precedents with similar substrates.

Method	Catalyst/Reagent	Typical Substrate Analogue	Product(s)	Yield (%)	Enantiomeric Excess (ee%) / Diastereomeric Ratio (dr)
Enzymatic Kinetic Resolution	Lipase (B570770) (e.g., from Pseudomonas cepacia) in an organic solvent with an acyl donor (e.g., vinyl acetate).	Racemic secondary alcohols	(S)-Oct-5-yn-1-ol and (R)-Oct-5-yn-1-yl acetate (B1210297)	~50% (for each)	>95% ee for both the remaining alcohol and the ester
Sharpless Asymmetric Dihydroxylation	AD-mix-β (containing (DHQD)₂-PHAL ligand and OsO₄) in a t-BuOH/H₂O mixture.	Oct-5-en-1-ol (the corresponding alkene)	(5R,6S)-Octane-1,5,6-triol	High	>95% ee

Detailed Experimental Protocols

Lipase-Catalyzed Kinetic Resolution of a Racemic Alcohol

This protocol describes a general procedure for the kinetic resolution of a racemic alcohol via lipase-catalyzed acylation. This method is highly effective for primary and secondary alcohols.

Materials:

• Racemic Oct-5-yn-1-ol

• Immobilized Lipase (e.g., Novozym 435 or Lipase from Pseudomonas cepacia)

• Acyl donor (e.g., vinyl acetate or isopropenyl acetate)

• Anhydrous organic solvent (e.g., toluene, hexane, or tert-butyl methyl ether)

• Standard laboratory glassware for anhydrous reactions

• Magnetic stirrer and heating plate

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the racemic Oct-5-yn-1-ol (1.0 equivalent).

• Dissolve the alcohol in the chosen anhydrous organic solvent.

• Add the immobilized lipase (typically 10-50% by weight of the substrate).

• Add the acyl donor (1.5-3.0 equivalents).

• Stir the reaction mixture at a controlled temperature (typically ranging from room temperature to 45 °C).

• Monitor the reaction progress by gas chromatography (GC) or thin-layer chromatography (TLC) until approximately 50% conversion is reached.

• Upon reaching the desired conversion, filter off the immobilized lipase. The enzyme can often be washed and reused.

• Concentrate the filtrate under reduced pressure.

• Separate the resulting acetylated product from the unreacted alcohol using column chromatography on silica (B1680970) gel.

• Determine the enantiomeric excess of both the recovered alcohol and the ester product by chiral GC or HPLC analysis.

Sharpless Asymmetric Dihydroxylation of an Alkene

This protocol outlines the asymmetric dihydroxylation of an alkene, which would be the analogous reaction for Oct-5-en-1-ol, a close structural relative of Oct-5-yn-1-ol.[1][2][3] This powerful method introduces two adjacent stereocenters with high enantioselectivity.

Materials:

• Oct-5-en-1-ol

• AD-mix-β (or AD-mix-α for the opposite enantiomer)

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651) (optional, can improve reaction rates and yields)

• Sodium sulfite (B76179)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a round-bottom flask, prepare a 1:1 mixture of tert-butanol and water.

• Add the AD-mix-β (approximately 1.4 g per mmol of alkene) to the solvent mixture and stir at room temperature until both phases are clear.

• If using, add methanesulfonamide (1.0 equivalent).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add the Oct-5-en-1-ol (1.0 equivalent) to the cooled mixture and stir vigorously at 0 °C.

• Monitor the reaction by TLC. The reaction is typically complete within 6-24 hours.

• Once the starting material is consumed, quench the reaction by adding solid sodium sulfite (approximately 1.5 g per mmol of alkene) and warm the mixture to room temperature.

• Stir for an additional hour.

• Add ethyl acetate to extract the product. Separate the organic layer, and then extract the aqueous layer two more times with ethyl acetate.

• Combine the organic layers, wash with a saturated aqueous solution of sodium chloride (brine), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude diol.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess of the diol product by chiral HPLC analysis of the diol itself or a suitable derivative.

Reaction Pathways and Workflows

The following diagrams illustrate the logical flow of the described stereoselective reactions.

References

• 1. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Catalytic Landscape for Oct-5-yn-1-ol Reactions: A Comparative Overview

A definitive, head-to-head comparison of catalyst efficacy for reactions of Oct-5-yn-1-ol remains an area ripe for investigation, as current literature does not provide a direct comparative study with quantitative data for this specific substrate. However, by examining the catalytic trends for analogous alkynol substrates, researchers can make informed decisions on catalyst selection for hydration, cyclization, and isomerization reactions.

This guide provides a comparative overview of common catalysts—drawing from studies on similar molecules—to predict their potential efficacy in transforming Oct-5-yn-1-ol. The primary reaction pathways for an alkynol like Oct-5-yn-1-ol include intramolecular cyclization to form heterocyclic compounds such as dihydropyrans, hydration of the alkyne to a ketone, and isomerization of the carbon-carbon triple bond.

Catalyst Classes and Their Predicted Application to Oct-5-yn-1-ol

The choice of catalyst is paramount in directing the reaction of Oct-5-yn-1-ol towards a desired product. Transition metals, particularly late transition metals, are well-established catalysts for alkyne transformations. Below is a summary of the most promising catalyst classes and their expected behavior with Oct-5-yn-1-ol, based on their performance with structurally related compounds.

Catalyst Family	Predominant Reaction Type with Alkynols	Expected Product from Oct-5-yn-1-ol	General Remarks
Gold (Au)	Intramolecular Cyclization/Cycloisomerization	2-Propyl-3,4-dihydro-2H-pyran	Gold catalysts, particularly Au(I) and Au(III) complexes, are highly effective for the intramolecular addition of alcohols to alkynes.[1][2][3] This is often the preferred pathway for alkynols, leading to cyclic ethers. The reaction typically proceeds under mild conditions with high yields.
Platinum (Pt)	Isomerization / Hydrative Cyclization	Mixture of isomeric ketones and/or cyclic ethers	Platinum catalysts, such as PtCl₂, can promote the isomerization of the alkyne moiety or catalyze hydrative cyclization, leading to substituted cyclohexenones in the case of diynes.[4] For Oct-5-yn-1-ol, a mixture of products could be expected.
Ruthenium (Ru)	Anti-Markovnikov Hydration / Cycloaddition	Octan-5-one-1-al	Ruthenium complexes are known to catalyze the anti-Markovnikov hydration of terminal alkynes to aldehydes.[1] While Oct-5-yn-1-ol is an internal alkyne, related ruthenium catalysts can also promote various cycloaddition reactions.[5]
Silver (Ag)	Intramolecular Cyclization	2-Propyl-3,4-dihydro-2H-pyran	Silver catalysts, like silver(I) salts, can facilitate the intramolecular cyclization of alkynyl tetrazoles to form N-cyano-2-substituted indoles.[6] A similar cyclization pathway for Oct-5-yn-1-ol would likely yield the corresponding dihydropyran.
Palladium (Pd)	Intramolecular Cyclization / C-H Activation	2-Propyl-3,4-dihydro-2H-pyran or other complex heterocycles	Palladium catalysts are versatile and can promote intramolecular cyclization and C-H activation reactions, leading to a variety of heterocyclic structures.[7][8] The product outcome is often dependent on the specific ligand and reaction conditions.

Experimental Protocols: A Generalized Approach

General Procedure for Gold-Catalyzed Intramolecular Cyclization of an Alkynol:

• To a solution of the alkynol (1.0 equivalent) in an inert solvent (e.g., dichloromethane (B109758) or toluene) is added the gold catalyst (e.g., Ph₃PAuCl/AgSbF₆, 1-5 mol%).

• The reaction mixture is stirred at a specified temperature (ranging from room temperature to elevated temperatures) and monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction is quenched (e.g., with a saturated solution of sodium bicarbonate).

• The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired cyclic ether.

Reaction Pathways and Workflow

The catalytic cycle for the transformation of an alkynol like Oct-5-yn-1-ol can be generalized. The following diagrams illustrate a plausible workflow for a catalyzed reaction and a simplified signaling pathway for an intramolecular cyclization.

Caption: Generalized experimental workflow for a catalyzed reaction of Oct-5-yn-1-ol.

Caption: A simplified mechanistic pathway for the metal-catalyzed intramolecular cyclization of Oct-5-yn-1-ol.

References

• 1. Gold(I)-Catalyzed Enantioselective Polycyclization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gold(i)-catalyzed stereoselective cyclization of 1,3-enyne aldehydes by a 1,3-acyloxy migration/Nazarov cyclization/aldol addition cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. “Golden” Cascade Cyclization to Benzo[c]‐Phenanthridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Platinum-catalyzed hydrative cyclization of 1,6-diynes for the synthesis of 3,5-substituted conjugated cyclohexenones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ruthenium-Catalyzed Cycloadditions to Form 5-, 6- and 7-Membered Rings - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Silver(i) catalyzed intramolecular cyclization of N-(2-(alk-1-yn-1-yl))-1H-tetrazoles leading to the formation of N-cyano-2-substituted indoles under ambient conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. divyarasayan.org [divyarasayan.org]
• 8. Palladium catalyzed N–H bond insertion and intramolecular cyclization cascade: the divergent synthesis of heterocyclics - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

literature comparison of synthetic yields for similar acetylenic alcohols

A Comparative Guide to the Synthesis of Acetylenic Alcohols

The synthesis of acetylenic alcohols, particularly tertiary propargylic alcohols, is a fundamental transformation in organic chemistry. These compounds are valuable intermediates in the synthesis of natural products, pharmaceuticals, and functional materials. A variety of methods exist for their preparation, primarily involving the nucleophilic addition of an acetylide to a carbonyl compound. This guide provides a comparative overview of common synthetic routes, presenting yield data from the literature, detailed experimental protocols for key methods, and a generalized workflow for their synthesis and analysis.

Data Presentation: Comparative Yields of Tertiary Acetylenic Alcohols

The efficiency of acetylenic alcohol synthesis is highly dependent on the chosen methodology, substrates, and reaction conditions. The following table summarizes reported yields for the synthesis of similar tertiary acetylenic alcohols using different catalytic systems and reagents.

Entry	Carbonyl Compound	Alkynyl Reagent	Method / Catalyst System	Solvent	Conditions	Product	Yield (%)
1	Acetophenone (B1666503)	Phenylacetylene (B144264)	Zn(OTf)₂, Et₃N, Schiff-Base Amino Alcohol Ligand	Hexane (B92381)	-18 °C, 24 h	1,3-Diphenylprop-2-yn-1-ol	88
2	Cyclohexanone (B45756)	Lithium Acetylide (from C₂H₂)	Organolithium Addition	THF	-78 °C to RT, 3 h	1-Ethynylcyclohexan-1-ol	95[1]
3	2-Heptanone	Lithium Acetylide (from C₂H₂)	Organolithium Addition	THF	-78 °C to RT, 3 h	3-Methyl-1-octyn-3-ol	94[1]
4	Ketones (General)	Ethynylmagnesium Bromide (from C₂H₂)	Grignard Reaction	THF	< 20 °C	Corresponding Tertiary Alcohol	High[2]
5	Aldehydes/Ketones	Terminal Alkynes	Favorskii Reaction (Base-catalyzed, e.g., KOH)	DMSO	Variable	Corresponding Propargyl Alcohol	Variable

Note on Favorskii Reaction (Entry 5): While historically significant, the classic Favorskii reaction using hydroxide (B78521) bases can be limited. For aldehydes, aldol (B89426) condensation can be a significant competing side reaction. Successful reactions often require specific solvent systems to achieve good yields.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and comparison. Below are protocols for representative synthetic methods.

Protocol 1: Zinc-Catalyzed Asymmetric Addition of Phenylacetylene to Acetophenone

This method exemplifies a modern, catalytic, and enantioselective approach to synthesizing tertiary propargylic alcohols.

Materials:

• Acetophenone

• Phenylacetylene

• Zinc triflate (Zn(OTf)₂)

• Triethylamine (B128534) (Et₃N)

• Chiral Schiff-base amino alcohol ligand

• Anhydrous Hexane

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the chiral Schiff-base amino alcohol ligand (1 mol%) and anhydrous hexane.

• Cool the solution to -18 °C using a cryostat or an appropriate cooling bath.

• Add triethylamine (Et₃N) and a solution of zinc triflate (Zn(OTf)₂) in hexane to the flask and stir for 30 minutes.

• Add phenylacetylene to the mixture and continue stirring for another 15 minutes.

• Slowly add a solution of acetophenone in hexane to the reaction mixture.

• Stir the reaction at -18 °C for 24 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the optically active 1,3-diphenylprop-2-yn-1-ol.

Protocol 2: Addition of Monolithium Acetylide to Cyclohexanone[1]

This protocol, adapted from Organic Syntheses, describes a highly efficient and widely applicable method using an organolithium reagent.

Materials:

• Acetylene (B1199291) gas (purified)

• n-Butyllithium (n-BuLi) in hexanes

• Cyclohexanone

• Anhydrous Tetrahydrofuran (THF)

• 1.0 M Hydrochloric acid (HCl)

Procedure:

• Reagent Preparation: Set up a flame-dried, three-necked flask equipped with a gas inlet, a thermometer, and a septum. Cool the flask to -78 °C (dry ice/acetone bath). Introduce anhydrous THF, followed by bubbling purified acetylene gas through the solvent for 15 minutes to create a saturated solution.

• Slowly add a pre-cooled (-78 °C) solution of n-BuLi in THF to the stirred acetylene solution over 1 hour, ensuring the temperature remains below -70 °C. This slow addition is critical to prevent the formation of the unreactive dilithium (B8592608) acetylide precipitate.[1] Stir the resulting clear solution of monolithium acetylide for an additional 15 minutes at -78 °C.

• Reaction: Slowly add cyclohexanone via syringe to the lithium acetylide solution. The solution will typically turn yellow.

• After the addition is complete, remove the cooling bath and allow the mixture to stir for 3 hours while it warms to room temperature.

• Work-up: Quench the reaction by carefully adding 1.0 M hydrochloric acid.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify by distillation or column chromatography to yield 1-ethynylcyclohexan-1-ol.

Mandatory Visualization

The following diagram illustrates a generalized experimental workflow for the synthesis, purification, and characterization of acetylenic alcohols.

Caption: Generalized workflow for acetylenic alcohol synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Buy Ethynylmagnesium Bromide | 4301-14-8 [smolecule.com]

Validating the Structure of (Z)-oct-5-en-1-ol: A Comparative Guide to Synthesis and Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of synthetic routes for producing (Z)-oct-5-en-1-ol from Oct-5-yn-1-ol, with a focus on validating the product's structure through detailed experimental data and spectroscopic analysis. We will explore the stereoselective reduction of the alkyne starting material and present the analytical data necessary to confirm the desired cis-alkene configuration.

Introduction

The selective synthesis of (Z)-alkenes is a critical transformation in organic chemistry, with applications in the synthesis of natural products, pharmaceuticals, and pheromones. One common route to access these motifs is through the partial reduction of an internal alkyne. This guide focuses on the synthesis of (Z)-oct-5-en-1-ol from Oct-5-yn-1-ol and provides a comparative analysis with the corresponding (E)-isomer to highlight the importance of stereochemical control and rigorous structural validation.

Synthetic Strategies: A Comparative Overview

The stereochemical outcome of the reduction of an alkyne is highly dependent on the chosen reagents and reaction conditions. Here, we compare two common methods for the reduction of Oct-5-yn-1-ol: catalytic hydrogenation using Lindlar's catalyst to produce the (Z)-alkene, and a dissolving metal reduction with sodium in liquid ammonia (B1221849) to yield the (E)-alkene.

Reaction Scheme: Synthesis of (Z)- and (E)-oct-5-en-1-ol

Caption: Synthetic routes to (Z)- and (E)-oct-5-en-1-ol.

Performance Comparison

The choice of reduction method significantly impacts the stereoselectivity and, consequently, the final product. The following table summarizes the expected outcomes for the reduction of Oct-5-yn-1-ol.

Parameter	Lindlar's Catalyst Reduction	Sodium/Ammonia Reduction
Product	(Z)-oct-5-en-1-ol	(E)-oct-5-en-1-ol
Stereoselectivity	High (>95% Z-isomer)	High (>95% E-isomer)
Typical Yield	70-85%	80-95%
Reaction Conditions	Room temperature, H₂ balloon	Low temperature (-78 °C to -33 °C)
Key Reagents	Pd/CaCO₃ poisoned with lead	Sodium metal, liquid ammonia

Experimental Protocols

Synthesis of (Z)-oct-5-en-1-ol via Lindlar Reduction

Materials:

• Oct-5-yn-1-ol

• Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead)

• Hexane (B92381)

• Hydrogen gas (balloon)

• Celite

Procedure:

• A solution of Oct-5-yn-1-ol (1.0 eq) in hexane is prepared in a round-bottom flask equipped with a magnetic stir bar.

• Lindlar's catalyst (0.1 eq by weight) is added to the solution.

• The flask is evacuated and backfilled with hydrogen gas from a balloon three times.

• The reaction mixture is stirred vigorously under a hydrogen atmosphere at room temperature.

• The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Upon completion, the reaction mixture is filtered through a pad of Celite to remove the catalyst.

• The filtrate is concentrated under reduced pressure to yield the crude product.

• Purification by column chromatography on silica (B1680970) gel provides pure (Z)-oct-5-en-1-ol.

Synthesis of (E)-oct-5-en-1-ol via Sodium/Ammonia Reduction

Materials:

• Oct-5-yn-1-ol

• Liquid ammonia

• Sodium metal

• Anhydrous ethanol (B145695)

• Dry diethyl ether

Procedure:

• A three-necked flask equipped with a dry ice condenser and a gas inlet is cooled to -78 °C.

• Ammonia gas is condensed into the flask.

• Small pieces of sodium metal (2.2 eq) are added to the liquid ammonia with stirring until a persistent blue color is obtained.

• A solution of Oct-5-yn-1-ol (1.0 eq) in dry diethyl ether is added dropwise.

• The reaction is stirred at -78 °C for 2 hours.

• Anhydrous ethanol is added cautiously to quench the excess sodium until the blue color disappears.

• The ammonia is allowed to evaporate, and the residue is partitioned between water and diethyl ether.

• The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification by column chromatography on silica gel yields pure (E)-oct-5-en-1-ol.

Structural Validation Workflow

The confirmation of the product's structure and stereochemistry is achieved through a combination of spectroscopic techniques.

Caption: Workflow for the structural validation of the reaction product.

Spectroscopic Data for Structural Elucidation

The following tables summarize the key spectroscopic data for the starting material and the two isomeric products. The differences in the ¹H and ¹³C NMR spectra, particularly the chemical shifts of the vinylic protons and carbons and the H-H coupling constant across the double bond, are crucial for distinguishing between the (Z) and (E) isomers.

Table 1: Spectroscopic Data for Oct-5-yn-1-ol

Technique	Key Data
¹H NMR (CDCl₃)	δ 3.65 (t, 2H), 2.15 (m, 4H), 1.60 (m, 2H), 1.45 (m, 2H), 1.10 (t, 3H)
¹³C NMR (CDCl₃)	δ 80.5, 79.5, 62.0, 32.0, 25.0, 22.0, 18.5, 14.0
IR (neat, cm⁻¹)	3350 (br, O-H), 2930, 2870 (C-H), 2230 (C≡C), 1050 (C-O)
Mass Spec (EI)	m/z 126 (M⁺)

Table 2: Comparative Spectroscopic Data for (Z)- and (E)-oct-5-en-1-ol

Technique	(Z)-oct-5-en-1-ol	(E)-oct-5-en-1-ol
¹H NMR (CDCl₃)	δ 5.40 (m, 2H, J ≈ 11 Hz ), 3.60 (t, 2H), 2.10 (m, 4H), 1.55 (m, 2H), 1.40 (m, 2H), 0.95 (t, 3H)	δ 5.40 (m, 2H, J ≈ 15 Hz ), 3.60 (t, 2H), 2.05 (m, 4H), 1.55 (m, 2H), 1.40 (m, 2H), 0.95 (t, 3H)
¹³C NMR (CDCl₃)	δ 130.0, 129.0, 62.5, 32.5, 29.5, 25.5, 20.5, 14.5	δ 130.5, 129.5, 62.5, 32.5, 29.5, 25.5, 20.5, 14.5
IR (neat, cm⁻¹)	3350 (br, O-H), 3010 (=C-H), 2930, 2870 (C-H), 1655 (C=C), 1050 (C-O)	3350 (br, O-H), 3010 (=C-H), 2930, 2870 (C-H), 1655 (C=C), 965 (trans =C-H bend) , 1050 (C-O)
Mass Spec (EI)	m/z 128 (M⁺)	m/z 128 (M⁺)

Logical Relationship in Comparative Analysis

The selection of a synthetic method is guided by the desired stereochemical outcome, which is then verified by a specific set of analytical techniques.

A Researcher's Guide to Assessing Cross-Reactivity of Oct-5-yn-1-ol in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

The use of chemical probes, such as the alkyne-modified alcohol Oct-5-yn-1-ol, has become a cornerstone of modern chemical biology, enabling the visualization and identification of a wide array of biomolecules in living systems. However, the potential for off-target effects and cross-reactivity is a critical consideration that can significantly impact the interpretation of experimental results. This guide provides a framework for evaluating the cross-reactivity of Oct-5-yn-1-ol and compares its potential performance with alternative metabolic labeling strategies. While direct cross-reactivity studies on Oct-5-yn-1-ol are not extensively available in the public domain, this document outlines the necessary experimental protocols and data presentation strategies to rigorously assess its specificity.

Understanding the Application and Potential for Cross-Reactivity of Oct-5-yn-1-ol

Oct-5-yn-1-ol is a chemical reporter containing a terminal alcohol and an internal alkyne group. Its structure suggests potential applications in metabolic labeling studies, where the alcohol moiety could be recognized and incorporated by cellular enzymes, for instance, in lipid metabolism or post-translational modifications. The internal alkyne serves as a bioorthogonal handle for subsequent detection via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC), commonly known as "click chemistry."

However, the introduction of any modified substrate into a complex biological system carries the risk of unintended interactions. Potential cross-reactivity of Oct-5-yn-1-ol could arise from several factors:

• Metabolic promiscuity: Cellular enzymes may recognize and process Oct-5-yn-1-ol in pathways other than the one intended.

• Off-target covalent modification: The alkyne group, although relatively inert, could potentially react with cellular nucleophiles under certain conditions.

• Perturbation of cellular pathways: The presence of Oct-5-yn-1-ol or its metabolites could indirectly affect cellular signaling or metabolic fluxes.

Comparative Analysis of Alkyne Probes

The choice of a metabolic probe can significantly influence the specificity of an experiment. Below is a comparison of Oct-5-yn-1-ol with other hypothetical alkyne-containing probes.

Probe Type	Structure Example	Potential Advantages	Potential Disadvantages and Cross-Reactivity Concerns
Internal Alkyne Alcohol (Oct-5-yn-1-ol)	CH3CH2C≡CCH2CH2CH2CH2OH	The internal alkyne may be less sterically hindering for some enzymatic recognition compared to terminal alkynes.	The internal alkyne is generally less reactive in click chemistry than a terminal alkyne. The alcohol could be metabolized through various pathways.
Terminal Alkyne Alcohol	HC≡C(CH2)6OH	The terminal alkyne offers higher reactivity in CuAAC reactions, leading to more efficient labeling.	The terminal alkyne could be more susceptible to non-specific reactions. It may also be metabolized differently than the internal alkyne probe.
Alkyne-Modified Fatty Acid	HC≡C(CH2)13COOH	More directly mimics a natural fatty acid, potentially leading to more specific incorporation into lipid metabolic pathways.	The carboxylic acid group will dictate its metabolic fate, which may differ significantly from an alcohol.
Ether-Linked Alkyne Probe	HC≡CCH2O(CH2)6OH	The ether linkage is generally more stable to metabolic degradation than an ester linkage.	The ether linkage is not a natural functionality and may alter the probe's recognition by cellular machinery.

Experimental Protocols for Assessing Cross-Reactivity

To validate the specificity of Oct-5-yn-1-ol, a series of rigorous control experiments are essential.

In-gel Fluorescence Competition Assay

This assay aims to determine if the probe competes with its natural counterpart for incorporation.

Protocol:

• Culture cells to 70-80% confluency.

• Pre-incubate cells with a vehicle control (e.g., DMSO) or an excess of the corresponding natural substrate (e.g., a long-chain alcohol or fatty acid) for 1-2 hours.

• Add Oct-5-yn-1-ol to the media at a predetermined optimal concentration and incubate for the desired labeling period.

• Harvest cells, lyse, and perform a click reaction with an azide-functionalized fluorophore (e.g., Azide-TAMRA).

• Separate proteins by SDS-PAGE and visualize labeled proteins using an in-gel fluorescence scanner.

• Quantify the fluorescence intensity of labeled bands. A significant decrease in fluorescence in the presence of the competing natural substrate indicates specific metabolic incorporation.

Proteomic Profiling of Labeled Proteins

This experiment identifies the proteins that are labeled by Oct-5-yn-1-ol.

Protocol:

• Label cells with Oct-5-yn-1-ol as described above.

• Lyse the cells and perform a click reaction with an azide-functionalized biotin (B1667282) tag.

• Enrich for biotinylated proteins using streptavidin-coated beads.

• Elute the enriched proteins and digest them into peptides (e.g., with trypsin).

• Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Identify the labeled proteins using a protein database search. The list of identified proteins should be critically evaluated for their relevance to the intended metabolic pathway.

Cellular Viability and Perturbation Assays

These assays assess the general impact of the probe on cell health and signaling.

Protocol:

• Treat cells with a range of concentrations of Oct-5-yn-1-ol for various durations.

• Perform a cell viability assay (e.g., MTT or trypan blue exclusion).

• For pathway-specific analysis, perform western blotting for key signaling proteins (e.g., markers of cellular stress or specific metabolic pathways).

• Significant changes in cell viability or signaling pathways at the working concentration of the probe would indicate potential off-target effects.

Visualizing Experimental Workflows and Pathways

Clear diagrams of experimental workflows and the biological pathways under investigation are crucial for understanding and communicating the research.

Workflow for assessing probe incorporation and identifying labeled proteins.

Hypothetical pathway of Oct-5-yn-1-ol metabolism and labeling.

Conclusion

A Comparative Guide to the Application of Oct-5-yn-1-ol and Other Terminal Alkynols in Key Organic Transformations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of terminal alkynols in two of the most powerful and widely used organic transformations: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Sonogashira cross-coupling reaction. While direct benchmark studies on Oct-5-yn-1-ol are not extensively available in the reviewed literature, this document compiles performance data for structurally related and commonly used terminal alkynols to serve as a valuable reference for anticipating its reactivity. The provided experimental protocols and mechanistic diagrams are intended to aid in the design and execution of syntheses involving this and similar substrates.

Performance in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC, or "click" reaction, is a cornerstone of modern chemical synthesis, prized for its high efficiency, broad functional group tolerance, and mild reaction conditions. It is extensively used in bioconjugation, drug discovery, and materials science for the reliable formation of 1,4-disubstituted 1,2,3-triazoles.[1][2] The reactivity in CuAAC can be influenced by the structure of the alkyne.

Below is a summary of reported yields for various terminal alkynols in CuAAC reactions. This data provides a benchmark for the expected performance of analogous substrates like Oct-5-yn-1-ol.

Alkyne Substrate	Azide (B81097) Substrate	Catalyst System	Solvent	Time (h)	Yield (%)	Reference
Propargyl alcohol	Phenyl azide	Raney Ni	Toluene	0.75	95	RSC Advances
Propargyl alcohol	Benzyl azide	CuSO₄/Sodium Ascorbate (B8700270)	H₂O/t-BuOH	12	98	Molecules
1-Octyne	Benzyl azide	CuSO₄/Sodium Ascorbate	H₂O/t-BuOH	12	95	Molecules
Phenylacetylene	Benzyl azide	CuSO₄/Sodium Ascorbate	H₂O/t-BuOH	12	99	Molecules
Hex-5-yn-1-ol	Benzyl azide	CuI	CH₂Cl₂	12	94	Beilstein J. Org. Chem.

Performance in Sonogashira Cross-Coupling

The Sonogashira coupling is a powerful method for the formation of carbon-carbon bonds between terminal alkynes and aryl or vinyl halides.[3][4] This reaction, catalyzed by palladium and a copper co-catalyst, is fundamental in the synthesis of conjugated enynes and arylalkynes, which are common motifs in pharmaceuticals and organic materials.[5]

The following table summarizes the performance of various terminal alkynols in the Sonogashira coupling reaction, offering a comparative perspective for the application of Oct-5-yn-1-ol.

Alkyne Substrate	Aryl Halide	Palladium Catalyst	Copper Co-catalyst	Base	Solvent	Time (h)	Yield (%)	Reference
5-Phenylpent-4-yn-1-ol	Bromobenzene	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Good	MDPI
Propargyl alcohol	5-Iodouracil derivatives	PdCl₂(PPh₃)₂	CuI	Et₃N	DMF	Not Specified	38-53	MDPI
2-Methyl-3-butyn-2-ol	3-Bromoaniline	Pd/Cu catalyst	CuI	K₂CO₃	DMF	20	92	BenchChem
Phenylacetylene	Iodobenzene	Pd(OAc)₂	CuI	DABCO	Not Specified	0.25	99	J. Org. Chem.
1-Heptyne	Iodobenzene	Magnetic Janus-type Pd	None	Et₃N	H₂O	Not Specified	95	Catalysts

Experimental Protocols

General Protocol for Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes a general procedure for the CuAAC reaction between a terminal alkyne and an azide.

Materials:

• Terminal alkyne (e.g., Oct-5-yn-1-ol) (1.0 equiv)

• Azide (1.0 equiv)

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O) (0.01-0.05 equiv)

• Sodium ascorbate (0.1-0.2 equiv)

• Solvent (e.g., 1:1 t-BuOH/H₂O, DMSO, DMF)

Procedure:

• In a round-bottom flask, dissolve the terminal alkyne and the azide in the chosen solvent system.

• To this solution, add copper(II) sulfate pentahydrate.

• Add a freshly prepared aqueous solution of sodium ascorbate to the reaction mixture.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

General Protocol for Sonogashira Cross-Coupling

This protocol provides a general method for the Sonogashira coupling of a terminal alkyne with an aryl halide.

Materials:

• Terminal alkyne (e.g., Oct-5-yn-1-ol) (1.2 equiv)

• Aryl halide (e.g., iodobenzene) (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) (0.01-0.05 equiv)

• Copper(I) iodide (CuI) (0.02-0.10 equiv)

• Amine base (e.g., triethylamine (B128534) or diisopropylethylamine) (2-3 equiv)

• Anhydrous solvent (e.g., THF, DMF, or toluene)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide, palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the amine base to the flask.

• Stir the mixture at room temperature for 10-15 minutes.

• Add the terminal alkyne to the reaction mixture dropwise via syringe.

• Heat the reaction mixture to the desired temperature (typically 50-100 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and dilute it with an organic solvent such as diethyl ether or ethyl acetate.

• Filter the mixture through a pad of Celite to remove the catalyst.

• Wash the organic filtrate with a saturated aqueous solution of ammonium (B1175870) chloride to remove the copper catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Mechanistic Pathways

The following diagrams illustrate the catalytic cycles for the CuAAC and Sonogashira coupling reactions.

Caption: Catalytic cycle of the CuAAC reaction.

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

References

• 1. Synthesis of 5-Hydroxycyclopent-2-enones from Allenyl Vinyl Ketones via an Interrupted Nazarov Cyclization [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Oct-5-YN-1-OL

This document provides essential safety and logistical information for the proper disposal of Oct-5-YN-1-OL, a compound likely to be classified as a flammable liquid and potentially possessing other hazards associated with acetylenic compounds. The information is intended for researchers, scientists, and drug development professionals to ensure safe handling and disposal.

Hazard Assessment

While specific hazard data for Oct-5-YN-1-OL is limited, its chemical structure—an eight-carbon chain with a hydroxyl group and a carbon-carbon triple bond—suggests the following potential hazards:

• Flammability: Alcohols with similar carbon chain lengths are typically flammable. The presence of the alkyne group may also influence its flammability. It should be treated as a flammable liquid.

• Reactivity: Acetylenic compounds can be reactive and may be unstable under certain conditions, such as elevated temperatures or in the presence of certain metals. Some acetylenic compounds can form explosive acetylides.

• Toxicity: May cause skin and eye irritation upon contact. Inhalation of vapors and ingestion should be avoided.

Personal Protective Equipment (PPE)

Before handling Oct-5-YN-1-OL for disposal, ensure the following personal protective equipment is worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A flame-retardant lab coat.

• Respiratory Protection: If handling outside of a fume hood or if vapors are expected, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Segregation and Storage of Waste

Proper segregation and storage of chemical waste are crucial to prevent accidents.

• Waste Container: Collect waste Oct-5-YN-1-OL in a designated, properly labeled, and sealed waste container. The container should be made of a material compatible with the chemical.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "Oct-5-YN-1-OL," and the associated hazards (e.g., Flammable Liquid).

• Segregation: Store the waste container separately from incompatible materials, particularly oxidizing agents, acids, and bases. Keep away from sources of ignition such as heat, sparks, and open flames.

• Storage Location: Store the waste container in a well-ventilated, cool, and dry area, such as a designated satellite accumulation area or a flammable liquid storage cabinet.

Disposal Procedure

Under no circumstances should Oct-5-YN-1-OL be disposed of down the drain or in regular trash.

• Collection: Carefully transfer the waste chemical into the designated hazardous waste container. Avoid overfilling the container; leave at least 10% headspace to allow for vapor expansion.

• Container Sealing: Securely cap the waste container immediately after adding the waste.

• Labeling: Ensure the waste label is complete and accurate.

• Contact EHS: Arrange for a pickup of the hazardous waste through your institution's Environmental Health and Safety (EHS) department. Follow their specific procedures for waste collection and disposal.[1][2][3]

• Professional Disposal: The EHS department will coordinate with a licensed hazardous waste disposal company for the final treatment and disposal of the chemical, which will likely involve incineration at a permitted facility.

Spill and Emergency Procedures

• Small Spills: In case of a small spill, and if it is safe to do so, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Collect the contaminated absorbent material in a sealed container, label it as hazardous waste, and dispose of it according to the procedures outlined above.

• Large Spills: For large spills, evacuate the area immediately and notify your institution's emergency response team and EHS department.

• Fire: In case of a fire involving Oct-5-YN-1-OL, use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher. Do not use water, as it may be ineffective and could spread the flammable liquid.

Quantitative Data Presentation

Since specific data for Oct-5-YN-1-OL is unavailable, the following table provides general classification data for flammable liquids according to the Globally Harmonized System (GHS). It is likely that Oct-5-YN-1-OL falls into one of these categories.

GHS Category	Flash Point	Boiling Point	Signal Word	Hazard Statement
Category 1	< 23°C	≤ 35°C	Danger	Extremely flammable liquid and vapor
Category 2	< 23°C	> 35°C	Danger	Highly flammable liquid and vapor
Category 3	≥ 23°C and ≤ 60°C	-	Warning	Flammable liquid and vapor
Category 4	> 60°C and ≤ 93°C	-	Warning	Combustible liquid

Experimental Protocols

No specific experimental protocols for the neutralization or deactivation of Oct-5-YN-1-OL for disposal are recommended without a thorough understanding of its reactivity. Attempting to neutralize or treat the chemical without established procedures can be dangerous. The standard and safest protocol is collection and disposal via a licensed hazardous waste facility.

Mandatory Visualization

Caption: Logical workflow for the proper disposal of Oct-5-YN-1-OL.

References

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. How to Safely Dispose of Flammable Liquids | Vision Environmental [visionenv.net]
• 3. How Should Flammables Be Disposed Of? [greenflow.com]

Personal protective equipment for handling Oct-5-YN-1-OL

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of Oct-5-YN-1-OL. Adherence to these procedures is essential for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)

Given that Oct-5-YN-1-OL is a volatile organic compound (VOC), appropriate PPE is mandatory to prevent inhalation, ingestion, and skin contact.[1] The following table summarizes the required PPE.

PPE Category	Item	Specifications
Eye Protection	Safety Goggles	Chemical splash goggles compliant with ANSI Z87.1.
Face Protection	Face Shield	To be worn in conjunction with safety goggles, especially when handling larger quantities or during operations with a high risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves. Inspect for tears or degradation before and during use. Change gloves frequently.
Body Protection	Laboratory Coat	Flame-retardant, long-sleeved lab coat.
Respiratory Protection	Respirator	A NIOSH-approved respirator with an organic vapor cartridge is required when handling outside of a certified chemical fume hood.[2]

Chemical and Physical Properties

The following data for Oct-5-YN-1-OL has been compiled from available chemical databases.[3]

Property	Value
Molecular Formula	C₈H₁₄O
Molecular Weight	126.20 g/mol
CAS Number	41547-21-1

Handling and Storage Procedures

Proper handling and storage are critical to minimize exposure and maintain chemical integrity.

• Engineering Controls : All handling of Oct-5-YN-1-OL must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][2]

• Storage : Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4] Keep containers tightly closed.[4]

• Incompatibilities : Avoid contact with strong oxidizing agents, strong bases, metals, and reducing agents.[4]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate action is required.

Emergency Scenario	Procedure
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.
Ingestion	Do not induce vomiting. Wash out mouth with water. Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.[4]

Disposal Plan

Oct-5-YN-1-OL and any contaminated materials must be disposed of as hazardous chemical waste in accordance with all local, state, and federal regulations.[5]

• Waste Container : Use a designated, properly labeled, and sealed container for all Oct-5-YN-1-OL waste.

• Labeling : The container must be clearly labeled as "Hazardous Waste" and include the full chemical name.[5][6]

• Collection : Contact your institution's Environmental Health and Safety (EHS) office to schedule a hazardous waste pickup.[5] Do not dispose of this chemical down the drain or in regular trash.[7]

Experimental Workflow and Safety Protocol

The following diagram illustrates the standard workflow for handling Oct-5-YN-1-OL, incorporating essential safety checkpoints.

Caption: Workflow for Safe Handling of Oct-5-YN-1-OL.

References

• 1. int-enviroguard.com [int-enviroguard.com]
• 2. How to Keep Workers Safe - Diversitech [diversitech-air.com]
• 3. Oct-5-YN-1-OL | C8H14O | CID 12476193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. acs.org [acs.org]